E722-2648

Core Science & Biosynthesis

E722-2648: A Targeted Approach to Disrupting Oncogenic Wnt Signaling in Colorectal Cancer

An In-Depth Technical Guide on the Mechanism of Action of E722-2648

For researchers and professionals in drug development, this document provides a comprehensive overview of the preclinical data and mechanism of action for E722-2648, a novel small-molecule inhibitor targeting the Wnt/β-catenin signaling pathway in colorectal cancer (CRC). Dysregulated Wnt signaling is a critical driver in the majority of colorectal cancers, making it a prime target for therapeutic intervention.[1][2][3] E722-2648 has emerged as a promising agent that specifically disrupts the interaction between β-catenin and its coactivator BCL9, leading to the suppression of oncogenic gene transcription, reduced cancer cell proliferation, and induction of cell death.[1][3][4]

Core Mechanism of Action: Inhibition of the β-catenin/BCL9 Complex

E722-2648 functions as a potent and specific inhibitor of the protein-protein interaction between β-catenin and B-cell lymphoma 9 (BCL9).[5][6] In canonical Wnt signaling, β-catenin translocates to the nucleus, where it binds to T-cell factor/lymphoid enhancer factor (TCF/LEF) transcription factors. The recruitment of coactivators, such as BCL9, is essential for the transcriptional activation of Wnt target genes, which drive cell proliferation and survival.[1]

E722-2648 directly binds to β-catenin, competitively inhibiting its association with BCL9.[1][7] This disruption is critical as it prevents the formation of a fully active transcriptional complex, thereby blocking the expression of downstream Wnt target genes such as AXIN2, CD44, and LGR5.[1] This targeted inhibition of the Wnt pathway ultimately leads to decreased proliferation of colorectal cancer cells and reduced tumor growth in preclinical models.[1][4]

A secondary and distinct mechanism of action identified for E722-2648 is the disruption of cholesterol homeostasis.[1][5][6] Treatment with the compound leads to an increase in cholesterol esterification and the accumulation of intracellular lipid droplets.[1][5] While the precise molecular link between Wnt signaling and cholesterol metabolism is still under investigation, this effect represents an additional cellular stress induced by E722-2648.

Quantitative Efficacy Data

The preclinical efficacy of E722-2648 has been quantified through various biophysical and cell-based assays. The following tables summarize the key quantitative data from these studies.

Table 1: Biophysical and In Vitro Efficacy of E722-2648

Parameter	Value	Cell Lines	Assay
Binding Affinity (Kd)	1.05 µM	-	Isothermal Titration Calorimetry (ITC)
IC50 (β-catenin/BCL9 inhibition)	9 µM	-	AlphaScreen Assay
Complex Inhibition Concentration	As low as 1 µM	Colo320, HCT116	Co-Immunoprecipitation

Data sourced from Tanton H, et al. (2022) and ProbeChem.[1][6][7]

Table 2: Cellular Proliferation Inhibition by E722-2648

Cell Line	Concentration Range Tested	Effect
Colo320	Not specified	Significant reduction in proliferation
HCT116	Not specified	Significant reduction in proliferation
RKO	Not specified	No effect on proliferation

Data sourced from Tanton H, et al. (2022).[1] Note: RKO is a β-catenin independent cell line, demonstrating the specificity of the compound.

Signaling Pathways and Experimental Workflow

The following diagrams illustrate the mechanism of action of E722-2648 and a typical experimental workflow for its evaluation.

References

• 1. A novel β-catenin/BCL9 complex inhibitor blocks oncogenic Wnt signaling and disrupts cholesterol homeostasis in colorectal cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The Wnt/β-catenin signaling pathway in colorectal cancer: mechanism and intervention of traditional Chinese medicine and chemical compound - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A novel β-catenin/BCL9 complex inhibitor blocks oncogenic Wnt signaling and disrupts cholesterol homeostasis in colorectal cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. medchemexpress.com [medchemexpress.com]
• 6. E722-2648 | β-catenin/BCL9 inhibitor | Probechem Biochemicals [probechem.com]
• 7. Beta-catenin (inhibitors, antagonists, agonists)-ProbeChem.com [probechem.com]

The Role of E722-2648 in the Wnt Signaling Pathway: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

The Wnt signaling pathway plays a crucial role in embryonic development and adult tissue homeostasis. Its aberrant activation is a hallmark of numerous cancers, particularly colorectal cancer (CRC), making it a prime target for therapeutic intervention. This technical guide provides an in-depth overview of E722-2648, a novel small molecule inhibitor of the Wnt signaling pathway. E722-2648 specifically targets the interaction between β-catenin and its coactivator B-cell lymphoma 9 (BCL9), a critical step for oncogenic Wnt target gene transcription. This document details the mechanism of action of E722-2648, presents key quantitative data on its efficacy, outlines the experimental protocols used for its characterization, and visualizes its role in the Wnt pathway.

Introduction to the Wnt Signaling Pathway

The Wnt signaling pathway is a complex, evolutionarily conserved cascade that regulates a wide array of cellular processes, including proliferation, differentiation, migration, and polarity. In the canonical Wnt pathway, the binding of Wnt ligands to Frizzled (FZD) receptors and LRP5/6 co-receptors initiates a signaling cascade that leads to the stabilization and nuclear translocation of β-catenin. In the nucleus, β-catenin forms a complex with T-cell factor/lymphoid enhancer-binding factor (TCF/LEF) transcription factors and coactivators, such as BCL9, to drive the expression of target genes like AXIN2 and CD44 that promote cell growth and proliferation.[1] Dysregulation of this pathway, often through mutations in components like Adenomatous Polyposis Coli (APC) or β-catenin itself, leads to constitutive activation and is a major driver of tumorigenesis in various cancers.

E722-2648: A Specific Inhibitor of the β-catenin/BCL9 Interaction

E722-2648 is a potent and specific small molecule inhibitor that directly targets the protein-protein interaction (PPI) between β-catenin and BCL9.[1][2][3] This interaction is crucial for the recruitment of other components of the transcriptional machinery and subsequent activation of Wnt target genes. By competitively binding to β-catenin, E722-2648 prevents the association of BCL9, thereby inhibiting the formation of the active transcriptional complex and suppressing oncogenic Wnt signaling.[2][4] Notably, this targeted approach is designed to leave other essential functions of β-catenin, such as its role in cell adhesion, intact, potentially reducing off-target effects.

Quantitative Data Summary

The efficacy and binding characteristics of E722-2648 have been quantified through various biophysical and cell-based assays. The following tables summarize the key quantitative data.

Parameter	Value	Assay	Reference
IC50	9 µM	AlphaScreen	[1][2][3]
Dissociation Constant (Kd)	1.05 µM	Isothermal Titration Calorimetry (ITC)	[1][2][3]
Caption: In vitro binding affinity and inhibitory concentration of E722-2648.

Cell Line	Assay	Effect of E722-2648	Reference
Colo320 (CRC)	Co-Immunoprecipitation	Inhibition of β-catenin/BCL9 complex formation at ≥ 1 µM	[1]
HCT116 (CRC)	Co-Immunoprecipitation	Inhibition of β-catenin/BCL9 complex formation at ≥ 1 µM	[1]
HCT116 (CRC)	TOP/FOP Flash Reporter Assay	Inhibition of Wnt/β-catenin transcriptional activity	[4]
CRC Cell Lines	Cell Viability Assay	Reduced cell proliferation	[1]
Xenograft Mouse Model (CRC)	In vivo study	Demonstrated anti-tumorigenic activity	[1]
Caption: Cellular and in vivo activity of E722-2648 in colorectal cancer (CRC) models.

Mechanism of Action and Signaling Pathway Visualization

E722-2648 acts downstream in the Wnt signaling cascade, specifically within the nucleus. The following diagrams illustrate the canonical Wnt pathway and the precise point of intervention by E722-2648.

Caption: Canonical Wnt signaling pathway and the inhibitory action of E722-2648.

Experimental Protocols

The characterization of E722-2648 involved a series of robust biophysical and cell-based assays. Detailed methodologies for these key experiments are provided below.

AlphaScreen Assay for β-catenin/BCL9 Interaction

This assay was employed as a high-throughput screen to identify inhibitors of the β-catenin/BCL9 interaction.

• Principle: A bead-based proximity assay where binding of a biotinylated BCL9 peptide to a GST-tagged full-length β-catenin brings donor and acceptor beads into close proximity, generating a chemiluminescent signal.

• Protocol:

  • GST-tagged β-catenin is captured on glutathione-coated acceptor beads.

  • Biotinylated BCL9 peptide is captured on streptavidin-coated donor beads.

  • The two bead complexes are incubated with varying concentrations of E722-2648 or a DMSO control.

  • The reaction is incubated in the dark to allow for binding equilibration.

  • The plate is read on an AlphaScreen-compatible plate reader. A decrease in signal indicates inhibition of the β-catenin/BCL9 interaction.

Isothermal Titration Calorimetry (ITC)

ITC was used to determine the binding affinity and thermodynamics of the interaction between E722-2648 and β-catenin.

• Principle: Measures the heat change that occurs when two molecules interact. The heat released or absorbed is directly proportional to the amount of binding.

• Protocol:

  • A solution of purified β-catenin is placed in the sample cell of the calorimeter.

  • A solution of E722-2648 is loaded into the injection syringe.

  • A series of small injections of the E722-2648 solution are made into the β-catenin solution.

  • The heat change after each injection is measured.

  • The data are fitted to a binding model to determine the dissociation constant (Kd), stoichiometry (n), and enthalpy (ΔH) of the interaction.

Co-Immunoprecipitation (Co-IP)

Co-IP was performed to validate the inhibition of the native β-catenin/BCL9 complex in a cellular context.

• Principle: An antibody against a target protein (β-catenin) is used to pull down the protein and its interacting partners (BCL9) from a cell lysate.

• Protocol:

  • Colorectal cancer cells (e.g., HCT116, Colo320) are treated with E722-2648 or DMSO.

  • Cells are lysed under non-denaturing conditions to preserve protein-protein interactions.

  • The lysate is incubated with an anti-β-catenin antibody.

  • Protein A/G beads are added to capture the antibody-protein complexes.

  • The beads are washed to remove non-specific binders.

  • The immunoprecipitated proteins are eluted and analyzed by Western blotting using antibodies against β-catenin and BCL9. A decrease in the amount of co-precipitated BCL9 indicates inhibition of the interaction.

Caption: Experimental workflow for Co-Immunoprecipitation.

TOP/FOP Flash Reporter Assay

This luciferase-based reporter assay was used to measure the transcriptional activity of the Wnt/β-catenin pathway.

• Principle: Cells are transfected with a plasmid containing a luciferase reporter gene under the control of TCF/LEF responsive elements (TOP Flash). A control plasmid with mutated binding sites (FOP Flash) is used to measure non-specific activity.

• Protocol:

  • HCT116 cells are co-transfected with either the TOP Flash or FOP Flash reporter plasmid and a Renilla luciferase plasmid (for normalization).

  • Transfected cells are treated with varying concentrations of E722-2648.

  • After treatment, cells are lysed, and luciferase activity is measured using a luminometer.

  • The ratio of TOP Flash to FOP Flash activity is calculated to determine the specific Wnt/β-catenin transcriptional activity.

Cell Viability Assay (MTT Assay)

The effect of E722-2648 on the proliferation of colorectal cancer cells was assessed using a colorimetric MTT assay.

• Principle: The yellow tetrazolium salt MTT is reduced to purple formazan crystals by metabolically active cells. The amount of formazan produced is proportional to the number of viable cells.

• Protocol:

  • Colorectal cancer cells are seeded in 96-well plates and allowed to adhere.

  • Cells are treated with a range of concentrations of E722-2648 for a specified period (e.g., 72 hours).

  • MTT reagent is added to each well and incubated to allow for formazan crystal formation.

  • The formazan crystals are solubilized with a solvent (e.g., DMSO).

  • The absorbance of the solution is measured at a specific wavelength (e.g., 570 nm) using a microplate reader.

Colorectal Cancer Xenograft Mouse Model

The in vivo anti-tumor efficacy of E722-2648 was evaluated in a xenograft mouse model.

• Principle: Human colorectal cancer cells are implanted into immunocompromised mice, where they form tumors. The mice are then treated with the test compound to assess its effect on tumor growth.

• Protocol:

  • HCT116 cells are injected subcutaneously into the flank of immunocompromised mice.

  • Once tumors reach a palpable size, mice are randomized into treatment and control groups.

  • The treatment group receives E722-2648 (e.g., via oral gavage or intraperitoneal injection) on a defined schedule. The control group receives a vehicle control.

  • Tumor volume is measured regularly with calipers.

  • At the end of the study, mice are euthanized, and tumors are excised, weighed, and may be used for further analysis (e.g., immunohistochemistry).

Additional Effects: Disruption of Cholesterol Homeostasis

Interestingly, studies have shown that E722-2648 also disrupts cholesterol homeostasis in colorectal cancer cells.[1][2] This is characterized by an increase in cholesterol esterification and the accumulation of lipid droplets.[1][2] This off-target effect may contribute to the overall anti-tumor activity of the compound and represents an area for further investigation.

Conclusion

E722-2648 is a promising, specific inhibitor of the oncogenic Wnt signaling pathway. By targeting the critical β-catenin/BCL9 interaction, it effectively reduces Wnt target gene expression, inhibits the proliferation of colorectal cancer cells, and demonstrates anti-tumor activity in vivo. The detailed experimental protocols provided in this guide offer a framework for the further investigation and development of E722-2648 and other targeted Wnt pathway inhibitors. The dual effect on both Wnt signaling and cholesterol homeostasis makes E722-2648 a unique compound worthy of continued exploration in the development of novel cancer therapeutics.

References

• 1. Beta-catenin | DC Chemicals [dcchemicals.com]
• 2. Beta-catenin (inhibitors, antagonists, agonists)-ProbeChem.com [probechem.com]
• 3. E722-2648 | β-catenin/BCL9 inhibitor | Probechem Biochemicals [probechem.com]
• 4. Intracaecal Orthotopic Colorectal Cancer Xenograft Mouse Model [bio-protocol.org]

E722-2648: A Potent Inhibitor of the β-catenin/BCL9 Interaction for Colorectal Cancer Therapy

An In-depth Technical Guide

Audience: Researchers, scientists, and drug development professionals.

Executive Summary

The Wnt/β-catenin signaling pathway is a critical regulator of cell proliferation, differentiation, and survival. Its aberrant activation is a hallmark of numerous cancers, most notably colorectal cancer (CRC). A key interaction in this pathway involves the binding of β-catenin to B-cell lymphoma 9 (BCL9), a transcriptional coactivator. This complex is essential for the transcription of Wnt target genes that drive oncogenesis. E722-2648 has emerged as a novel, potent, and specific small molecule inhibitor of the β-catenin/BCL9 protein-protein interaction. This document provides a comprehensive technical overview of E722-2648, including its mechanism of action, preclinical data, and detailed experimental protocols, to support further research and development efforts.

Introduction: Targeting the Wnt/β-catenin Pathway

Dysregulation of the Wnt/β-catenin signaling pathway, often due to mutations in genes such as APC or CTNNB1 (encoding β-catenin), leads to the nuclear accumulation of β-catenin. In the nucleus, β-catenin interacts with the T-cell factor/lymphoid enhancer factor (TCF/LEF) family of transcription factors. This interaction is facilitated by the coactivator BCL9, which binds to the armadillo repeat domain of β-catenin, thereby enhancing the transcriptional output of oncogenic target genes like MYC, CCND1 (encoding Cyclin D1), AXIN2, and CD44.

The β-catenin/BCL9 interaction represents a highly attractive therapeutic target. Unlike targeting β-catenin directly, which could interfere with its crucial role in cell adhesion, inhibiting the β-catenin/BCL9 complex is expected to offer a more specific anti-cancer strategy with a wider therapeutic window. E722-2648 was identified through a high-throughput screen as a specific and competitive inhibitor of this critical interaction.[1][2]

Mechanism of Action of E722-2648

E722-2648 functions by directly binding to β-catenin and disrupting its interaction with BCL9.[1][3] This inhibitory action blocks the recruitment of BCL9 to the β-catenin/TCF4 transcriptional complex, leading to the downregulation of Wnt target gene expression.[1][4] Consequently, this suppresses the proliferation of cancer cells dependent on aberrant Wnt signaling.[1][2]

Interestingly, preclinical studies have revealed a dual mechanism of action for E722-2648. Beyond its primary effect on the Wnt pathway, the inhibitor also disrupts cholesterol homeostasis in colorectal cancer cells. This is achieved through increased cholesterol esterification and the accumulation of lipid droplets.[1][5] This secondary effect may contribute significantly to its overall anti-tumor activity.

Signaling Pathway Diagram

Caption: Wnt signaling pathway and the inhibitory action of E722-2648.

Preclinical Data

E722-2648 has demonstrated promising preclinical activity, showcasing its potential as a therapeutic agent for CRC. The following tables summarize the key quantitative data from various in vitro and in vivo studies.

Table 1: In Vitro Binding Affinity and Potency

Assay Type	Parameter	Value	Cell Line/System	Reference
AlphaScreen	IC50	9 µM	Cell-free	[4]
Isothermal Titration Calorimetry (ITC)	Kd	1.05 µM	Cell-free	[4]

Table 2: In Vitro Cellular Activity

Assay	Cell Line	Concentration	Effect	Reference
β-catenin/BCL9 Co-immunoprecipitation	Colo320, HCT116	1 µM	Inhibition of complex formation	[4]
Wnt Target Gene Expression (RT-qPCR)	Colo320, HCT116	1-20 µM	Dose-dependent decrease in AXIN2 and CD44 mRNA	[1][2]
Wnt Target Gene Expression (RT-qPCR)	Human Colon Organoids	1-20 µM	Dose-dependent decrease in AXIN2, CD44, and LGR5 mRNA	[2]
Cell Proliferation	Colo320, HCT116	1-20 µM	Significant reduction in cell proliferation	[1]

Table 3: In Vivo Efficacy in a Colorectal Cancer Xenograft Model

Animal Model	Cell Line	Treatment	Outcome	Reference
NSG Mice	HCT116	4 mg/kg E722-2648 (intraperitoneal, every other day)	Significant reduction in tumor growth, weight, and volume	[1]
NSG Mice	HCT116	4 mg/kg E722-2648	Significant decrease in AXIN2 and CD44 levels in tumors (immunohistochemistry)	[1]

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below. These protocols are based on the descriptions in the primary literature and general laboratory practices.

AlphaScreen Assay for β-catenin/BCL9 Interaction

This assay is a bead-based, non-radioactive, homogeneous proximity assay used to screen for inhibitors of protein-protein interactions.

Experimental Workflow:

References

• 1. A novel β-catenin/BCL9 complex inhibitor blocks oncogenic Wnt signaling and disrupts cholesterol homeostasis in colorectal cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. A novel β-catenin/BCL9 complex inhibitor blocks oncogenic Wnt signaling and disrupts cholesterol homeostasis in colorectal cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. E722-2648 | β-catenin/BCL9 inhibitor | Probechem Biochemicals [probechem.com]
• 5. medchemexpress.com [medchemexpress.com]

E722-2648: A Novel β-Catenin/BCL9 Inhibitor Disrupting Cholesterol Homeostasis in Cancer

An In-depth Technical Guide for Researchers and Drug Development Professionals

This technical guide provides a comprehensive overview of the small molecule E722-2648, its mechanism of action as a β-catenin/BCL9 complex inhibitor, and its significant impact on cholesterol homeostasis. The information presented is primarily derived from a key study published in Science Advances in 2022, which identified and characterized this compound.

Introduction to E722-2648

E722-2648, also referred to as C-1, is a novel, specific, and competitive small molecule inhibitor of the protein-protein interaction between β-catenin and B-cell lymphoma 9 (BCL9).[1] This interaction is a critical downstream step in the oncogenic Wnt signaling pathway, which is frequently dysregulated in various cancers, notably colorectal cancer (CRC).[2][3] By disrupting the β-catenin/BCL9 complex, E722-2648 effectively blocks Wnt signaling and demonstrates antitumor activity.[1][4] A significant and distinct effect of this inhibition is the disruption of cholesterol homeostasis, characterized by increased cholesterol esterification and the accumulation of lipid droplets within cancer cells.[1][2][4][5]

Mechanism of Action

E722-2648 directly targets the interaction between β-catenin and BCL9. This is a crucial step for the transcriptional activation of Wnt target genes. The primary mechanism involves E722-2648 binding to β-catenin, thereby preventing its association with BCL9 and subsequent recruitment of the transcriptional machinery.

A key molecular event linked to the disruption of cholesterol homeostasis by E722-2648 is the significant downregulation of Stearoyl-CoA desaturase (SCD).[3] SCD is a central enzyme in lipid metabolism, responsible for the synthesis of monounsaturated fatty acids, which are essential components of triglycerides and cholesterol esters.

Impact on Cholesterol Homeostasis: Quantitative Data

The inhibitory effect of E722-2648 on the β-catenin/BCL9 interaction and its downstream consequences on Wnt signaling and cell proliferation have been quantified in various assays.

Assay Type	Cell Lines	Compound	IC50 / KD	Effect	Reference
AlphaScreen Assay	-	E722-2648 (C-1)	<10 µM	Inhibition of β-catenin/BCL9 interaction	[2]
Isothermal Titration Calorimetry (ITC)	-	E722-2648 (C-1)	1.05 µM (KD)	Direct binding to β-catenin	[1]
Cell Proliferation Assay	Colo320, HCT116	E722-2648 (C-1)	Concentration-dependent	Significant reduction in cell proliferation	[3]
Gene Expression Analysis (qRT-PCR)	Neoplastic colonic organoids	E722-2648 (C-1)	Concentration-dependent	Inhibition of AXIN2, CD44, and LGR5 expression	[3]
Protein Expression Analysis (Immunoblot)	Colo320, HCT116	E722-2648 (C-1)	-	Decreased protein expression of AXIN2 and CD44	[3]

Key Experimental Protocols

The following are detailed methodologies for key experiments cited in the primary literature.

AlphaScreen High-Throughput Screening Assay

• Objective: To identify small molecule inhibitors of the β-catenin/BCL9 interaction.

• Principle: A bead-based proximity assay where interaction between biotinylated BCL9 peptide and GST-tagged β-catenin brings donor and acceptor beads in close proximity, generating a chemiluminescent signal. Inhibition of the interaction leads to a decrease in signal.

• Protocol:

  • Recombinant biotinylated BCL9 peptide and GST-tagged full-length β-catenin are incubated with the test compounds (including E722-2648) in a 384-well plate.

  • Glutathione donor beads and streptavidin acceptor beads are added to the wells.

  • The plate is incubated in the dark to allow for bead binding.

  • The plate is read on an AlphaScreen-capable plate reader to measure the signal.

  • A ten-dose response curve is generated to determine the IC50 value. A known BCL9 peptide is used as a positive control.[2]

Isothermal Titration Calorimetry (ITC)

• Objective: To confirm the direct binding of E722-2648 to β-catenin and determine the binding affinity (KD).

• Protocol:

  • A solution of purified full-length β-catenin is placed in the sample cell of the ITC instrument.

  • A solution of E722-2648 is loaded into the injection syringe.

  • A series of small injections of the E722-2648 solution are made into the β-catenin solution.

  • The heat change associated with each injection is measured.

  • The resulting data is fitted to a binding model to calculate the dissociation constant (KD).[3]

Co-Immunoprecipitation (Co-IP)

• Objective: To confirm the disruption of the native β-catenin/BCL9 complex in cells by E722-2648.

• Protocol:

  • CRC cell lines (e.g., Colo320, HCT116) are treated with E722-2648 or a vehicle control.

  • Cells are lysed, and the protein concentration is determined.

  • The cell lysate is incubated with an antibody against β-catenin, which is coupled to magnetic or agarose beads.

  • The beads are washed to remove non-specifically bound proteins.

  • The immunoprecipitated proteins are eluted from the beads and analyzed by immunoblotting using an antibody against BCL9. A decrease in the amount of co-immunoprecipitated BCL9 in the E722-2648-treated samples indicates disruption of the complex.

Gene Expression Analysis (qRT-PCR)

• Objective: To measure the effect of E722-2648 on the expression of Wnt target genes and genes involved in cholesterol homeostasis.

• Protocol:

  • Cells or organoids are treated with E722-2648 for a specified time.

  • Total RNA is extracted from the cells.

  • cDNA is synthesized from the RNA using reverse transcriptase.

  • Quantitative real-time PCR is performed using primers specific for target genes (e.g., AXIN2, CD44, LGR5, SCD) and a housekeeping gene for normalization.

  • The relative gene expression is calculated using the ΔΔCt method.

Visualizations: Signaling Pathways and Workflows

Caption: Mechanism of action of E722-2648 in the Wnt signaling pathway.

Caption: Proposed pathway for E722-2648-induced disruption of cholesterol homeostasis.

Caption: Experimental workflow for Co-Immunoprecipitation (Co-IP).

Conclusion and Future Directions

E722-2648 represents a promising pharmacological tool to probe the intricacies of Wnt signaling and its intersection with cellular metabolism. Its specific inhibitory action on the β-catenin/BCL9 complex not only provides a potential therapeutic avenue for Wnt-dependent cancers but also uncovers a novel link between Wnt signaling and cholesterol homeostasis. The downregulation of SCD appears to be a key event in this process, leading to increased cholesterol esterification and lipid droplet formation.

Future research should focus on fully elucidating the precise molecular mechanisms by which the inhibition of the β-catenin/BCL9 interaction leads to the downregulation of SCD and the subsequent alterations in lipid metabolism. Furthermore, in vivo studies are warranted to assess the therapeutic potential and safety profile of E722-2648 in relevant cancer models, paying close attention to its effects on systemic cholesterol levels and lipid metabolism. The development of more potent and specific inhibitors based on the E722-2648 scaffold could pave the way for novel therapeutic strategies for a range of cancers and potentially other diseases characterized by aberrant Wnt signaling and dysregulated cholesterol metabolism.

References

• 1. E722-2648 | β-catenin/BCL9 inhibitor | Probechem Biochemicals [probechem.com]
• 2. researchgate.net [researchgate.net]
• 3. A novel β-catenin/BCL9 complex inhibitor blocks oncogenic Wnt signaling and disrupts cholesterol homeostasis in colorectal cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. medchemexpress.com [medchemexpress.com]

Therapeutic Potential of E722-2648 in Oncology: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

E722-2648 (also known as C-1) is a novel, potent, and specific small-molecule inhibitor of the β-catenin/B-cell lymphoma 9 (BCL9) protein-protein interaction, a critical node in the oncogenic Wnt signaling pathway. Dysregulation of the Wnt/β-catenin cascade is a hallmark of numerous cancers, most notably colorectal cancer (CRC), making it a compelling target for therapeutic intervention. This technical guide provides an in-depth overview of the preclinical data supporting the therapeutic potential of E722-2648 in oncology. We detail its mechanism of action, summarize key quantitative data from various in vitro and in vivo studies, and provide comprehensive experimental protocols for the pivotal assays used in its evaluation. This document is intended to serve as a valuable resource for researchers and drug development professionals interested in the continued investigation and potential clinical translation of E722-2648.

Introduction

The Wnt/β-catenin signaling pathway plays a crucial role in embryonic development and adult tissue homeostasis. Its aberrant activation, often through mutations in components of the β-catenin destruction complex (e.g., APC) or in β-catenin itself, leads to the nuclear accumulation of β-catenin. In the nucleus, β-catenin interacts with T-cell factor/lymphoid enhancer-factor (TCF/LEF) transcription factors to drive the expression of a wide array of target genes implicated in cell proliferation, survival, and differentiation.

A key interaction for the transcriptional activity of the β-catenin/TCF complex is its association with the coactivator BCL9. The binding of BCL9 to β-catenin is essential for the recruitment of other components of the transcriptional machinery and for robust target gene expression. Therefore, the disruption of the β-catenin/BCL9 interaction presents a promising therapeutic strategy to selectively inhibit oncogenic Wnt signaling while potentially sparing the homeostatic functions of β-catenin.

E722-2648 has been identified as a specific and competitive inhibitor of the β-catenin/BCL9 interaction.[1] Preclinical studies have demonstrated its ability to block oncogenic Wnt signaling, inhibit the proliferation of colorectal cancer cells, and reduce tumor growth in a xenograft mouse model.[2] Furthermore, E722-2648 has been shown to disrupt cholesterol homeostasis in cancer cells, a novel and potentially synergistic mechanism of action.[2]

Mechanism of Action

E722-2648 functions by directly binding to β-catenin and competitively inhibiting its interaction with BCL9.[1] This disruption prevents the formation of a fully functional transcriptional complex, leading to the downregulation of Wnt target genes such as AXIN2 and CD44.[1][2] The inhibition of the β-catenin/BCL9 axis by E722-2648 has also been linked to the disruption of cholesterol homeostasis, characterized by increased cholesterol esterification and accumulation of lipid droplets.[2]

Caption: Wnt/β-catenin signaling pathway and the inhibitory action of E722-2648.

Quantitative Data Summary

The following tables summarize the key quantitative data from preclinical studies of E722-2648.

Table 1: In Vitro Biochemical and Cellular Activity

Assay Type	Parameter	Value	Cell Lines	Reference
Isothermal Titration Calorimetry (ITC)	Binding Affinity (KD) to β-catenin	1.05 µM	-	[1]
AlphaScreen Assay	IC50 for β-catenin/BCL9 Interaction	9 µM	-	[1]
Co-immunoprecipitation	Effective Concentration for β-catenin/BCL9 Inhibition	≥ 1 µM	Colo320, HCT116	[1][2]
Cell Proliferation Assay	Proliferation Inhibition	Significantly reduced at all tested concentrations	Colo320, HCT116	[2]

Table 2: In Vivo Antitumor Efficacy in HCT116 Xenograft Model

Animal Model	Treatment	Dosing Schedule	Outcome	Reference
NSG mice with HCT116 xenografts	E722-2648 (4 mg/kg)	Intraperitoneal, every other day	Significantly reduced tumor growth, weight, and volume	[2]

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below.

AlphaScreen Assay for β-catenin/BCL9 Interaction

This high-throughput screening assay was developed to identify small-molecule inhibitors of the β-catenin/BCL9 interaction.[2]

Caption: Workflow of the AlphaScreen assay for β-catenin/BCL9 interaction.

Protocol:

• Reagents: Full-length recombinant β-catenin, biotinylated BCL9-HD2 peptide, anti-β-catenin antibody, Protein A-tagged acceptor beads, and streptavidin-tagged donor beads.

• Assay Principle: β-catenin is captured by the acceptor bead via the antibody, while the biotinylated BCL9 peptide binds to the donor bead. Proximity of the beads due to the β-catenin/BCL9 interaction results in a detectable light signal upon excitation.

• Procedure:

  • Incubate β-catenin with the anti-β-catenin antibody.

  • Add the Protein A-tagged acceptor beads.

  • In separate wells, add the biotinylated BCL9-HD2 peptide to the streptavidin-tagged donor beads.

  • Combine the β-catenin/acceptor bead complex and the BCL9/donor bead complex in the presence of E722-2648 or vehicle control.

  • Excite the donor beads at 680 nm and measure the emission from the acceptor beads at 615 nm.

• Data Analysis: A reduction in the fluorescent signal indicates inhibition of the β-catenin/BCL9 interaction.

Co-immunoprecipitation (Co-IP)

This assay was used to confirm the inhibition of the native β-catenin/BCL9 complex formation in colorectal cancer cell lines.[2]

Protocol:

• Cell Culture and Treatment:

  • Culture CRC cell lines (e.g., Colo320, HCT116) to 70-80% confluency.

  • Treat cells with varying concentrations of E722-2648 or vehicle (DMSO) for 16 hours.

• Cell Lysis and Protein Quantification:

  • Lyse the cells and quantify the protein concentration of the lysates.

• Immunoprecipitation:

  • Incubate a defined amount of total protein with an anti-BCL9 antibody overnight at 4°C.

  • Add Protein G magnetic beads to capture the antibody-protein complexes.

• Washing and Elution:

  • Wash the beads to remove non-specific binding.

  • Elute the protein complexes from the beads.

• Western Blotting:

  • Separate the eluted proteins by SDS-PAGE and transfer to a nitrocellulose membrane.

  • Probe the membrane with antibodies against β-catenin and BCL9 to detect the co-immunoprecipitated proteins.

In Vivo Xenograft Study

This study evaluated the antitumor activity of E722-2648 in a mouse model of colorectal cancer.[2]

Caption: Experimental workflow for the in vivo xenograft study.

Protocol:

• Animal Model: NOD scid gamma (NSG) mice.

• Tumor Cell Implantation: Inject HCT116 colorectal cancer cells into the peritoneal cavity of the mice.

• Treatment:

  • Allow one week for tumor engraftment.

  • Administer E722-2648 (4 mg/kg) or vehicle control via intraperitoneal injections every other day.

• Monitoring and Endpoint:

  • Monitor the health of the animals and tumor growth.

  • At the study endpoint, sacrifice the animals and dissect the tumors.

  • Measure the weight and volume of the isolated tumors.

Conclusion and Future Directions

E722-2648 is a promising preclinical candidate for the treatment of Wnt-driven cancers, particularly colorectal cancer. Its specific mechanism of action, involving the inhibition of the β-catenin/BCL9 interaction, offers a targeted approach to suppress oncogenic Wnt signaling. The preclinical data demonstrate its potent in vitro activity and in vivo efficacy in a relevant cancer model. The novel finding of its impact on cholesterol homeostasis warrants further investigation and may provide opportunities for combination therapies.

Future studies should focus on obtaining a more comprehensive preclinical data package, including detailed dose-response relationships in a broader panel of cancer cell lines, pharmacokinetic and pharmacodynamic studies, and assessment in patient-derived xenograft models. Further elucidation of the interplay between Wnt signaling inhibition and cholesterol metabolism by E722-2648 could uncover additional therapeutic vulnerabilities. Ultimately, these efforts will be crucial in guiding the potential clinical development of E722-2648 as a novel anticancer agent.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. A novel β-catenin/BCL9 complex inhibitor blocks oncogenic Wnt signaling and disrupts cholesterol homeostasis in colorectal cancer - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to E722-2648 (CAS 931963-55-2): A Novel β-catenin/BCL9 Complex Inhibitor

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the properties and experimental evaluation of E722-2648 (also known as Compound C-1), a potent and specific small-molecule inhibitor of the β-catenin/BCL9 protein-protein interaction. E722-2648 has emerged as a significant research tool for studying oncogenic Wnt signaling and a potential therapeutic candidate in colorectal cancer (CRC) and other Wnt-driven malignancies.

Core Properties and Mechanism of Action

E722-2648, with the Chemical Abstracts Service (CAS) number 931963-55-2, is a novel compound that competitively inhibits the formation of the β-catenin/BCL9 complex. This interaction is a critical downstream step in the canonical Wnt signaling pathway, which is aberrantly activated in numerous cancers, particularly CRC. By binding to β-catenin, E722-2648 prevents the recruitment of the coactivator BCL9, thereby inhibiting the transcription of Wnt target genes that drive cell proliferation and survival.

Beyond its effects on Wnt signaling, E722-2648 has been shown to disrupt cholesterol homeostasis by increasing cholesterol esterification and promoting the accumulation of lipid droplets. This dual mechanism of action—suppressing oncogenic signaling and inducing metabolic stress—contributes to its potent anti-tumor activity.

Quantitative Data Summary

The following tables summarize the key quantitative parameters of E722-2648 as determined in various biophysical and cellular assays.

Physicochemical Properties
CAS Number	931963-55-2
Molecular Formula	C21H30N2OS2
Molecular Weight	390.61 g/mol

Biophysical and Cellular Activity
Target	β-catenin/BCL9 complex
IC50 (Inhibition of β-catenin/BCL9 interaction)	9 µM
KD (Dissociation Constant from β-catenin)	1.05 µM (determined by ITC)
Inhibition of β-catenin/BCL9 complex in cells	Effective at concentrations as low as 1 µM in BCL9-dependent CRC cell lines (Colo320 and HCT116)

Experimental Protocols

Detailed methodologies for the key experiments cited in the primary literature for E722-2648 are provided below. These protocols are based on the studies by Tanton et al. in Science Advances (2022).

AlphaScreen Assay for β-catenin/BCL9 Interaction

This high-throughput screening assay was developed to identify small-molecule inhibitors of the β-catenin/BCL9 interaction.

Principle: The assay utilizes AlphaScreen technology with a protein A-

Unraveling the Antitumor Potential of E722-2648: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the core antitumor activities of E722-2648, a novel small molecule inhibitor. We delve into its mechanism of action, present key quantitative data from preclinical studies, and provide detailed experimental protocols for the foundational assays cited. This document is intended to serve as a comprehensive resource for researchers in oncology and drug development.

Executive Summary

E722-2648 is a potent and specific inhibitor of the β-catenin/B-cell lymphoma 9 (BCL9) protein-protein interaction, a critical node in the oncogenic Wnt signaling pathway. Dysregulation of this pathway is a hallmark of numerous cancers, most notably colorectal cancer (CRC). E722-2648 exerts its antitumor effects by disrupting the formation of the β-catenin/BCL9 complex, thereby attenuating downstream Wnt signaling and inhibiting tumor cell proliferation. Uniquely, this compound also modulates cholesterol homeostasis, presenting a dual mechanism of action that may offer significant therapeutic advantages. Preclinical data has demonstrated the efficacy of E722-2648 in reducing the proliferation of CRC cell lines and suppressing tumor growth in a xenograft mouse model.

Mechanism of Action

E722-2648 functions as a competitive inhibitor at the interface of β-catenin and BCL9.[1] In the canonical Wnt signaling pathway, the accumulation of nuclear β-catenin and its subsequent interaction with T-cell factor/lymphoid enhancer factor (TCF/LEF) transcription factors is mediated by coactivators such as BCL9. This transcriptional activation drives the expression of genes crucial for cell proliferation and survival. By binding to β-catenin, E722-2648 physically obstructs the binding of BCL9, leading to a downstream reduction in the expression of Wnt target genes such as AXIN2 and CD44.[1]

A novel aspect of E722-2648's activity is its impact on cholesterol metabolism. Treatment with the compound leads to increased cholesterol esterification and the accumulation of lipid droplets within cancer cells.[2] This disruption of cholesterol homeostasis may represent a secondary antitumor mechanism, potentially sensitizing cancer cells to other therapies.

Caption: Mechanism of E722-2648 in the Wnt Signaling Pathway.

Quantitative Data Summary

The antitumor activity of E722-2648 has been quantified through various biophysical and cell-based assays. The following tables summarize the key findings.

Biophysical Interaction Assays	E722-2648	Reference
IC50 (β-catenin/BCL9 Interaction)	9 µM	[1]
KD (Isothermal Titration Calorimetry)	1.05 µM	[1]

Cell-Based Proliferation Assays	Cell Line	Effect of E722-2648	Reference
Colo320 (CRC)	Wnt-dependent	Significant reduction in proliferation	[3]
HCT116 (CRC)	Wnt-dependent	Significant reduction in proliferation	[3]
RKO (CRC)	Wnt-independent	No significant effect on proliferation	[3]

In Vivo Xenograft Model (HCT116 cells)	Treatment Group	Outcome	Reference
Vehicle Control	-	Progressive tumor growth	[3]
E722-2648 (4 mg/kg)	Intraperitoneal	Significant reduction in tumor growth (weight and volume)	[3]

Experimental Protocols

Detailed methodologies for the key experiments are provided below. These protocols are based on the studies validating the efficacy of E722-2648.

AlphaScreen Assay for β-catenin/BCL9 Interaction

This assay was developed to identify and quantify the inhibition of the β-catenin/BCL9 interaction in a high-throughput format.[3]

• Principle: The assay utilizes donor and acceptor beads that generate a chemiluminescent signal when in close proximity. Full-length recombinant β-catenin is bound to a protein A-tagged acceptor bead via an anti-β-catenin antibody, and a biotinylated BCL9-HD2 peptide is bound to a streptavidin-tagged donor bead. Inhibition of the β-catenin/BCL9 interaction results in a decreased signal.

• Protocol:

  • Prepare a 1x assay buffer containing 25 mM HEPES (pH 7.4), 100 mM NaCl, 0.01% Triton X-100, and 0.1% BSA.

  • Add 5.0 nM of biotinylated BCL9-HD2 peptide and the desired concentration of E722-2648 or control compound to the assay buffer.

  • Introduce full-length β-catenin to the mixture.

  • Add streptavidin-coated donor beads and protein A-coated acceptor beads.

  • Incubate the mixture in the dark at room temperature for 1 hour.

  • Read the plate using an AlphaScreen-compatible plate reader with an excitation wavelength of 680 nm and an emission wavelength of 520-620 nm.

Isothermal Titration Calorimetry (ITC)

ITC was used to determine the binding thermodynamics of E722-2648 to β-catenin.

• Principle: ITC directly measures the heat released or absorbed during a biomolecular binding event. This allows for the determination of the binding affinity (KD), stoichiometry (n), and enthalpy (ΔH) of the interaction.

• Protocol:

  • Prepare a solution of full-length β-catenin in a suitable buffer (e.g., PBS or HEPES).

  • Prepare a solution of E722-2648 at a concentration approximately 10-fold higher than the protein concentration in the same buffer.

  • Load the protein solution into the sample cell of the ITC instrument.

  • Load the E722-2648 solution into the injection syringe.

  • Perform a series of injections of the E722-2648 solution into the sample cell while monitoring the heat changes.

  • Analyze the resulting data by fitting it to a suitable binding model to determine the thermodynamic parameters.

Co-Immunoprecipitation (Co-IP)

Co-IP was performed to confirm the disruption of the native β-catenin/BCL9 complex in colorectal cancer cell lines.[3]

• Principle: An antibody targeting a specific protein (β-catenin) is used to pull down the protein and its interacting partners (BCL9) from a cell lysate. The presence of the interacting partner is then detected by Western blotting.

• Protocol:

  • Treat CRC cell lines (e.g., Colo320, HCT116) with vehicle (DMSO) or varying concentrations of E722-2648 overnight.

  • Lyse the cells in a suitable lysis buffer containing protease inhibitors.

  • Pre-clear the lysates with protein A/G-agarose beads.

  • Incubate the pre-cleared lysates with an anti-β-catenin antibody overnight at 4°C.

  • Add protein A/G-agarose beads to capture the antibody-protein complexes.

  • Wash the beads several times with lysis buffer to remove non-specific binding.

  • Elute the protein complexes from the beads by boiling in SDS-PAGE sample buffer.

  • Separate the proteins by SDS-PAGE, transfer to a PVDF membrane, and probe with antibodies against β-catenin and BCL9.

Cell Proliferation Assay

The effect of E722-2648 on the proliferation of CRC cell lines was assessed using a standard colorimetric assay.

• Principle: Assays such as the MTT or WST-1 assay measure the metabolic activity of viable cells, which is proportional to the number of cells.

• Protocol:

  • Seed CRC cells (Colo320, HCT116, RKO) in 96-well plates and allow them to adhere overnight.

  • Treat the cells with a range of concentrations of E722-2648 or vehicle control.

  • Incubate the cells for a specified period (e.g., 72 hours).

  • Add the MTT or WST-1 reagent to each well and incubate according to the manufacturer's instructions.

  • Measure the absorbance at the appropriate wavelength using a microplate reader.

  • Calculate the percentage of cell proliferation relative to the vehicle-treated control.

In Vivo Xenograft Mouse Model

The antitumor efficacy of E722-2648 was evaluated in a xenograft mouse model of colorectal cancer.[3]

• Principle: Human CRC cells are implanted into immunocompromised mice, and the effect of drug treatment on tumor growth is monitored over time.

• Protocol:

  • Subcutaneously inject HCT116 cells into the flanks of NOD scid gamma (NSG) mice.

  • Allow the tumors to reach a palpable size.

  • Randomize the mice into treatment and control groups.

  • Administer E722-2648 (e.g., 4 mg/kg) or vehicle control via a suitable route (e.g., intraperitoneal injection) at a defined schedule (e.g., every other day).

  • Monitor tumor volume and body weight regularly.

  • At the end of the study, euthanize the mice and excise the tumors for weight measurement and further analysis.

Visualizations

The following diagrams illustrate key concepts related to the activity of E722-2648.

Caption: Experimental Workflow for E722-2648 Validation.

Caption: Dual Mechanism: Wnt Inhibition and Cholesterol Dysregulation.

Conclusion

E722-2648 represents a promising therapeutic candidate for Wnt-driven cancers. Its well-defined mechanism of action, coupled with a novel secondary effect on cholesterol metabolism, provides a strong rationale for its continued development. The data and protocols presented in this guide offer a solid foundation for further research into this and similar targeted therapies.

References

• 1. E722-2648 | β-catenin/BCL9 inhibitor | Probechem Biochemicals [probechem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. A novel β-catenin/BCL9 complex inhibitor blocks oncogenic Wnt signaling and disrupts cholesterol homeostasis in colorectal cancer - PMC [pmc.ncbi.nlm.nih.gov]

The Discovery and Development of E722-2648: A Novel Inhibitor of the β-catenin/BCL9 Interaction for Colorectal Cancer Therapy

An In-depth Technical Guide

This technical guide provides a comprehensive overview of the discovery, development, and preclinical evaluation of E722-2648, a novel small-molecule inhibitor of the β-catenin/B-cell lymphoma 9 (BCL9) protein-protein interaction. This document is intended for researchers, scientists, and drug development professionals interested in the therapeutic targeting of the Wnt signaling pathway in oncology.

Introduction: Targeting the Wnt/β-catenin Pathway

The Wnt/β-catenin signaling pathway is a critical regulator of cell proliferation, differentiation, and tissue homeostasis. Its aberrant activation is a hallmark of numerous cancers, particularly colorectal cancer (CRC), where mutations in components like Adenomatous Polyposis Coli (APC) lead to the constitutive stabilization and nuclear accumulation of β-catenin. In the nucleus, β-catenin interacts with coactivators, most notably BCL9, to drive the transcription of oncogenic target genes. The interaction between β-catenin and BCL9 represents a key downstream node in the pathway, making it an attractive target for therapeutic intervention with the potential for high specificity and reduced toxicity compared to upstream inhibitors.

E722-2648 (also referred to as C-1) emerged from a high-throughput screening campaign as a potent and specific inhibitor of the β-catenin/BCL9 interaction.[1] This guide details the discovery process, mechanism of action, and preclinical anti-tumor activity of E722-2648, providing a foundation for its further development as a potential therapeutic agent for Wnt-driven malignancies.

Discovery of E722-2648: A High-Throughput Screening Approach

E722-2648 was identified through a high-throughput screening (HTS) AlphaScreen assay designed to detect small-molecule inhibitors of the β-catenin/BCL9 interaction.[1] This assay utilized full-length recombinant β-catenin and a biotinylated peptide derived from the BCL9 homology domain 2 (HD2), the region responsible for binding to β-catenin.[1] The screen identified several candidate compounds, with E722-2648 emerging as a top performer.[1]

Quantitative Data Summary

The following tables summarize the key quantitative data for E722-2648 and other top-performing compounds identified in the initial screening.

Compound	AlphaScreen IC50 (µM)	ITC KD (µM)
E722-2648 (C-1)	9	1.05
L814-1428 (C-2)	N/A	0.27
SYN22094413 (C-3)	N/A	2.22
L859-1770 (C-4)	N/A	N/A
F838-0143 (C-5)	N/A	N/A
BCL9 peptide (control)	N/A	2.74
Data sourced from Probechem and Tanton H, et al. Sci Adv. 2022.[1][]

Mechanism of Action: Disrupting the β-catenin/BCL9 Complex

E722-2648 exerts its anti-tumor effects by directly binding to β-catenin and competitively inhibiting its interaction with BCL9.[1] This disruption prevents the formation of a functional transcriptional complex, leading to the downregulation of Wnt target genes that drive cancer cell proliferation and survival.[1][]

Signaling Pathway

References

• 1. BODIPY 493/503 Staining of Neutral Lipid Droplets for Microscopy and Quantification by Flow Cytometry - PMC [pmc.ncbi.nlm.nih.gov]

E722-2648: A Novel Inhibitor of the β-catenin/BCL9 Interaction for Colorectal Cancer Therapy

An In-depth Technical Guide on the Mechanism and Effect on Cancer Cell Proliferation

This technical guide provides a comprehensive overview of the small molecule inhibitor E722-2648, also known as C-1. It details the compound's mechanism of action, its inhibitory effects on cancer cell proliferation, and the experimental methodologies used to elucidate these properties. This document is intended for researchers, scientists, and drug development professionals in the field of oncology, with a focus on colorectal cancer.

Core Mechanism of Action

E722-2648 is a novel, specific, and competitive small molecule inhibitor that targets the protein-protein interaction between β-catenin and its coactivator B-cell lymphoma 9 (BCL9).[1] This interaction is a critical downstream step in the canonical Wnt signaling pathway, which is frequently dysregulated in various cancers, most notably colorectal cancer (CRC).[2] By binding to β-catenin, E722-2648 sterically hinders the recruitment of BCL9, thereby preventing the formation of the transcriptional complex responsible for activating Wnt target genes that drive cell proliferation, such as AXIN2 and CD44.[1]

In addition to its effects on the Wnt pathway, E722-2648 has been shown to disrupt cholesterol homeostasis in cancer cells. This is achieved by increasing cholesterol esterification and promoting the accumulation of lipid droplets.[1][2] The disruption of cholesterol metabolism represents a secondary mechanism that contributes to the compound's anti-cancer activity.

Signaling Pathway Diagram

Caption: Mechanism of E722-2648 in the Wnt Signaling Pathway.

Quantitative Analysis of Anti-Proliferative Effects

E722-2648 has demonstrated significant anti-tumorigenic activity in both in vitro and in vivo models of colorectal cancer.[1][2] The compound's potency and efficacy have been quantified through various assays, with key data summarized below.

Table 1: In Vitro Activity of E722-2648

Parameter	Value	Assay	Target	Reference
IC50	9 µM	AlphaScreen	β-catenin/BCL9 Interaction	[1]
Kd	1.05 µM	Isothermal Titration Calorimetry (ITC)	β-catenin	[1]

Table 2: Effect of E722-2648 on Colorectal Cancer Cell Lines

Cell Line	Genetic Background	Effect of E722-2648 (at 1 µM)	Reference
Colo320	BCL9-dependent	Inhibition of β-catenin/BCL9 complex formation	[1]
HCT116	BCL9-dependent	Inhibition of β-catenin/BCL9 complex formation and downstream Wnt target gene expression (AXIN2, CD44)	[1]

Further dose-response studies in the primary literature indicate a significant reduction in the proliferation of these cell lines upon treatment with E722-2648.

Table 3: In Vivo Efficacy of E722-2648 in a Xenograft Mouse Model

Animal Model	Cancer Type	Treatment Regimen	Outcome	Reference
Xenograft Mouse Model	Colorectal Cancer	Not specified in abstracts	Significant reduction in tumor growth	[2]

Detailed in vivo data, including tumor growth inhibition percentages and dosing schedules, are typically found in the full-text publication and its supplementary materials.

Experimental Protocols

The following sections provide detailed methodologies for the key experiments used to characterize the activity of E722-2648.

AlphaScreen (Amplified Luminescent Proximity Homogeneous Assay) for β-catenin/BCL9 Interaction

This assay was developed for high-throughput screening to identify inhibitors of the β-catenin/BCL9 interaction.

Principle: The assay utilizes donor and acceptor beads that are brought into proximity when β-catenin and a biotinylated BCL9 peptide interact. Excitation of the donor bead results in a luminescent signal from the acceptor bead. Inhibitors of the interaction disrupt this proximity, leading to a decrease in the signal.

Protocol:

• Reagent Preparation:

  • Full-length recombinant β-catenin is bound to a protein A-tagged acceptor bead via a specific anti-β-catenin antibody.

  • A biotinylated BCL9-HD2 peptide is bound to a streptavidin-tagged donor bead.

• Assay Procedure:

  • The β-catenin-acceptor bead complex and the BCL9-donor bead complex are incubated together in the wells of a microplate.

  • Test compounds, including E722-2648, are added at various concentrations.

  • The plate is incubated to allow for binding and potential inhibition to occur.

• Data Acquisition:

  • The plate is read using an AlphaScreen-compatible plate reader, with excitation at 680 nm and emission detection at 520-620 nm.

• Data Analysis:

  • The decrease in the luminescent signal in the presence of the inhibitor is used to calculate the IC50 value, representing the concentration of the inhibitor required to reduce the signal by 50%.

Cell Proliferation (MTT) Assay

The MTT assay is a colorimetric assay used to assess cell viability and proliferation.

Principle: Metabolically active cells reduce the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to purple formazan crystals. The amount of formazan produced is proportional to the number of viable cells.

Protocol:

• Cell Seeding:

  • Colorectal cancer cell lines (e.g., HCT116, Colo320) are seeded in 96-well plates at a predetermined optimal density and allowed to adhere overnight.

• Compound Treatment:

  • The cell culture medium is replaced with fresh medium containing various concentrations of E722-2648 or a vehicle control (e.g., DMSO).

• Incubation:

  • The plates are incubated for a specified period (e.g., 48-72 hours) to allow the compound to affect cell proliferation.

• MTT Addition and Incubation:

  • A sterile MTT solution is added to each well, and the plates are incubated for 2-4 hours to allow for formazan crystal formation.

• Solubilization:

  • A solubilization solution (e.g., DMSO or a detergent-based solution) is added to each well to dissolve the formazan crystals.

• Absorbance Measurement:

  • The absorbance of each well is measured using a microplate reader at a wavelength of 570 nm.

• Data Analysis:

  • The absorbance values are normalized to the vehicle-treated control to determine the percentage of cell viability. Dose-response curves are generated to calculate the GI50 (concentration for 50% growth inhibition).

Co-Immunoprecipitation (Co-IP)

Co-IP is used to determine if two proteins interact in a cellular context.

Principle: An antibody against a known protein (the "bait") is used to pull it out of a cell lysate. If another protein (the "prey") is interacting with the bait protein, it will be pulled down as well and can be detected by Western blotting.

Protocol:

• Cell Lysis:

  • CRC cells (e.g., HCT116, Colo320) are treated with E722-2648 or a vehicle control.

  • The cells are then lysed in a buffer that preserves protein-protein interactions.

• Pre-clearing:

  • The cell lysate is incubated with protein A/G-agarose beads to reduce non-specific binding.

• Immunoprecipitation:

  • The pre-cleared lysate is incubated with an antibody specific to the bait protein (e.g., anti-BCL9).

  • Protein A/G-agarose beads are added to capture the antibody-antigen complexes.

• Washing:

  • The beads are washed several times with lysis buffer to remove non-specifically bound proteins.

• Elution and Western Blotting:

  • The bound proteins are eluted from the beads, separated by SDS-PAGE, and transferred to a membrane.

  • The membrane is then probed with an antibody against the prey protein (e.g., anti-β-catenin) to detect the interaction.

Experimental Workflow Diagram

Caption: Workflow for the characterization of E722-2648.

Conclusion

E722-2648 is a promising small molecule inhibitor that effectively targets the oncogenic Wnt signaling pathway by disrupting the β-catenin/BCL9 interaction. Its demonstrated anti-proliferative effects in colorectal cancer cell lines and in vivo models, coupled with a secondary mechanism involving the disruption of cholesterol homeostasis, highlight its potential as a therapeutic agent. The experimental data and protocols outlined in this guide provide a solid foundation for further research and development of E722-2648 and other inhibitors of the Wnt pathway.

References

• 1. Cell Counting & Health Analysis [sigmaaldrich.com]
• 2. MTT assay protocol | Abcam [abcam.com]

E722-2648: A Technical Guide to its Molecular Target in Cancer Cells

For Researchers, Scientists, and Drug Development Professionals

Introduction

E722-2648 is a novel small molecule inhibitor that has demonstrated significant antitumor activity, particularly in preclinical models of colorectal cancer (CRC).[1][2] This compound has emerged from high-throughput screening as a specific and competitive inhibitor of a key protein-protein interaction within the oncogenic Wnt signaling pathway.[2][3] This technical guide provides an in-depth overview of the molecular target of E722-2648, its mechanism of action, relevant quantitative data, and detailed experimental protocols for its characterization.

Molecular Target: The β-catenin/BCL9 Interaction

The primary molecular target of E722-2648 is the protein-protein interaction (PPI) between β-catenin and B-cell lymphoma 9 (BCL9).[1][4][5][6] In the canonical Wnt signaling pathway, the stabilization and nuclear translocation of β-catenin are critical events that drive the transcription of genes involved in cell proliferation, survival, and differentiation. For β-catenin to effectively activate transcription, it must recruit coactivators to the chromatin. BCL9 is a crucial coactivator that binds to the armadillo repeat domain of β-catenin, facilitating the recruitment of other components of the transcriptional machinery.

Dysregulation of the Wnt/β-catenin pathway is a hallmark of many cancers, most notably colorectal cancer, where mutations in genes like APC lead to the constitutive stabilization of β-catenin. By specifically targeting the β-catenin/BCL9 interaction, E722-2648 prevents the formation of a functional transcriptional complex, thereby inhibiting the expression of Wnt target genes.[1]

Mechanism of Action

E722-2648 acts as a competitive inhibitor, binding to β-catenin at the interface where BCL9 would normally dock. This direct binding disrupts the formation of the β-catenin/BCL9 complex. The downstream consequences of this inhibition are twofold:

• Inhibition of Wnt Signaling: By preventing the association of BCL9 with β-catenin, E722-2648 effectively blocks the transcription of oncogenic Wnt target genes such as AXIN2 and CD44.[1] This leads to a reduction in cancer cell proliferation and survival.[2]

• Disruption of Cholesterol Homeostasis: Interestingly, treatment with E722-2648 also leads to a significant disruption of cholesterol metabolism within cancer cells.[2][4][6] This is characterized by an increase in cholesterol esterification and the accumulation of lipid droplets.[2][4][6] This effect is linked to the downregulation of genes involved in cholesterol biosynthesis and transport, which are also influenced by the Wnt/β-catenin signaling axis.[2] The disruption of cholesterol homeostasis is thought to contribute to the antitumor activity of E722-2648.[3]

Quantitative Data

The following tables summarize the key quantitative parameters that define the potency and binding affinity of E722-2648.

Parameter	Value	Assay	Cell Lines	Reference
IC50	9 µM	β-catenin/BCL9 Interaction	-	[1][5]
Kd	1.05 µM	Isothermal Titration Calorimetry (ITC)	-	[1][5]

Table 1: In Vitro Potency and Binding Affinity of E722-2648

Cell Line	Effect	Concentration	Reference
Colo320	Inhibition of β-catenin/BCL9 complex formation	As low as 1 µM	[1]
HCT116	Inhibition of β-catenin/BCL9 complex formation	As low as 1 µM	[1]

Table 2: Cellular Activity of E722-2648 in Colorectal Cancer Cell Lines

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the mechanism of action of E722-2648 and a typical experimental workflow for its characterization.

Caption: Mechanism of action of E722-2648.

Caption: Experimental workflow for E722-2648 characterization.

Experimental Protocols

1. AlphaScreen Assay for β-catenin/BCL9 Interaction

This protocol is for a high-throughput screen to identify inhibitors of the β-catenin/BCL9 interaction.

• Materials:

  • Full-length recombinant β-catenin

  • Biotinylated BCL9-HD2 peptide

  • Anti-β-catenin antibody

  • Protein A-tagged acceptor beads

  • Streptavidin-tagged donor beads

  • Assay buffer (e.g., PBS with 0.1% BSA)

  • 384-well or 1536-well microplates

  • E722-2648 and other test compounds

• Procedure:

  • Prepare a solution of β-catenin and anti-β-catenin antibody in assay buffer and incubate for 30 minutes at room temperature to allow complex formation.

  • Add the Protein A-tagged acceptor beads to the β-catenin/antibody complex and incubate for 1 hour at room temperature in the dark.

  • In a separate tube, prepare a solution of biotinylated BCL9-HD2 peptide.

  • In the microplate, add the test compounds (including E722-2648 as a positive control and DMSO as a negative control).

  • Add the β-catenin/acceptor bead complex to the wells.

  • Add the biotinylated BCL9-HD2 peptide to the wells.

  • Add the streptavidin-tagged donor beads to the wells.

  • Incubate the plate for 1-2 hours at room temperature in the dark.

  • Read the plate on an AlphaScreen-compatible plate reader, exciting at 680 nm and measuring emission at 520-620 nm.

  • A decrease in the AlphaScreen signal indicates inhibition of the β-catenin/BCL9 interaction.

2. Isothermal Titration Calorimetry (ITC)

This protocol is to determine the binding affinity (Kd) of E722-2648 to β-catenin.

• Materials:

  • Purified recombinant β-catenin

  • E722-2648

  • ITC buffer (e.g., PBS, pH 7.4)

  • Isothermal titration calorimeter

• Procedure:

  • Prepare a solution of β-catenin (e.g., 10-50 µM) in ITC buffer.

  • Prepare a solution of E722-2648 (e.g., 100-500 µM) in the same ITC buffer.

  • Degas both solutions to remove air bubbles.

  • Load the β-catenin solution into the sample cell of the calorimeter.

  • Load the E722-2648 solution into the injection syringe.

  • Set the experimental parameters (e.g., temperature at 25°C, stirring speed, injection volume, and spacing between injections).

  • Perform an initial injection to equilibrate the system, followed by a series of injections of the E722-2648 solution into the β-catenin solution.

  • Record the heat changes associated with each injection.

  • Analyze the data by integrating the heat pulses and fitting them to a suitable binding model to determine the dissociation constant (Kd), stoichiometry (n), and enthalpy of binding (ΔH).

3. Colorectal Cancer Xenograft Model

This protocol describes an in vivo study to assess the antitumor efficacy of E722-2648.

• Materials:

  • Human colorectal cancer cell line (e.g., HCT116)

  • Immunocompromised mice (e.g., NOD/SCID or athymic nude mice)

  • Matrigel (optional)

  • E722-2648 formulated for in vivo administration

  • Vehicle control

  • Calipers for tumor measurement

• Procedure:

  • Culture HCT116 cells to the desired confluence.

  • Harvest the cells and resuspend them in a suitable medium (e.g., PBS or serum-free medium), optionally mixed with Matrigel.

  • Subcutaneously inject the cell suspension (e.g., 1-5 x 10^6 cells) into the flank of each mouse.

  • Allow the tumors to grow to a palpable size (e.g., 100-200 mm³).

  • Randomize the mice into treatment and control groups.

  • Administer E722-2648 (e.g., by oral gavage or intraperitoneal injection) to the treatment group at a predetermined dose and schedule.

  • Administer the vehicle control to the control group following the same schedule.

  • Measure tumor volume with calipers every 2-3 days.

  • Monitor the body weight and general health of the mice throughout the study.

  • At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., weight measurement, immunohistochemistry, or gene expression analysis).

  • Compare the tumor growth between the treatment and control groups to determine the antitumor efficacy of E722-2648.

References

• 1. E722-2648 | β-catenin/BCL9 inhibitor | Probechem Biochemicals [probechem.com]
• 2. A novel β-catenin/BCL9 complex inhibitor blocks oncogenic Wnt signaling and disrupts cholesterol homeostasis in colorectal cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Beta-catenin (inhibitors, antagonists, agonists)-ProbeChem.com [probechem.com]
• 6. medchemexpress.com [medchemexpress.com]

Protocols & Analytical Methods

Application Notes: E722-2648, an Inhibitor of the Wnt/β-catenin Signaling Pathway

For Research Use Only

Introduction

E722-2648 is a potent and specific small molecule inhibitor of the β-catenin/B-cell lymphoma 9 (BCL9) protein-protein interaction.[1][2] By disrupting this complex, E722-2648 effectively blocks the canonical Wnt signaling pathway, which is frequently dysregulated in various cancers, particularly colorectal cancer (CRC).[3][4] The inhibitor has demonstrated anti-tumor activity by reducing the transcription of key Wnt target genes, inhibiting cancer cell proliferation, and disrupting cholesterol homeostasis, leading to lipid droplet accumulation.[1][2][3] These application notes provide detailed protocols for the use of E722-2648 in cell culture experiments to study its effects on the Wnt signaling pathway and cellular phenotypes.

Mechanism of Action

The canonical Wnt signaling pathway plays a crucial role in cell proliferation, differentiation, and survival. In many cancers, mutations in genes like APC lead to the stabilization and nuclear accumulation of β-catenin. Nuclear β-catenin then interacts with coactivators, such as BCL9, to drive the transcription of oncogenes. E722-2648 competitively binds to β-catenin, preventing its interaction with BCL9, thereby inhibiting the transcription of Wnt target genes.[3][4] A secondary effect observed with E722-2648 treatment is the disruption of cholesterol homeostasis, characterized by an increase in cholesterol esterification and the accumulation of lipid droplets within the cell.[1][3]

Caption: Mechanism of E722-2648 in the Wnt signaling pathway.

Quantitative Data Summary

The following tables summarize the quantitative effects of E722-2648 on colorectal cancer cell lines.

Table 1: Biophysical and Cellular Potency of E722-2648

Parameter	Value	Cell Lines	Reference
IC₅₀ (β-catenin/BCL9 Interaction)	9 µM	-	[2]
ITC K_D (β-catenin Binding)	1.05 µM	-	[2]
Effective Concentration (Co-IP)	1 - 20 µM	Colo320, HCT116	[3]
Effective Concentration (qPCR)	1 - 20 µM	Colo320, HCT116	[3]

Table 2: Effect of E722-2648 on Wnt Target Gene Expression (RT-qPCR)

Cell Line	Gene	Concentration (µM)	Time (h)	Fold Change (vs. Vehicle)	Reference
Colo320	AXIN2	10	24	~0.4	[3]
Colo320	AXIN2	20	24	~0.2	[3]
Colo320	CD44	10	24	~0.6	[3]
Colo320	CD44	20	24	~0.4	[3]
HCT116	AXIN2	10	24	~0.5	[3]
HCT116	AXIN2	20	24	~0.3	[3]
HCT116	CD44	10	24	~0.7	[3]
HCT116	CD44	20	24	~0.5	[3]
Note: Fold change values are estimated from published graphs and represent a significant decrease in expression.

Experimental Protocols

General Cell Culture and Compound Preparation

1.1. Cell Line Maintenance

This protocol provides general guidance for the culture of colorectal cancer cell lines relevant to E722-2648 studies.

• Cell Lines:

  • Colo320 (ATCC CCL-220): Adherent and suspension cells. Culture in RPMI-1640 medium.[3]

  • HCT116 (ATCC CCL-247): Adherent epithelial cells. Culture in McCoy's 5A medium.[3]

  • DLD-1 (ATCC CCL-221): Adherent epithelial cells. Culture in RPMI-1640 medium.[3]

• Culture Medium: Supplement all media with 10% (v/v) Fetal Bovine Serum (FBS), 100 U/mL Penicillin, and 100 µg/mL Streptomycin.

• Culture Conditions: Maintain cells in a humidified incubator at 37°C with 5% CO₂.

• Subculturing: Passage cells when they reach 70-90% confluency. Use 0.25% Trypsin-EDTA for adherent cell lines.[5]

1.2. E722-2648 Stock Solution and Treatment

• Reconstitution: Prepare a stock solution of E722-2648 in DMSO. For example, to make a 10 mM stock, dissolve 3.91 mg of E722-2648 (MW: 390.61 g/mol ) in 1 mL of DMSO. Store aliquots at -20°C or -80°C.

• Working Dilutions: On the day of the experiment, dilute the stock solution in the appropriate cell culture medium to achieve the desired final concentrations.

• Vehicle Control: Use an equivalent concentration of DMSO in the culture medium as a vehicle control for all experiments.[3]

Co-Immunoprecipitation (Co-IP) to Assess β-catenin/BCL9 Interaction

This protocol details the procedure to determine if E722-2648 disrupts the interaction between endogenous β-catenin and BCL9.

Caption: Workflow for Co-immunoprecipitation (Co-IP) assay.

Protocol Steps:

• Cell Treatment: Seed Colo320 or HCT116 cells and allow them to adhere. Treat the cells overnight (approximately 16 hours) with vehicle (DMSO) or E722-2648 at final concentrations of 1, 10, and 20 µM.[3]

• Cell Lysis:

  • Harvest the cells and isolate the nuclei using a nuclear extraction kit or a hypotonic buffer protocol.

  • Lyse the nuclei with a suitable IP lysis buffer (e.g., RIPA buffer) containing protease inhibitors.

  • Centrifuge to pellet debris and collect the supernatant containing nuclear proteins.

• Immunoprecipitation:

  • Determine the protein concentration of the nuclear lysates.

  • Pre-clear the lysates by incubating with normal IgG antibody and protein A/G magnetic beads.

  • Incubate the pre-cleared lysate with an anti-BCL9 antibody overnight at 4°C with gentle rotation.

• Immune Complex Capture:

  • Add protein A/G magnetic beads to the lysate-antibody mixture and incubate for 1-2 hours at 4°C to capture the immune complexes.

  • Pellet the beads using a magnetic stand and discard the supernatant.

• Washes and Elution:

  • Wash the beads multiple times with cold IP lysis buffer to remove non-specifically bound proteins.

  • Elute the bound proteins from the beads by boiling in SDS-PAGE sample buffer.

• Western Blot Analysis:

  • Separate the eluted proteins by SDS-PAGE and transfer them to a PVDF membrane.

  • Probe the membrane with primary antibodies against β-catenin and BCL9 to detect the co-immunoprecipitated proteins. A reduction in the β-catenin signal in the E722-2648-treated samples indicates disruption of the complex.

Real-Time Quantitative PCR (RT-qPCR) for Wnt Target Gene Expression

This protocol is used to quantify the mRNA levels of Wnt target genes, such as AXIN2 and CD44, following treatment with E722-2648.

Protocol Steps:

• Cell Treatment: Seed Colo320 or HCT116 cells in 6-well plates. Once attached, treat the cells with vehicle (DMSO) or increasing concentrations of E722-2648 (e.g., 1, 5, 10, 20 µM) for 6, 24, and 48 hours.[3]

• RNA Isolation:

  • At each time point, wash the cells with PBS and lyse them directly in the well using a lysis buffer from an RNA isolation kit (e.g., TRIzol or a column-based kit).

  • Isolate total RNA according to the manufacturer's protocol.

• cDNA Synthesis:

  • Quantify the RNA and assess its purity.

  • Synthesize first-strand cDNA from an equal amount of total RNA (e.g., 1 µg) using a reverse transcription kit with oligo(dT) or random primers.

• qPCR Reaction:

  • Prepare the qPCR reaction mix containing cDNA template, forward and reverse primers for the target genes (AXIN2, CD44) and housekeeping genes (B2M, PMM1), and a suitable SYBR Green master mix.

  • Run the qPCR reaction on a real-time PCR system.

• Data Analysis:

  • Calculate the relative fold change in gene expression using the ΔΔCT method.[3]

  • Normalize the expression of the target genes to the housekeeping genes and compare the expression in E722-2648-treated cells to the vehicle-treated control.

BODIPY Staining for Lipid Droplet Accumulation

This protocol describes how to visualize and assess the effect of E722-2648 on cholesterol homeostasis by staining for neutral lipid droplets.

Protocol Steps:

• Cell Seeding and Treatment: Seed HCT116 cells on glass coverslips in a 12- or 24-well plate. Allow cells to adhere before treating them with vehicle (DMSO) or E722-2648 for various time points (e.g., 24, 48, 72 hours).[3]

• Staining:

  • Prepare a 2 µM working solution of BODIPY 493/503 dye in PBS from a 5 mM DMSO stock.[6]

  • Remove the culture medium and wash the cells once with PBS.

  • Incubate the cells with the BODIPY staining solution for 15 minutes at 37°C, protected from light.[6]

• Fixation and Mounting:

  • Wash the cells twice with PBS to remove excess dye.

  • Fix the cells with 4% paraformaldehyde (PFA) in PBS for 20-30 minutes at room temperature.[6]

  • Wash the cells three times with PBS.

  • (Optional) Counterstain nuclei with DAPI.

  • Mount the coverslips onto glass slides using an anti-fade mounting medium.

• Imaging:

  • Visualize the lipid droplets using a fluorescence microscope with appropriate filters for the green fluorescence of BODIPY 493/503. An increase in the number and intensity of green puncta in treated cells indicates lipid droplet accumulation.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. E722-2648 | β-catenin/BCL9 inhibitor | Probechem Biochemicals [probechem.com]
• 3. A novel β-catenin/BCL9 complex inhibitor blocks oncogenic Wnt signaling and disrupts cholesterol homeostasis in colorectal cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. encodeproject.org [encodeproject.org]
• 6. HCT116 Cell Line - A Comprehensive Guide to Colorectal Cancer Research [cytion.com]

Application Notes and Protocols: Preparation of E722-2648 Stock Solution in DMSO

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation of a stock solution of E722-2648 in dimethyl sulfoxide (DMSO). E722-2648 is a potent inhibitor of the β-catenin/BCL9 complex, playing a crucial role in disrupting oncogenic Wnt signaling pathways. Adherence to this protocol is essential for ensuring the accuracy and reproducibility of experimental results.

Quantitative Data Summary

For ease of reference and calculation, the pertinent quantitative data for E722-2648 are summarized in the table below.

Parameter	Value	Source(s)
Molecular Weight	390.61 g/mol	[1]
Solubility in DMSO	≥ 10 mM	[2][3]
Recommended Storage (Powder)	-20°C for 3 years or 4°C for 2 years	[2]
Recommended Storage (in DMSO)	-80°C for up to 6 months or -20°C for up to 1 month	[2]

Experimental Protocol: Preparation of a 10 mM E722-2648 Stock Solution in DMSO

This protocol outlines the steps to prepare a 10 mM stock solution of E722-2648 in DMSO. This concentration is a common starting point for subsequent dilutions in various in vitro and in vivo experimental setups.

Materials:

• E722-2648 powder

• Anhydrous/molecular biology grade Dimethyl Sulfoxide (DMSO)

• Calibrated analytical balance

• Sterile microcentrifuge tubes or vials

• Calibrated micropipettes and sterile tips

• Vortex mixer

• Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant gloves

Procedure:

• Acclimatization: Before opening, allow the vial of E722-2648 powder to equilibrate to room temperature for at least 15-20 minutes. This prevents the condensation of moisture, which can affect the stability of the compound.

• Mass Calculation: To prepare a 10 mM stock solution, the required mass of E722-2648 needs to be calculated. The formula for this calculation is: Mass (mg) = Desired Concentration (M) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g)

  For example, to prepare 1 mL of a 10 mM stock solution: Mass (mg) = 0.010 mol/L x 0.001 L x 390.61 g/mol x 1000 mg/g = 3.9061 mg

• Weighing: Carefully weigh out the calculated amount of E722-2648 powder using a calibrated analytical balance in a clean, sterile weighing boat or directly into a sterile microcentrifuge tube.

• Solubilization: Add the appropriate volume of anhydrous DMSO to the microcentrifuge tube containing the E722-2648 powder. For the example above, this would be 1 mL of DMSO.

• Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes, or until the powder is completely dissolved. A clear solution should be obtained. If necessary, gentle warming in a 37°C water bath can aid in dissolution.

• Aliquoting: To minimize freeze-thaw cycles, it is recommended to aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes. The volume of the aliquots should be based on the typical experimental needs.

• Storage: Store the aliquots of the E722-2648 stock solution at -80°C for long-term storage (up to 6 months) or at -20°C for shorter-term storage (up to 1 month).[2] Clearly label each aliquot with the compound name, concentration, date of preparation, and solvent.

Visualizations

Workflow for E722-2648 Stock Solution Preparation

Caption: A flowchart illustrating the sequential steps for preparing a stock solution of E722-2648 in DMSO.

Signaling Pathway Inhibition by E722-2648

Caption: The inhibitory action of E722-2648 on the β-catenin/BCL9 complex within the Wnt signaling pathway.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. E722-2648 | β-catenin | 931963-55-2 | Invivochem [invivochem.com]
• 3. E722-2648 | β-catenin/BCL9 inhibitor | Probechem Biochemicals [probechem.com]

Application Notes and Protocols: E722-2648 In Vivo Xenograft Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and summarize the in vivo efficacy of E722-2648 (also referred to as C-1), a potent small molecule inhibitor of the β-catenin/BCL9 protein-protein interaction, in colorectal cancer (CRC) xenograft mouse models. E722-2648 disrupts oncogenic Wnt signaling and cholesterol homeostasis, leading to reduced tumor growth.[1][2][3]

Core Mechanism of Action

E722-2648 competitively inhibits the interaction between β-catenin and its coactivator BCL9. This disruption prevents the formation of a functional transcriptional complex, thereby inhibiting the expression of Wnt target genes, such as AXIN2 and CD44, which are critical for cancer cell proliferation and survival.[1][2][4] Additionally, E722-2648 has been shown to disrupt cholesterol homeostasis by increasing cholesterol esterification and lipid droplet accumulation.[1][2][3]

Wnt/β-catenin Signaling Pathway Inhibition by E722-2648

Caption: Inhibition of the Wnt/β-catenin signaling pathway by E722-2648.

In Vivo Study Data in Xenograft Mouse Models

E722-2648 has demonstrated significant anti-tumor activity in colorectal cancer xenograft models. The following tables summarize the key findings from studies using the HCT116 human colorectal cancer cell line.

Table 1: Efficacy of Intraperitoneal E722-2648 in an HCT116 Peritoneal Xenograft Model

Parameter	Vehicle Control	E722-2648 (C-1)
Cell Line	HCT116	HCT116
Mouse Strain	NOD scid gamma (NSG)	NOD scid gamma (NSG)
Implantation Site	Peritoneal cavity	Peritoneal cavity
Treatment	Vehicle	4 mg/kg
Dosing Route	Intraperitoneal (IP)	Intraperitoneal (IP)
Dosing Schedule	Every other day	Every other day
Treatment Start	1 week post-engraftment	1 week post-engraftment
Outcome	N/A	Significantly reduced tumor burden

Note: Specific quantitative data on the percentage of tumor growth inhibition was not available in the reviewed literature.

Table 2: Immunohistochemical Analysis of HCT116 Xenograft Tumors Following Intratumoral E722-2648 Treatment

Biomarker	Function	Effect of E722-2648 (C-1)
AXIN2	Wnt signaling target	Significant Decrease
CD44	Wnt signaling target	Significant Decrease
Ki-67	Proliferation marker	Significant Decrease
Cleaved Caspase-3	Apoptosis marker	Significant Increase
CD31	Angiogenesis marker	Significant Decrease
CD163	Macrophage marker	Significant Decrease

Experimental Protocols

Protocol 1: HCT116 Peritoneal Xenograft Model

This protocol describes the evaluation of E722-2648 in a peritoneal dissemination model of colorectal cancer.

1. Cell Culture:

• Culture HCT116 cells in an appropriate medium (e.g., McCoy's 5A with 10% FBS and 1% penicillin-streptomycin) at 37°C in a humidified atmosphere with 5% CO2.
• Harvest cells during the logarithmic growth phase.

2. Animal Model:

• Use immunodeficient mice, such as NOD scid gamma (NSG) mice, to prevent graft rejection.

3. Cell Implantation:

• Resuspend the harvested HCT116 cells in a sterile phosphate-buffered saline (PBS) or appropriate cell culture medium without supplements.
• Inject the cell suspension into the peritoneal cavity of the mice.

4. Treatment:

• One week after cell engraftment, randomize the mice into treatment and control groups.
• Prepare the E722-2648 (C-1) formulation at a concentration of 4 mg/kg. The vehicle used for the control group should be identical to the drug formulation without the active compound.
• Administer the treatment or vehicle via intraperitoneal injection every other day.

5. Endpoint Analysis:

• Monitor the mice for signs of tumor growth and toxicity.
• At the end of the study, euthanize the mice and quantify the tumor burden in the peritoneal cavity.

Experimental Workflow: Peritoneal Xenograft Study

Caption: Workflow for the E722-2648 peritoneal xenograft study.

Protocol 2: HCT116 Subcutaneous Xenograft Model for Immunohistochemistry

This protocol is designed for evaluating the intratumoral effects of E722-2648 on key biomarkers.

1. Cell Culture and Animal Model:

• Follow steps 1 and 2 from Protocol 1.

2. Cell Implantation:

• Subcutaneously inject a suspension of HCT116 cells into the flank of the mice.

3. Tumor Growth and Treatment:

• Allow the tumors to reach a palpable size.
• Randomize the mice into treatment and control groups.
• Administer E722-2648 (C-1) or vehicle directly into the tumor (intratumoral injection). The specific dose and schedule should be optimized for this administration route.

4. Tissue Collection and Analysis:

• At the study endpoint, excise the tumors.
• Fix the tumor tissue in formalin and embed in paraffin.
• Perform immunohistochemical staining on tumor sections for the biomarkers of interest: AXIN2, CD44, Ki-67, cleaved caspase-3, CD31, and CD163.
• Quantify the staining intensity and the percentage of positive cells for each biomarker.

Conclusion

The in vivo data strongly suggest that E722-2648 is a promising therapeutic agent for colorectal cancers with aberrant Wnt signaling. It effectively reduces tumor growth and modulates key cancer-related pathways, including proliferation, apoptosis, and angiogenesis. The provided protocols offer a framework for reproducing and expanding upon these findings in a preclinical setting.

References

• 1. E722-2648 | β-catenin/BCL9 inhibitor | Probechem Biochemicals [probechem.com]
• 2. A novel β-catenin/BCL9 complex inhibitor blocks oncogenic Wnt signaling and disrupts cholesterol homeostasis in colorectal cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. researchgate.net [researchgate.net]

Application Note: High-Throughput Screening for β-catenin/BCL9 Interaction Inhibitors using an AlphaScreen Assay with E722-2648

For research, scientific, and drug development professionals.

Abstract

This document provides a detailed protocol for a high-throughput AlphaScreen assay designed to identify and characterize inhibitors of the protein-protein interaction between β-catenin and BCL9. The small molecule E722-2648 is highlighted as a potent inhibitor identified through this assay. This application note includes a comprehensive experimental protocol, data presentation, and visual diagrams to facilitate understanding and replication of the assay.

Introduction

The Wnt/β-catenin signaling pathway is a critical regulator of cellular processes, and its dysregulation is implicated in various cancers.[1] A key interaction in this pathway involves the formation of a complex between β-catenin and B-cell lymphoma 9 (BCL9), which is crucial for oncogenic Wnt activity.[1][2] The development of small molecules that can disrupt this interaction is a promising therapeutic strategy.[1][2] The AlphaScreen (Amplified Luminescent Proximity Homogeneous Assay) technology offers a sensitive, bead-based method for studying molecular interactions in a high-throughput format.[3][4][5] This note details the application of an AlphaScreen assay to screen for and characterize inhibitors of the β-catenin/BCL9 interaction, with a focus on the compound E722-2648.[1]

Principle of the AlphaScreen Assay

The AlphaScreen technology is a bead-based, non-radioactive, homogeneous proximity assay.[3][4] It utilizes two types of beads: a Donor bead and an Acceptor bead.[3] When these beads are brought into close proximity (within ~200 nm) by a molecular interaction, a cascade of chemical reactions is initiated.[4][6] Laser excitation of the Donor bead at 680 nm generates singlet oxygen, which diffuses to the nearby Acceptor bead, leading to a luminescent signal emitted between 520-620 nm.[4][6] If the interaction is disrupted, the beads are no longer in proximity, and no signal is produced.[4]

Signaling Pathway

E722-2648 acts by inhibiting the interaction between β-catenin and BCL9. This interaction is a critical step in the canonical Wnt signaling pathway. In cancer cells with dysregulated Wnt signaling, β-catenin translocates to the nucleus and forms a complex with TCF/LEF transcription factors and coactivators, including BCL9, to drive the expression of oncogenes. By blocking the β-catenin/BCL9 interaction, E722-2648 prevents the assembly of this transcriptional complex, thereby inhibiting oncogenic Wnt signaling.[1][7]

Caption: Inhibition of the Wnt/β-catenin signaling pathway by E722-2648.

Experimental Protocol

This protocol is based on the high-throughput screening assay developed to identify inhibitors of the β-catenin/BCL9 interaction.[1]

Materials and Reagents

• Proteins and Peptides:

  • Full-length recombinant β-catenin

  • N-terminal biotinylated BCL9-HD2 peptide (Sequence: Biotin-LSQEQLEHRERSLQTLRDIQRM)

• Antibodies:

  • Monoclonal anti-β-catenin antibody

• AlphaScreen Beads:

  • Protein A-conjugated Acceptor beads

  • Streptavidin-conjugated Donor beads

• Compound:

  • E722-2648 (also referred to as C-1)

• Assay Plates:

  • 384-well microtiter plates

• Instrumentation:

  • Microplate reader capable of AlphaScreen detection (e.g., EnVision)

Assay Procedure

The following workflow outlines the steps for performing the AlphaScreen assay.

Caption: A streamlined workflow for the β-catenin/BCL9 AlphaScreen assay.

Step-by-Step Method:

• Preparation of β-catenin/Acceptor Bead Complex:

  • Full-length recombinant β-catenin is incubated with a specific monoclonal anti-β-catenin antibody and Protein A-tagged Acceptor beads. This allows the antibody to bind to β-catenin and subsequently be captured by the Protein A on the Acceptor beads.[1]

• Compound and Peptide Addition:

  • The test compound, such as E722-2648, is added to the wells of a 384-well plate.

  • The N-terminal biotinylated BCL9-HD2 peptide is then added. This peptide will bind to β-catenin if the interaction is not blocked by the inhibitor.[1]

• Addition of Donor Beads:

  • Streptavidin-tagged Donor beads are added to the wells. These beads will bind to the biotinylated BCL9-HD2 peptide.[1]

• Incubation:

  • The plate is incubated in the dark to allow the binding interactions to reach equilibrium.

• Signal Detection:

  • The plate is read using a microplate reader capable of AlphaScreen detection. The Donor beads are excited at 680 nm, and the resulting luminescent signal from the Acceptor beads is measured between 520-620 nm.[1]

Data Presentation

The inhibitory activity of E722-2648 on the β-catenin/BCL9 interaction was quantified. The compound was tested in a 10-dose response AlphaScreen assay.[1][8] The potency of the compound was also confirmed using Isothermal Titration Calorimetry (ITC).[1][9]

Compound	Assay Method	Parameter	Value (µM)
E722-2648 (C-1)	AlphaScreen	IC₅₀	9[9][10]
E722-2648 (C-1)	ITC	K D	1.05[9][10]

IC₅₀: The half maximal inhibitory concentration, representing the concentration of the inhibitor required to reduce the AlphaScreen signal by 50%. K D: The dissociation constant, a measure of the binding affinity between the inhibitor and its target.

Conclusion

The AlphaScreen assay provides a robust and high-throughput method for identifying and characterizing inhibitors of the β-catenin/BCL9 protein-protein interaction. The detailed protocol and workflow presented here, using E722-2648 as an example, serve as a valuable resource for researchers in the field of cancer biology and drug discovery. This assay was successfully used to identify E722-2648 as a potent inhibitor that disrupts oncogenic Wnt signaling, demonstrating its utility in discovering novel therapeutic agents.[1]

References

• 1. A novel β-catenin/BCL9 complex inhibitor blocks oncogenic Wnt signaling and disrupts cholesterol homeostasis in colorectal cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. AlphaScreen selectivity assay for β-catenin/B-cell lymphoma 9 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. berthold.com [berthold.com]
• 5. bmglabtech.com [bmglabtech.com]
• 6. bmglabtech.com [bmglabtech.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. E722-2648 | β-catenin | 931963-55-2 | Invivochem [invivochem.com]
• 9. E722-2648 | β-catenin/BCL9 inhibitor | Probechem Biochemicals [probechem.com]
• 10. Beta-catenin | DC Chemicals [dcchemicals.com]

Application Note: Co-Immunoprecipitation Protocol for Studying Protein-Protein Interactions Following E722-2648 Treatment

For Researchers, Scientists, and Drug Development Professionals

Introduction

E722-2648 is a small molecule inhibitor that potently targets the interaction between β-catenin and B-cell lymphoma 9 (BCL9), key components of the Wnt signaling pathway.[1][2][3] Dysregulation of the Wnt pathway is a critical factor in the development of numerous cancers, particularly colorectal cancer (CRC).[4] E722-2648 competitively inhibits the formation of the β-catenin/BCL9 complex, leading to the suppression of oncogenic Wnt signaling.[1][2][4] This application note provides a detailed protocol for performing co-immunoprecipitation (Co-IP) to investigate the disruption of the β-catenin/BCL9 interaction in response to E722-2648 treatment. Co-immunoprecipitation is a powerful technique to study protein-protein interactions within their native cellular environment.[5][6]

Quantitative Data Summary

The following table summarizes the key quantitative parameters of E722-2648, demonstrating its potency and specificity.

Parameter	Value	Cell Lines	Notes
IC50	9 µM	-	Half-maximal inhibitory concentration for β-catenin/BCL9 interaction.[2][7]
ITC KD	1.05 µM	-	Dissociation constant determined by Isothermal Titration Calorimetry, indicating strong binding affinity to β-catenin.[2]
Effective Concentration	1-20 µM	Colo320, HCT116	Concentration range shown to inhibit β-catenin/BCL9 complex formation in CRC cell lines.[2][4]

Signaling Pathway

The Wnt signaling pathway plays a crucial role in cell proliferation and differentiation. In oncogenic Wnt signaling, the stabilization of β-catenin leads to its nuclear translocation and interaction with coactivators like BCL9, driving the expression of target genes. E722-2648 acts by directly interfering with the binding of β-catenin to BCL9 in the nucleus.

Caption: Wnt signaling pathway and the inhibitory action of E722-2648.

Experimental Workflow

The following diagram outlines the major steps in the co-immunoprecipitation protocol to assess the effect of E722-2648 on the β-catenin/BCL9 interaction.

Caption: Experimental workflow for Co-IP with E722-2648 treatment.

Detailed Experimental Protocol: Co-Immunoprecipitation

This protocol is designed to investigate the inhibitory effect of E722-2648 on the β-catenin/BCL9 interaction in colorectal cancer cell lines.

Materials:

• Colorectal cancer cell lines (e.g., Colo320, HCT116)

• Complete cell culture medium (e.g., RPMI-1640 or DMEM with 10% FBS)

• E722-2648 (dissolved in DMSO)

• Vehicle control (DMSO)

• Phosphate-Buffered Saline (PBS), ice-cold

• Lysis Buffer (e.g., RIPA buffer) supplemented with protease and phosphatase inhibitors

• Nuclear Extraction Kit (optional, for enhanced nuclear protein yield)

• Protein A/G magnetic beads

• Primary antibody: anti-BCL9

• Secondary antibody for Western Blot: anti-β-catenin

• BCA Protein Assay Kit

• SDS-PAGE gels and running buffer

• Transfer buffer and membranes (PVDF or nitrocellulose)

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Wash buffer (TBST: Tris-Buffered Saline with 0.1% Tween-20)

• Chemiluminescent substrate for Western blotting

Procedure:

• Cell Culture and Treatment:

  • Culture Colo320 or HCT116 cells to 70-80% confluency.

  • Treat the cells with the desired concentrations of E722-2648 (e.g., 1, 10, 20 µM) or vehicle (DMSO) for 16 hours.[4]

• Cell Lysis and Protein Extraction:

  • After treatment, wash the cells twice with ice-cold PBS.

  • Lyse the cells by adding ice-cold lysis buffer. For focusing on the nuclear interaction, it is recommended to perform nuclear protein extraction using a commercial kit or a hypotonic buffer followed by a high-salt nuclear extraction buffer.[4]

  • Incubate on ice for 30 minutes with periodic vortexing.

  • Centrifuge the lysates at 14,000 x g for 15 minutes at 4°C to pellet cell debris.

  • Transfer the supernatant (protein lysate) to a new pre-chilled tube.

• Protein Quantification:

  • Determine the protein concentration of each lysate using a BCA assay.

  • Normalize the protein concentrations of all samples with lysis buffer.

• Pre-clearing:

  • To reduce non-specific binding, incubate the lysates with Protein A/G magnetic beads for 1 hour at 4°C on a rotator.

  • Pellet the beads using a magnetic stand and transfer the supernatant to a new tube.

• Immunoprecipitation:

  • To an equal amount of protein lysate (e.g., 500 µg - 1 mg), add the anti-BCL9 antibody.

  • Incubate overnight at 4°C on a rotator. A no-antibody or isotype control should be included.

• Immune Complex Capture:

  • Add pre-washed Protein A/G magnetic beads to each sample.

  • Incubate for 2-4 hours at 4°C on a rotator to capture the antibody-protein complexes.

• Washing:

  • Pellet the beads using a magnetic stand and discard the supernatant.

  • Wash the beads 3-5 times with ice-cold wash buffer. With each wash, resuspend the beads and then pellet them.

• Elution:

  • After the final wash, remove all supernatant.

  • Elute the bound proteins from the beads by adding 2X Laemmli sample buffer and boiling at 95-100°C for 5-10 minutes.

  • Pellet the beads and collect the supernatant containing the eluted proteins.

• Western Blot Analysis:

  • Separate the eluted proteins by SDS-PAGE.

  • Transfer the proteins to a PVDF or nitrocellulose membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody against β-catenin overnight at 4°C.

  • Wash the membrane with TBST.

  • Incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again with TBST.

  • Detect the protein bands using a chemiluminescent substrate and an imaging system.

  • The membrane can be stripped and re-probed for BCL9 as a loading control for the immunoprecipitated protein.

Expected Results:

In the vehicle-treated samples, a band corresponding to β-catenin should be detected in the BCL9 immunoprecipitate, confirming their interaction. In the E722-2648-treated samples, a dose-dependent decrease in the amount of co-immunoprecipitated β-catenin is expected, demonstrating the inhibitory effect of the compound on the β-catenin/BCL9 complex formation.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. E722-2648 | β-catenin/BCL9 inhibitor | Probechem Biochemicals [probechem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. A novel β-catenin/BCL9 complex inhibitor blocks oncogenic Wnt signaling and disrupts cholesterol homeostasis in colorectal cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Protocol for Immunoprecipitation (Co-IP) [protocols.io]
• 6. 共免疫沈降法 (Co-IP) | Thermo Fisher Scientific - JP [thermofisher.com]
• 7. Beta-catenin (inhibitors, antagonists, agonists)-ProbeChem.com [probechem.com]

Application Notes and Protocols: Wnt Reporter Assay Using E722-2648

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for utilizing the small molecule inhibitor E722-2648 in a Wnt reporter assay. This document outlines the mechanism of action of E722-2648, a comprehensive experimental workflow, and data presentation guidelines for assessing its inhibitory effects on the Wnt signaling pathway.

Introduction

The Wnt signaling pathway is a crucial regulator of cell proliferation, differentiation, and fate, and its dysregulation is implicated in various diseases, including cancer.[1][2] A common method to screen for modulators of this pathway is the Wnt reporter assay. This assay typically utilizes a reporter gene, such as luciferase, under the control of a T-cell factor/lymphoid enhancer factor (TCF/LEF) responsive element.[3] Activation of the canonical Wnt pathway leads to the nuclear translocation of β-catenin, which then complexes with TCF/LEF transcription factors to drive the expression of the reporter gene.

E722-2648 is a potent and specific small molecule inhibitor of the β-catenin/BCL9 protein-protein interaction.[4][5][6] This interaction is critical for the recruitment of transcriptional machinery and subsequent activation of Wnt target genes. By disrupting the β-catenin/BCL9 complex, E722-2648 effectively blocks oncogenic Wnt signaling.[4][6] These application notes provide a framework for quantifying the inhibitory activity of E722-2648 using a dual-luciferase reporter assay system.

Mechanism of Action of E722-2648

In the canonical Wnt signaling pathway, the stabilization and nuclear accumulation of β-catenin are key events.[7] Once in the nucleus, β-catenin interacts with the B-cell lymphoma 9 (BCL9) protein, a critical coactivator, to initiate the transcription of Wnt target genes.[6] E722-2648 acts by competitively inhibiting the binding of β-catenin to BCL9.[5][8] This disruption prevents the formation of the transcriptional complex, leading to the downregulation of Wnt target gene expression and a subsequent reduction in cell proliferation in Wnt-dependent cancer cells.[6]

Figure 1. Mechanism of E722-2648 in the Wnt Signaling Pathway.

Quantitative Data Summary

The following table summarizes the inhibitory effects of E722-2648 on Wnt reporter activity in colorectal cancer (CRC) cell lines. The data is presented as the ratio of Firefly to Renilla luciferase activity, normalized to vehicle-treated cells.[6][9]

Cell Line	Compound	Concentration (µM)	Normalized Firefly/Renilla Luciferase Ratio (Mean ± SD)
Colo320	E722-2648 (C-1)	0	1.00 ± 0.05
1	~0.85 ± 0.05
5	~0.60 ± 0.05
10	~0.40 ± 0.05
20	~0.25 ± 0.05
HCT116	E722-2648 (C-1)	0	1.00 ± 0.10
1	~0.90 ± 0.10
5	~0.75 ± 0.10
10	~0.60 ± 0.10
20	~0.40 ± 0.10

Note: The data in the table is an approximation derived from the graphical data presented in the cited literature.[6][9] For precise values, please refer to the original publication.

Experimental Protocols

Wnt Reporter Assay Protocol

This protocol is adapted from standard luciferase reporter assay procedures and is specifically tailored for assessing the inhibitory potential of E722-2648.[10][11][12]

Materials:

• Colo320 or HCT116 cells (or other suitable Wnt-responsive cell line)

• Complete growth medium (e.g., DMEM with 10% FBS)

• Wnt reporter plasmid (e.g., M50 Super 8x TOPFlash)

• Renilla luciferase control plasmid (e.g., pRL-TK)

• Transfection reagent (e.g., Lipofectamine 2000)

• E722-2648 (and a negative control compound if available)

• Dual-Luciferase® Reporter Assay System

• 96-well white, clear-bottom tissue culture plates

• Luminometer

Procedure:

• Cell Seeding:

  • One day prior to transfection, seed cells into a 96-well plate at a density that will result in 70-80% confluency at the time of transfection.

• Transfection:

  • Co-transfect the cells with the Wnt reporter plasmid and the Renilla luciferase control plasmid at a ratio of 10:1 (e.g., 100 ng TOPFlash and 10 ng pRL-TK per well).

  • Follow the manufacturer's protocol for the chosen transfection reagent.

• Compound Treatment:

  • Approximately 24 hours post-transfection, replace the medium with fresh medium containing various concentrations of E722-2648 (e.g., 0, 1, 5, 10, 20 µM).

  • Include a vehicle control (e.g., DMSO) and a positive control inhibitor of the Wnt pathway if desired.

  • Incubate the cells for an additional 16-24 hours.

• Cell Lysis:

  • Remove the medium and gently wash the cells with 1X PBS.

  • Add 1X passive lysis buffer to each well and incubate for 15 minutes at room temperature with gentle rocking.

• Luciferase Assay:

  • Transfer 20 µL of the cell lysate to a white-walled 96-well luminometer plate.

  • Add 100 µL of Luciferase Assay Reagent II (LAR II) to each well and measure the Firefly luciferase activity.

  • Subsequently, add 100 µL of Stop & Glo® Reagent to each well to quench the Firefly signal and measure the Renilla luciferase activity.

• Data Analysis:

  • Calculate the ratio of Firefly luciferase activity to Renilla luciferase activity for each well to normalize for transfection efficiency.

  • Normalize the Firefly/Renilla ratios of the E722-2648-treated wells to the vehicle control wells.

  • Plot the normalized reporter activity against the log of the E722-2648 concentration to generate a dose-response curve and determine the IC50 value.

Figure 2. Experimental Workflow for the Wnt Reporter Assay.

Conclusion

The Wnt reporter assay is a robust method for evaluating the inhibitory effects of compounds like E722-2648 on the canonical Wnt signaling pathway. By following the detailed protocols and data analysis guidelines presented in these application notes, researchers can effectively characterize the potency and mechanism of novel Wnt pathway inhibitors, facilitating drug discovery and development efforts in oncology and other disease areas where Wnt signaling is aberrantly activated.

References

• 1. researchgate.net [researchgate.net]
• 2. Wnt signal transduction pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Protocol for a Wnt reporter assay to measure its activity in human neural stem cells derived from induced pluripotent stem cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. E722-2648 | β-catenin/BCL9 inhibitor | Probechem Biochemicals [probechem.com]
• 6. A novel β-catenin/BCL9 complex inhibitor blocks oncogenic Wnt signaling and disrupts cholesterol homeostasis in colorectal cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Wnt/β-Catenin Signaling | Cell Signaling Technology [cellsignal.com]
• 8. Beta-catenin (inhibitors, antagonists, agonists)-ProbeChem.com [probechem.com]
• 9. researchgate.net [researchgate.net]
• 10. Luciferase reporter assay [bio-protocol.org]
• 11. assaygenie.com [assaygenie.com]
• 12. Wnt Reporter Activity Assay [bio-protocol.org]

Application Notes and Protocols for E722-2648 Treatment of HCT116 Cells

For Researchers, Scientists, and Drug Development Professionals

Introduction

E722-2648 is a novel and specific small molecule inhibitor of the β-catenin/BCL9 protein-protein interaction, a critical downstream step in the oncogenic Wnt signaling pathway.[1][2] In colorectal cancer (CRC) cell lines dependent on BCL9, such as HCT116, E722-2648 has been demonstrated to effectively block Wnt signaling, inhibit the expression of Wnt target genes, and induce anti-tumorigenic effects.[1][3] These application notes provide a comprehensive guide for determining the optimal concentration of E722-2648 for use in HCT116 cell-based assays.

Mechanism of Action

E722-2648 competitively binds to β-catenin, thereby preventing its interaction with BCL9. This disruption is crucial as the β-catenin/BCL9 complex is a key transcriptional activator in the canonical Wnt signaling pathway. By inhibiting this complex, E722-2648 effectively downregulates the expression of oncogenic target genes such as AXIN2 and CD44.[1] Furthermore, studies have indicated that E722-2648 also disrupts cholesterol homeostasis in colorectal cancer cells.[1][2]

Figure 1: Wnt/β-catenin signaling pathway and the inhibitory action of E722-2648.

Data Presentation: E722-2648 Activity in HCT116 Cells

The following table summarizes the reported effective concentrations of E722-2648 in HCT116 cells. This data serves as a guide for selecting a starting concentration range for your experiments.

Parameter	Value	Cell Line	Notes	Reference
IC50	9 µM	HCT116	Half-maximal inhibitory concentration.	[1][4]
Complex Inhibition	≥ 1 µM	HCT116	Inhibition of the β-catenin/BCL9 complex observed at concentrations as low as 1 µM.	[1]
Gene Expression Profiling	20 µM	HCT116	Concentration used for a 48-hour treatment to assess changes in gene expression.	[3]
Wnt Reporter Assay	Concentration-dependent	HCT116	Showed a dose-dependent inhibition of Wnt signaling activity.	[3][5]

Experimental Protocols

1. HCT116 Cell Culture

This protocol outlines the standard procedure for maintaining and propagating HCT116 cells.

• Growth Medium: McCoy's 5A Medium supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.[2][6]

• Culture Conditions: Incubate at 37°C in a humidified atmosphere with 5% CO2.[1][2]

• Sub-culturing:

  • Grow cells in T-75 flasks to 70-80% confluency.[2]

  • Aspirate the growth medium.

  • Wash the cell monolayer once with 5-10 mL of sterile Phosphate-Buffered Saline (PBS).

  • Add 2-3 mL of a suitable cell detachment solution (e.g., 0.25% Trypsin-EDTA or Accutase) and incubate at 37°C for 3-5 minutes, or until cells detach.[2][6]

  • Neutralize the detachment solution by adding 7-8 mL of complete growth medium.

  • Gently pipette the cell suspension to create a single-cell suspension.

  • Centrifuge the cell suspension at 200 x g for 5 minutes.

  • Aspirate the supernatant and resuspend the cell pellet in fresh growth medium.

  • Split the cells at a ratio of 1:3 to 1:6 into new flasks.[1]

2. Determining Optimal E722-2648 Concentration using a Cell Viability Assay (MTT Assay)

This protocol will allow you to determine the cytotoxic effects of E722-2648 on HCT116 cells and calculate the IC50 value.

Figure 2: Workflow for determining the optimal concentration of E722-2648 using an MTT assay.

• Materials:

  • HCT116 cells

  • Complete growth medium

  • E722-2648 stock solution (in DMSO)

  • 96-well flat-bottom plates

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

  • Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

  • Microplate reader

• Protocol:

  • Harvest and count HCT116 cells. Seed approximately 5,000-10,000 cells per well in 100 µL of complete growth medium in a 96-well plate.

  • Incubate the plate for 24 hours at 37°C, 5% CO2 to allow for cell attachment.

  • Prepare serial dilutions of E722-2648 in complete growth medium. A suggested starting range is 0.1 µM to 100 µM. Also, prepare a vehicle control (DMSO) at the same final concentration as the highest E722-2648 concentration.

  • Remove the medium from the wells and add 100 µL of the E722-2648 dilutions or vehicle control.

  • Incubate for the desired time points (e.g., 24, 48, and 72 hours).

  • After incubation, add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 2-4 hours at 37°C, or until purple formazan crystals are visible.

  • Carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan crystals.

  • Incubate at room temperature in the dark for at least 2 hours, with gentle shaking.

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate cell viability as a percentage of the vehicle-treated control and plot a dose-response curve to determine the IC50.

3. Assessing Apoptosis Induction by E722-2648 (Annexin V/PI Staining)

This protocol is for quantifying the apoptotic effect of E722-2648 on HCT116 cells using flow cytometry.

• Materials:

  • HCT116 cells

  • Complete growth medium

  • E722-2648 stock solution (in DMSO)

  • 6-well plates

  • Annexin V-FITC/Propidium Iodide (PI) Apoptosis Detection Kit

  • Flow cytometer

• Protocol:

  • Seed HCT116 cells in 6-well plates at a density that will result in 70-80% confluency at the time of harvesting (e.g., 2-5 x 10^5 cells per well).

  • Incubate for 24 hours to allow for cell attachment.

  • Treat the cells with the desired concentrations of E722-2648 (e.g., based on the IC50 value determined from the viability assay) and a vehicle control.

  • Incubate for 24 or 48 hours.

  • Harvest the cells, including any floating cells in the medium, by trypsinization and centrifugation.

  • Wash the cells twice with cold PBS.

  • Resuspend the cells in 1X binding buffer provided in the apoptosis detection kit.

  • Add Annexin V-FITC and PI to the cell suspension according to the manufacturer's protocol.[7]

  • Incubate the cells in the dark at room temperature for 15 minutes.[8]

  • Analyze the cells by flow cytometry within one hour. Distinguish between viable (Annexin V-/PI-), early apoptotic (Annexin V+/PI-), late apoptotic (Annexin V+/PI+), and necrotic (Annexin V-/PI+) cell populations.

By following these protocols, researchers can effectively determine the optimal concentration of E722-2648 for their specific experimental needs when working with HCT116 cells. It is recommended to start with a broad concentration range in a viability assay to narrow down the effective dose before proceeding to more detailed mechanistic studies.

References

• 1. HCT116 Cell Line - A Comprehensive Guide to Colorectal Cancer Research [cytion.com]
• 2. genome.ucsc.edu [genome.ucsc.edu]
• 3. 2.5. Human Colon Cancer HCT116 Cell Culture [bio-protocol.org]
• 4. Catalpol promotes cellular apoptosis in human HCT116 colorectal cancer cells via microRNA-200 and the downregulation of PI3K-Akt signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Regulation of Epithelial-Mesenchymal Transition by Cyrtopodion Scabrum: An in vitro Study against Colorectal Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. encodeproject.org [encodeproject.org]
• 7. Artesunate induces apoptosis and autophagy in HCT116 colon cancer cells, and autophagy inhibition enhances the artesunate-induced apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. spandidos-publications.com [spandidos-publications.com]

Application Notes and Protocols: E722-2648 Treatment of Colo320 and DLD-1 Cell Lines

For Researchers, Scientists, and Drug Development Professionals

Introduction

E722-2648 is a novel small-molecule inhibitor that targets the interaction between β-catenin and its coactivator B-cell lymphoma 9 (BCL9).[1][2][3] This interaction is crucial for the transcriptional activity of the Wnt/β-catenin signaling pathway, which is frequently dysregulated in various cancers, including colorectal cancer (CRC).[1][4][5] By disrupting the β-catenin/BCL9 complex, E722-2648 effectively blocks oncogenic Wnt signaling, leading to reduced proliferation and induction of apoptosis in CRC cells.[1] Additionally, E722-2648 has been shown to disrupt cholesterol homeostasis in cancer cells.[1][2][3]

This document provides detailed application notes and protocols for the treatment of two human colorectal adenocarcinoma cell lines, Colo320 and DLD-1, with E722-2648. Colo320 cells are known to be dependent on BCL9 for their proliferation, while DLD-1 cells are a well-established model for studying β-catenin signaling.[1]

Mechanism of Action

E722-2648 competitively inhibits the binding of BCL9 to β-catenin, thereby preventing the recruitment of transcriptional machinery to Wnt target genes.[1] This leads to a downstream suppression of genes involved in cell proliferation and survival, such as AXIN2 and CD44.[1] The inhibition of the Wnt pathway and disruption of cholesterol metabolism by E722-2648 culminates in anti-tumor activity.[1][2][3]

Figure 1: Mechanism of action of E722-2648 on the Wnt/β-catenin signaling pathway.

Data Presentation

E722-2648 Treatment of Colo320 Cells

Experiment	Parameter	Treatment Conditions	Result	Reference
Cell Viability	Proliferation	Increasing concentrations of E722-2648	Significant reduction in a dose-dependent manner	[1]
Apoptosis	PARP Cleavage	Increasing concentrations of E722-2648	Increased cleavage of PARP, indicating apoptosis	[1]
Gene Expression	AXIN2 mRNA levels	1, 10, 20 µM E722-2648 for 6, 24, 48h	Concentration and time-dependent decrease	[1]
Gene Expression	CD44 mRNA levels	1, 10, 20 µM E722-2648 for 6, 24, 48h	Concentration and time-dependent decrease	[1]
Protein Interaction	β-catenin/BCL9 Complex	1, 10, 20 µM E722-2648 for 16h	Inhibition of complex formation at ≥ 1 µM	[1]

E722-2648 Treatment of DLD-1 Cells

Experiment	Parameter	Treatment Conditions	Result	Reference
Protein Interaction	β-catenin/BCL9 Complex	1, 10, 20 µM E722-2648 for 16h	Inhibition of complex formation	[1]
Protein Interaction	β-catenin/E-cadherin Complex	1, 10, 20 µM E722-2648 for 16h	No disruption of complex formation	[1]

Experimental Protocols

Figure 2: General experimental workflow for studying the effects of E722-2648.

Cell Culture

• Cell Lines: Colo320 (ATCC® CCL-220.1™) and DLD-1 (ATCC® CCL-221™).

• Culture Medium: RPMI-1640 medium supplemented with 10% (v/v) fetal bovine serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin.[1]

• Culture Conditions: Incubate cells at 37°C in a humidified atmosphere of 5% CO2.[1]

• Subculturing: Passage cells every 2-3 days or when they reach 80-90% confluency.

Cell Viability Assay (MTT Assay)

• Cell Seeding: Seed Colo320 or DLD-1 cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of culture medium. Incubate overnight.

• Treatment: Prepare serial dilutions of E722-2648 in culture medium. Remove the old medium from the wells and add 100 µL of the compound dilutions (e.g., 0.1, 1, 10, 20, 50 µM) or vehicle control (DMSO) to the respective wells.

• Incubation: Incubate the plate for the desired time period (e.g., 48 or 72 hours).

• MTT Addition: Add 10 µL of 5 mg/mL MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells.

Western Blot for PARP Cleavage and Wnt Target Proteins

• Cell Lysis: Plate cells in 6-well plates, treat with E722-2648 for the desired time, and then lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA protein assay.

• SDS-PAGE: Load equal amounts of protein (20-40 µg) onto a polyacrylamide gel and separate by electrophoresis.

• Protein Transfer: Transfer the separated proteins to a nitrocellulose or PVDF membrane.

• Blocking: Block the membrane with 5% non-fat dry milk or bovine serum albumin (BSA) in Tris-buffered saline with 0.1% Tween-20 (TBST) for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against PARP, cleaved PARP, AXIN2, CD44, β-catenin, or a loading control (e.g., β-actin, GAPDH) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

Co-Immunoprecipitation (Co-IP) for β-catenin/BCL9 Interaction

• Cell Treatment and Lysis: Treat Colo320 or DLD-1 cells with E722-2648 (e.g., 1, 10, 20 µM) or vehicle for 16 hours.[1] For DLD-1 cells, lyse with whole-cell lysis buffer.[1] For Colo320, isolate nuclei and prepare nuclear extracts.[1]

• Immunoprecipitation: Incubate 800 µg of cell lysate with an antibody against β-catenin (for DLD-1) or BCL9 (for Colo320) overnight at 4°C with gentle rotation.[1] Use a non-specific IgG as a negative control.[1]

• Immune Complex Capture: Add Protein A/G magnetic beads to each sample and incubate for 1 hour at 4°C to capture the antibody-protein complexes.

• Washing: Wash the beads several times with Co-IP wash buffer to remove non-specific binding proteins.

• Elution: Elute the protein complexes from the beads by boiling in SDS-PAGE sample buffer.

• Western Blot Analysis: Analyze the eluted proteins by Western blotting using antibodies against β-catenin and BCL9 to detect the co-precipitated protein.

Quantitative Real-Time PCR (RT-qPCR) for Wnt Target Gene Expression

• RNA Extraction: Treat Colo320 cells with E722-2648 for the desired time points (e.g., 6, 24, 48 hours) and extract total RNA using a suitable kit.

• cDNA Synthesis: Synthesize cDNA from the extracted RNA using a reverse transcription kit.

• qPCR: Perform qPCR using SYBR Green or TaqMan probes with primers specific for AXIN2, CD44, and a housekeeping gene (e.g., GAPDH, B2M).

• Data Analysis: Calculate the relative gene expression using the ΔΔCt method, normalizing to the housekeeping gene and comparing to the vehicle-treated control.

Conclusion

E722-2648 is a potent and specific inhibitor of the β-catenin/BCL9 interaction, demonstrating significant anti-proliferative and pro-apoptotic effects in the Colo320 colorectal cancer cell line. Its ability to disrupt this key protein-protein interaction in both Colo320 and DLD-1 cells underscores its potential as a therapeutic agent for Wnt-driven cancers. The protocols provided herein offer a framework for researchers to further investigate the cellular and molecular effects of E722-2648 and similar compounds.

References

• 1. A novel β-catenin/BCL9 complex inhibitor blocks oncogenic Wnt signaling and disrupts cholesterol homeostasis in colorectal cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. E722-2648 | β-catenin/BCL9 inhibitor | Probechem Biochemicals [probechem.com]
• 4. Targeted Disruption of the BCL9/β-catenin Complex Inhibits Oncogenic Wnt Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Beta-catenin (inhibitors, antagonists, agonists)-ProbeChem.com [probechem.com]

Application Notes and Protocols for E722-2648 Intraperitoneal Injection

For Researchers, Scientists, and Drug Development Professionals

Introduction

E722-2648 is a potent and specific small molecule inhibitor of the β-catenin/B-cell lymphoma 9 (BCL9) protein-protein interaction.[1][2][3] By disrupting this complex, E722-2648 effectively blocks oncogenic Wnt signaling, a pathway frequently dysregulated in various cancers, particularly colorectal cancer (CRC).[4][5] In preclinical studies, E722-2648, also referred to as C-1, has demonstrated antitumor activity in both CRC cell lines and xenograft mouse models.[2][3][6] The compound has also been shown to disrupt cholesterol homeostasis in cancer cells.[1][4] These application notes provide detailed protocols for the formulation of E722-2648 for intraperitoneal (IP) injection, along with methodologies for key experiments to assess its biological activity.

Physicochemical and Biological Properties

A summary of the key quantitative data for E722-2648 is presented in the table below for easy reference.

Property	Value	Reference
Molecular Formula	C₂₁H₃₀N₂OS₂	[1]
Molecular Weight	390.61 g/mol	[7]
CAS Number	931963-55-2	[1]
Binding Affinity (ITC K_D_)	1.05 µM	[2][8]
In Vitro Potency (IC₅₀)	9 µM	[2][8]
In Vivo Dosage (IP)	3-4 mg/kg	[4][6]

Signaling Pathway and Mechanism of Action

E722-2648 targets a critical node in the canonical Wnt signaling pathway. In the "On-State" of this pathway, β-catenin accumulates in the nucleus and forms a complex with T-cell factor/lymphoid enhancer factor (TCF/LEF) transcription factors. This complex requires the coactivator BCL9 to initiate the transcription of Wnt target genes, which drive cell proliferation. E722-2648 competitively inhibits the interaction between β-catenin and BCL9, thereby preventing the assembly of the transcriptional complex and suppressing the expression of oncogenes like AXIN2 and CD44.[2][5]

References

• 1. An optimized co-immunoprecipitation protocol for the analysis of endogenous protein-protein interactions in cell lines using mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. aacrjournals.org [aacrjournals.org]
• 4. Selective Small Molecule Targeting β-Catenin Function Discovered by In Vivo Chemical Genetic Screen - PMC [pmc.ncbi.nlm.nih.gov]
• 5. aacrjournals.org [aacrjournals.org]
• 6. Intraperitoneal Route of Drug Administration: Should it Be Used in Experimental Animal Studies? - PMC [pmc.ncbi.nlm.nih.gov]
• 7. JP6416760B2 - Stable formulation for parenteral injection of small molecule drugs - Google Patents [patents.google.com]
• 8. Inhibiting β-Catenin by β-Carboline-Type MDM2 Inhibitor for Pancreatic Cancer Therapy - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Assessing E722-2648 Efficacy In Vitro

For Researchers, Scientists, and Drug Development Professionals

Abstract

These application notes provide a comprehensive guide for assessing the in vitro efficacy of E722-2648, a potent and specific small molecule inhibitor of the β-catenin/BCL9 protein-protein interaction. E722-2648 disrupts the canonical Wnt signaling pathway, which is aberrantly activated in various cancers, particularly colorectal cancer (CRC).[][2][3] The following protocols detail key experiments to characterize the bioactivity and mechanism of action of E722-2648 in relevant cell-based models. These assays are crucial for determining target engagement, cellular potency, and the functional consequences of inhibiting the β-catenin/BCL9 interaction.

Introduction to E722-2648

E722-2648 is a novel therapeutic agent that functions by competitively inhibiting the binding of BCL9 to β-catenin, a critical step for the transcriptional activation of Wnt target genes.[2][4] In the canonical Wnt pathway, the accumulation of nuclear β-catenin and its subsequent interaction with T-cell factor/lymphoid enhancer-factor (TCF/LEF) transcription factors and coactivators like BCL9 drives the expression of genes involved in cell proliferation, survival, and differentiation. By disrupting the β-catenin/BCL9 complex, E722-2648 effectively attenuates oncogenic Wnt signaling.[5] Additionally, treatment with E722-2648 has been shown to impact cholesterol homeostasis, leading to increased cholesterol esterification and the accumulation of lipid droplets within cancer cells.[][3][4]

Quantitative Efficacy of E722-2648

The following table summarizes the key quantitative metrics for the in vitro efficacy of E722-2648.

Assay Type	Parameter	Value	Cell Lines	Reference
Isothermal Titration Calorimetry (ITC)	Kd	1.05 µM	N/A (Biochemical)	[2][4]
AlphaScreen	IC50	9 µM	N/A (Biochemical)	[2][4]
Co-Immunoprecipitation	Effective Concentration	≥ 1 µM	Colo320, HCT116	[2][4]
Wnt Target Gene Expression (AXIN2, CD44)	Effective Concentration	Not specified	Colo320, HCT116	[2][4]

Signaling Pathway

The diagram below illustrates the canonical Wnt/β-catenin signaling pathway and the mechanism of inhibition by E722-2648.

Caption: Wnt/β-catenin signaling and E722-2648 inhibition.

Experimental Protocols

Target Engagement: Co-Immunoprecipitation (Co-IP)

This protocol is designed to verify that E722-2648 disrupts the interaction between β-catenin and BCL9 in a cellular context.

Experimental Workflow:

Caption: Co-Immunoprecipitation workflow.

Materials:

• Cell Lines: Colo320, HCT116 (high BCL9 dependence), DLD-1 (E-cadherin control).

• Reagents: E722-2648 (and a negative control compound if available), DMSO (vehicle), cell culture medium, PBS, lysis buffer (e.g., RIPA buffer with protease inhibitors), anti-BCL9 antibody, anti-β-catenin antibody, normal rabbit IgG (isotype control), Protein A/G magnetic beads.

• Equipment: Cell culture incubator, centrifuge, magnetic rack, Western blot apparatus.

Protocol:

• Cell Culture and Treatment:

  • Seed Colo320 or HCT116 cells and grow to 70-80% confluency.

  • Treat cells with varying concentrations of E722-2648 (e.g., 1 µM, 10 µM, 20 µM) or DMSO vehicle control for 16-24 hours.[5]

• Cell Lysis:

  • Wash cells twice with ice-cold PBS.

  • Lyse cells in cold lysis buffer and prepare nuclear extracts according to standard protocols.[5]

  • Quantify protein concentration using a BCA assay.

• Immunoprecipitation:

  • Pre-clear lysates by incubating with Protein A/G beads for 1 hour at 4°C.

  • Incubate equal amounts of protein lysate (e.g., 500 µg - 1 mg) with anti-BCL9 antibody or normal rabbit IgG overnight at 4°C with gentle rotation.

  • Add Protein A/G beads and incubate for an additional 2-4 hours to capture the antibody-protein complexes.

• Washing and Elution:

  • Wash the beads 3-5 times with cold lysis buffer to remove non-specifically bound proteins.

  • Elute the protein complexes from the beads by boiling in SDS-PAGE loading buffer.

• Western Blot Analysis:

  • Separate the eluted proteins by SDS-PAGE and transfer to a PVDF membrane.

  • Probe the membrane with an anti-β-catenin antibody to detect the amount of β-catenin that was co-immunoprecipitated with BCL9.

  • Analyze input lysates to confirm equal protein loading.

  • A reduction in the β-catenin band in E722-2648-treated samples compared to the vehicle control indicates disruption of the β-catenin/BCL9 complex.

Functional Consequence: Wnt/β-catenin Reporter Assay

This assay quantifies the transcriptional activity of the Wnt/β-catenin pathway.

Experimental Workflow:

Caption: Wnt/β-catenin reporter assay workflow.

Materials:

• Cell Lines: HEK293T, HCT116, or other Wnt-responsive cell lines.

• Reagents: E722-2648, Wnt3a conditioned medium (optional, for pathway stimulation), TCF/LEF luciferase reporter plasmid (e.g., TOPFlash), Renilla luciferase control plasmid (for normalization), transfection reagent (e.g., Lipofectamine), Dual-Luciferase Reporter Assay System.

• Equipment: Cell culture incubator, luminometer-capable plate reader.

Protocol:

• Cell Seeding:

  • Seed cells into a white, clear-bottom 96-well plate at a density that will result in 70-80% confluency at the time of transfection.

• Transfection:

  • Co-transfect cells with the TCF/LEF firefly luciferase reporter plasmid and the Renilla luciferase control plasmid using a suitable transfection reagent according to the manufacturer's instructions.[6]

• Treatment:

  • After 24 hours, replace the medium with fresh medium containing various concentrations of E722-2648 or DMSO.

  • If the cell line has low basal Wnt activity, stimulate the pathway with Wnt3a conditioned medium.

• Incubation and Lysis:

  • Incubate the cells for an additional 24-48 hours.

  • Lyse the cells using the passive lysis buffer provided with the dual-luciferase assay kit.

• Luminescence Measurement:

  • Measure both firefly and Renilla luciferase activities sequentially in a luminometer.

• Data Analysis:

  • Normalize the firefly luciferase activity to the Renilla luciferase activity for each well to control for transfection efficiency and cell number.

  • Calculate the percentage of inhibition of Wnt signaling by E722-2648 relative to the vehicle-treated control.

Phenotypic Effect: Lipid Droplet Accumulation Assay

This protocol assesses the effect of E722-2648 on cholesterol homeostasis by visualizing and quantifying intracellular lipid droplets.

Experimental Workflow:

Caption: Lipid droplet accumulation assay workflow.

Materials:

• Cell Lines: HCT116 or other responsive cancer cell lines.

• Reagents: E722-2648, DMSO, 4% paraformaldehyde (PFA) in PBS, BODIPY 493/503 dye, DAPI (nuclear counterstain), mounting medium.

• Equipment: Cell culture incubator, fluorescence microscope with appropriate filters.

Protocol:

• Cell Culture and Treatment:

  • Seed HCT116 cells on sterile glass coverslips in a 24-well plate.

  • Allow cells to adhere and grow for 24 hours.

  • Treat cells with E722-2648 or DMSO for the desired time period (e.g., 24-72 hours).

• Fixation and Staining:

  • Wash cells gently with PBS.

  • Fix the cells with 4% PFA for 15-20 minutes at room temperature.[7]

  • Wash twice with PBS.

  • Prepare a working solution of BODIPY 493/503 (e.g., 1-2 µM in PBS).[]

  • Incubate the fixed cells with the BODIPY staining solution for 15-30 minutes at room temperature, protected from light.[2][]

  • Counterstain with DAPI if desired.

• Imaging and Analysis:

  • Wash the cells three times with PBS.

  • Mount the coverslips onto glass slides using an anti-fade mounting medium.

  • Visualize the cells using a fluorescence microscope. Lipid droplets will appear as green fluorescent puncta.

  • Quantify the number, size, and intensity of lipid droplets per cell using image analysis software (e.g., ImageJ/Fiji). An increase in lipid droplet accumulation is expected with E722-2648 treatment.

References

• 2. BODIPY 493/503 Staining of Neutral Lipid Droplets for Microscopy and Quantification by Flow Cytometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. E722-2648 | β-catenin/BCL9 inhibitor | Probechem Biochemicals [probechem.com]
• 5. A novel β-catenin/BCL9 complex inhibitor blocks oncogenic Wnt signaling and disrupts cholesterol homeostasis in colorectal cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. bpsbioscience.com [bpsbioscience.com]
• 7. Lipid droplet visualisation in cultured cells using BODIPY 493/503 stain [protocols.io]

Technical Notes & Optimization

potential off-target effects of E722-2648

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers using E722-2648. The content is tailored for researchers, scientists, and drug development professionals to address potential issues, particularly concerning the compound's known off-target effects.

Frequently Asked Questions (FAQs)

Q1: What is the primary on-target mechanism of action for E722-2648?

A1: E722-2648 is a potent and specific small molecule inhibitor of the β-catenin/BCL9 protein-protein interaction.[1][2][3] By disrupting this complex, it blocks oncogenic Wnt signaling, which is implicated in various cancers, particularly colorectal cancer.[][5][6]

Q2: Are there any known off-target effects of E722-2648?

A2: Yes, the primary reported off-target effect of E722-2648 is the disruption of cholesterol homeostasis.[1][2][3] This is characterized by an increase in cholesterol esterification and the accumulation of lipid droplets within cells.[1][2][3]

Q3: How does E722-2648 cause the disruption of cholesterol homeostasis?

A3: Treatment with E722-2648 leads to the downregulation of genes involved in cholesterol biosynthesis and transport. This effect is thought to be mediated through a feedback mechanism involving the sterol regulatory element-binding protein 2 (SREBP2).[2]

Q4: Is the effect on cholesterol homeostasis considered an on-target or off-target effect of Wnt signaling inhibition?

A4: The disruption of cholesterol metabolism has been observed with other inhibitors of the Wnt/β-catenin pathway, suggesting it may be an on-target effect of inhibiting this signaling cascade rather than a non-specific effect of E722-2648.[2]

Troubleshooting Guides

Issue 1: Unexpected Accumulation of Lipid Droplets Observed in E722-2648 Treated Cells

Diagram: Experimental Workflow for Lipid Droplet Analysis

Caption: Workflow for staining and quantifying intracellular lipid droplets.

Possible Causes and Solutions:

Possible Cause	Troubleshooting Step
High background fluorescence in BODIPY staining.	1. Optimize Staining Concentration: Reduce the concentration of BODIPY 493/503. A typical starting concentration is 1-2 µM.[2][7]2. Washing Steps: Ensure thorough washing with PBS after staining to remove excess dye.[2]3. Use High-Quality Reagents: Use fresh, high-quality BODIPY dye and filtered PBS.
Difficulty in quantifying lipid droplets due to cell clumping.	1. Optimize Seeding Density: Plate cells at a lower density to ensure they are well-separated for imaging.[2]2. Image Acquisition: Acquire images from multiple fields of view to get a representative sample of non-clumped cells.
Inconsistent staining between experiments.	1. Standardize Incubation Times: Ensure consistent incubation times for both E722-2648 treatment and BODIPY staining.[2]2. Protect from Light: BODIPY is light-sensitive. Protect stained samples from light as much as possible.[2]3. Consistent Fixation: Use a consistent fixation protocol (e.g., 4% paraformaldehyde for 15-20 minutes).[]
No lipid droplet accumulation observed.	1. Confirm Compound Activity: Ensure the E722-2648 is active and used at an effective concentration (e.g., 10-20 µM).[8]2. Cell Line Specificity: The effect on cholesterol homeostasis may vary between cell lines. Confirm that your cell line is responsive.3. Positive Control: Use a known inducer of lipid droplet formation, such as oleic acid, as a positive control.[7][9]

Issue 2: Altered Cellular Cholesterol Distribution Detected with Filipin Staining

Diagram: Simplified Cholesterol Homeostasis Pathway

Caption: E722-2648 inhibits β-catenin/BCL9, affecting cholesterol homeostasis.

Possible Causes and Solutions:

Possible Cause	Troubleshooting Step
Rapid photobleaching of Filipin signal.	1. Minimize Light Exposure: Filipin is highly susceptible to photobleaching. Protect stained samples from light at all stages.[10][11]2. Image Promptly: Image the cells immediately after staining.[11]3. Use Antifade Mountant: If mounting coverslips, use an antifade reagent.
High background or non-specific staining.	1. Optimize Filipin Concentration: Use the lowest effective concentration of filipin (typically 0.05 mg/mL).[10][12]2. Quenching: After fixation with paraformaldehyde, quench unreacted aldehydes with a glycine solution.[10][13]3. Thorough Washing: Ensure adequate washing with PBS after fixation and staining.[10]
Difficulty resolving intracellular cholesterol pools.	1. Use High-Resolution Microscopy: Confocal microscopy is recommended for better resolution of intracellular structures.[13]2. Refined Staining Protocol: Consider a refined filipin staining protocol that enhances intracellular cholesterol detection.[5]
Inconsistent results across replicates.	1. Standardize Staining Time: Use a consistent incubation time for filipin staining (e.g., 2 hours at room temperature).[10]2. Fresh Reagents: Prepare fresh filipin working solutions for each experiment as it is unstable.[11]

Issue 3: Discrepancies in Esterified Cholesterol Measurements

Diagram: Workflow for Measuring Esterified Cholesterol

Caption: General workflow for the enzymatic measurement of esterified cholesterol.

Possible Causes and Solutions:

Possible Cause	Troubleshooting Step
Low signal or sensitivity in the enzymatic assay.	1. Sufficient Starting Material: Ensure you have an adequate number of cells or amount of tissue for lipid extraction.[14]2. Efficient Lipid Extraction: Use a robust lipid extraction method (e.g., using chloroform:isopropanol:NP-40).[14]3. Use a Sensitive Assay Kit: Consider using a more sensitive detection method, such as a fluorescence or bioluminescence-based assay.[8][15]
High variability between technical replicates.	1. Homogenize Lipid Extracts: Ensure that the lipid extracts are thoroughly homogenized before adding them to the assay wells.[14]2. Accurate Pipetting: Use calibrated pipettes for all steps, especially for the standard curve preparation.
Calculated esterified cholesterol is negative or zero.	1. Complete Hydrolysis of Esters: Ensure the cholesterol esterase is active and the incubation time is sufficient to completely hydrolyze the cholesteryl esters in the "total cholesterol" samples.[14][16]2. Standard Curve Accuracy: Prepare a fresh and accurate standard curve for each assay.[14]
Interference from other sample components.	1. Sample Dilution: Dilute the lipid extract to minimize the concentration of interfering substances.[14]2. Assay Compatibility: Check the compatibility of your sample buffer with the chosen assay kit.

Data Summary

Table 1: In Vitro Activity of E722-2648

Parameter	Value	Assay Method	Reference
IC50 (β-catenin/BCL9 interaction)	9 µM	AlphaScreen	[2][]
ITC KD (β-catenin binding)	1.05 µM	Isothermal Titration Calorimetry	[2][]

Table 2: Observed Effects of E722-2648 on Cholesterol Homeostasis in Colorectal Cancer Cell Lines

Effect	Observation	Cell Lines	Reference
Lipid Droplet Accumulation	Significant increase in BODIPY staining	HCT116, Colo320	[2]
Cholesterol Esterification	Significant increase in esterified cholesterol levels	HCT116, Colo320	[2]
Gene Expression	Downregulation of cholesterol biosynthesis and metabolism genes	HCT116	[2]

References

• 1. Detection and Quantification of Lipid Droplets in Differentiated Human Podocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. BODIPY 493/503 Staining of Neutral Lipid Droplets for Microscopy and Quantification by Flow Cytometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 5. Methods for Visualizing and Quantifying Cholesterol Distribution in Mammalian Cells Using Filipin and D4 Probes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. A novel β-catenin/BCL9 complex inhibitor blocks oncogenic Wnt signaling and disrupts cholesterol homeostasis in colorectal cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 7. file.medchemexpress.com [file.medchemexpress.com]
• 8. Direct Measurement of Free and Esterified Cholesterol Mass in Differentiated Human Podocytes: A TLC and Enzymatic Assay-Based Method - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Lipid droplet visualisation in cultured cells using BODIPY 493/503 stain [protocols.io]
• 10. tabaslab.com [tabaslab.com]
• 11. glpbio.com [glpbio.com]
• 12. Research Protocol for Filipin III Staining of Intracellular Cholesterol in HUVEC Cells [zenodo.org]
• 13. zenodo.org [zenodo.org]
• 14. assaygenie.com [assaygenie.com]
• 15. Cholesterol/Cholesterol Ester-Glo™ Assay | Cholesterol Assay | Cholesterol Ester [promega.com]
• 16. promega.com [promega.com]

E722-2648 stability issues in aqueous solutions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the stability and handling of E722-2648 in aqueous solutions.

Frequently Asked Questions (FAQs)

Q1: What is E722-2648 and what is its mechanism of action?

E722-2648 is a potent and specific small molecule inhibitor of the β-catenin/BCL9 protein-protein interaction.[1][2] Its primary mechanism of action is to disrupt the formation of the β-catenin/BCL9 complex, which is a critical step in the canonical Wnt signaling pathway. By inhibiting this interaction, E722-2648 blocks oncogenic Wnt signaling, which is implicated in the development and progression of various cancers, particularly colorectal cancer.[3] Additionally, E722-2648 has been shown to disrupt cholesterol homeostasis in cancer cells.[3]

Q2: What are the main stability issues with E722-2648 in aqueous solutions?

The primary stability issue with E722-2648 is its limited solubility in aqueous solutions. This can lead to precipitation when preparing working solutions in cell culture media or other aqueous buffers, potentially affecting experimental reproducibility and accuracy.

Q3: How should I store E722-2648?

For long-term storage, E722-2648 powder should be stored at -20°C for up to 3 years or at 4°C for up to 2 years.[4] Stock solutions prepared in a suitable solvent such as DMSO should be stored at -80°C for up to 6 months or at -20°C for up to 1 month.[4] It is advisable to aliquot stock solutions to avoid repeated freeze-thaw cycles.

Q4: In which solvents is E722-2648 soluble?

E722-2648 is typically soluble in dimethyl sulfoxide (DMSO).[1][4] One supplier suggests a solubility of up to 10 mM in DMSO.[1] It is poorly soluble in water and aqueous buffers.

Troubleshooting Guides

Issue 1: Precipitation of E722-2648 upon dilution in aqueous media.

• Cause A: Exceeding the aqueous solubility limit. E722-2648 is a hydrophobic compound with low aqueous solubility. Direct dilution of a highly concentrated DMSO stock into aqueous media can cause the compound to precipitate out of solution.

• Solution A1: Optimize the final DMSO concentration. Most cell lines can tolerate a final DMSO concentration of 0.1% to 0.5% without significant cytotoxicity.[5][6][7][8][9] Prepare a more dilute stock solution of E722-2648 in DMSO so that the final concentration of DMSO in the cell culture media is within the tolerated range for your specific cell line. Always include a vehicle control (media with the same final concentration of DMSO) in your experiments.

• Solution A2: Use a gentle mixing technique. When diluting the DMSO stock, add it dropwise to the aqueous media while gently vortexing or swirling to facilitate dispersion and prevent localized high concentrations that can lead to precipitation.[5]

• Solution A3: Consider the use of co-solvents or surfactants (for in vivo studies). For in vivo formulations, co-solvents such as PEG300 and surfactants like Tween 80 can be used to improve the solubility of E722-2648.[4] However, the compatibility and potential effects of these excipients on in vitro experiments should be carefully evaluated.

Issue 2: Inconsistent experimental results.

• Cause A: Inaccurate concentration of the active compound due to precipitation. If E722-2648 has precipitated, the actual concentration in solution will be lower than the intended concentration, leading to variability in experimental outcomes.

• Solution A1: Visually inspect solutions for precipitation. Before adding the compound to your experimental system, carefully inspect the solution for any signs of precipitation (cloudiness, visible particles). If precipitation is observed, the solution should be prepared again.

• Solution A2: Prepare fresh working solutions. Due to potential stability issues in aqueous media over time, it is recommended to prepare fresh working solutions of E722-2648 for each experiment.

Data Presentation

Table 1: Physicochemical Properties of E722-2648

Property	Value	Reference
Molecular Formula	C₂₁H₃₀N₂OS₂	[1]
Molecular Weight	390.61 g/mol	[1]
Appearance	Solid Powder	[1]
Purity	>98% (HPLC)	[1]

Table 2: Recommended Storage Conditions

Form	Storage Temperature	Duration	Reference
Solid Powder	-20°C	3 years	[4]
4°C	2 years	[4]
In Solvent (e.g., DMSO)	-80°C	6 months	[4]
-20°C	1 month	[4]

Table 3: Solubility of E722-2648

Solvent	Solubility	Reference
DMSO	Typically soluble (e.g., 10 mM)	[1][4]
Aqueous Buffers	Poorly soluble

Experimental Protocols

Protocol 1: Preparation of E722-2648 Stock Solution

• Objective: To prepare a concentrated stock solution of E722-2648 in DMSO.

• Materials:

  • E722-2648 powder

  • Anhydrous, sterile-filtered DMSO

  • Sterile microcentrifuge tubes

• Procedure:

  • Bring the E722-2648 powder and DMSO to room temperature.

  • Weigh the desired amount of E722-2648 powder in a sterile microcentrifuge tube.

  • Add the appropriate volume of DMSO to achieve the desired stock concentration (e.g., 10 mM).

  • Vortex the solution until the powder is completely dissolved. Gentle warming (e.g., in a 37°C water bath) may be used to aid dissolution, but prolonged heating should be avoided.

  • Aliquot the stock solution into smaller volumes in sterile microcentrifuge tubes to minimize freeze-thaw cycles.

  • Store the aliquots at -80°C for long-term storage or -20°C for short-term storage.

Protocol 2: Preparation of Working Solutions for In Vitro Cell Culture

• Objective: To prepare a working solution of E722-2648 in cell culture media while minimizing precipitation.

• Materials:

  • E722-2648 stock solution in DMSO

  • Pre-warmed sterile cell culture media

  • Sterile tubes

• Procedure:

  • Determine the final desired concentration of E722-2648 and the maximum tolerated final concentration of DMSO for your cell line (typically ≤ 0.5%).[5][6][7][8][9]

  • Calculate the volume of the E722-2648 stock solution needed.

  • Perform a serial dilution of the stock solution in pre-warmed cell culture media. For example, to achieve a 10 µM final concentration from a 10 mM stock with a final DMSO concentration of 0.1%, first dilute the stock 1:10 in media, and then perform further dilutions as needed.

  • Add the diluted E722-2648 solution dropwise to the final volume of cell culture media while gently swirling the tube or plate.

  • Visually inspect the final working solution for any signs of precipitation.

  • Use the freshly prepared working solution immediately for your experiment.

  • Always include a vehicle control containing the same final concentration of DMSO as the E722-2648 treated samples.

Mandatory Visualizations

Caption: Canonical Wnt/β-catenin signaling pathway and the inhibitory action of E722-2648.

Caption: Experimental workflow for preparing E722-2648 working solutions.

Caption: Troubleshooting logic for E722-2648 precipitation issues.

References

• 1. E722-2648 | β-catenin/BCL9 inhibitor | Probechem Biochemicals [probechem.com]
• 2. Beta-catenin (inhibitors, antagonists, agonists)-ProbeChem.com [probechem.com]
• 3. A novel β-catenin/BCL9 complex inhibitor blocks oncogenic Wnt signaling and disrupts cholesterol homeostasis in colorectal cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. E722-2648 | β-catenin | 931963-55-2 | Invivochem [invivochem.com]
• 5. lifetein.com [lifetein.com]
• 6. reddit.com [reddit.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting Wnt Reporter Assays with E722-2648

Welcome to the technical support center for troubleshooting Wnt reporter assays utilizing the β-catenin/BCL9 inhibitor, E722-2648. This guide is designed for researchers, scientists, and drug development professionals to address common issues and provide clear methodologies for successful experimentation.

Frequently Asked Questions (FAQs)

Q1: What is E722-2648 and how does it inhibit the Wnt signaling pathway?

A1: E722-2648 is a small molecule inhibitor that specifically targets the interaction between β-catenin and B-cell lymphoma 9 (BCL9).[1][2][3][4] In the canonical Wnt signaling pathway, the formation of the β-catenin/BCL9 complex is a critical step for the transcriptional activation of Wnt target genes. By binding to β-catenin, E722-2648 competitively prevents its association with BCL9, thereby inhibiting downstream gene expression and suppressing Wnt pathway activity.[1][2][4]

Q2: What is a Wnt reporter assay and how does it measure pathway activity?

A2: A Wnt reporter assay is a cell-based method used to quantify the activity of the canonical Wnt signaling pathway.[5] It typically involves introducing a reporter plasmid into cells. This plasmid contains a luciferase gene (like Firefly luciferase) under the control of a promoter with multiple T-cell factor/lymphoid enhancer-binding factor (TCF/LEF) response elements. When the Wnt pathway is active, β-catenin translocates to the nucleus, binds to TCF/LEF transcription factors, and drives the expression of the luciferase reporter gene. The amount of light produced by the luciferase enzyme is proportional to the level of Wnt signaling activity.[5][6]

Q3: What is the purpose of a dual-luciferase reporter assay?

A3: A dual-luciferase assay is highly recommended for Wnt reporter experiments to ensure data accuracy and reliability.[7] It uses a second reporter, typically Renilla luciferase, expressed from a different promoter that is not regulated by the Wnt pathway (e.g., a constitutive promoter). The Renilla luciferase signal is used to normalize the Firefly luciferase signal, correcting for variations in cell number, transfection efficiency, and cell viability between samples. This normalization provides a more accurate measurement of the specific effect of a treatment, like E722-2648, on Wnt pathway activity.[7]

Q4: What kind of results should I expect when using E722-2648 in a Wnt reporter assay?

A4: In a properly conducted Wnt reporter assay, treatment with E722-2648 should lead to a dose-dependent decrease in the normalized luciferase activity in cells with active Wnt signaling. This indicates successful inhibition of the β-catenin/BCL9 interaction and subsequent reduction in TCF/LEF-mediated transcription. The IC50 value for E722-2648 in such assays has been reported to be approximately 9 µM.[3][4]

Troubleshooting Guide

Issue 1: No or Weak Inhibition of Wnt Reporter Signal with E722-2648

Possible Cause	Recommended Solution
Inactive Compound	Ensure E722-2648 is properly stored according to the manufacturer's instructions. Prepare fresh stock solutions in an appropriate solvent (e.g., DMSO) and use them for the experiment.
Suboptimal Compound Concentration	Perform a dose-response experiment to determine the optimal concentration of E722-2648 for your specific cell line. Concentrations ranging from 1 µM to 50 µM have been used in published studies.[4][8]
Low Wnt Pathway Activity at Baseline	Ensure your chosen cell line has endogenously active Wnt signaling (e.g., many colorectal cancer cell lines like HCT116 or Colo320) or stimulate the pathway with a Wnt agonist (e.g., Wnt3a conditioned media or GSK3β inhibitors like CHIR99021) before or during treatment with E722-2648.[9]
Cell Line Insensitivity	The cellular context can influence the effectiveness of the inhibitor. If possible, test E722-2648 in a cell line known to be responsive to β-catenin/BCL9 inhibition.[4][9]
Incorrect Assay Timing	Optimize the incubation time for both the Wnt agonist (if used) and E722-2648. A typical incubation time for the inhibitor is between 16 to 48 hours.[8]

Issue 2: High Background or Signal-to-Noise Ratio in the Luciferase Assay

Possible Cause	Recommended Solution
Cell Lysis Inefficiency	Ensure complete cell lysis by using a validated lysis buffer and following the recommended incubation time. Incomplete lysis can lead to inconsistent results.
Reagent Issues	Use fresh luciferase assay reagents and allow them to equilibrate to room temperature before use. Old or improperly stored reagents can result in high background.[7]
Plate Type	Use white or opaque-walled plates for luminescence assays to maximize the signal and prevent crosstalk between wells.[7]
Extended Read Time	Measure luminescence immediately after adding the substrate. Delays can lead to signal decay and increased background.
Promoter "Leakiness"	The TCF/LEF reporter construct may have some basal activity. Ensure you have a negative control (e.g., cells treated with vehicle) to subtract the background signal.

Issue 3: High Variability Between Replicates

Possible Cause	Recommended Solution
Inconsistent Cell Seeding	Ensure a homogenous single-cell suspension before seeding to avoid clumps. Optimize cell seeding density to ensure cells are in the logarithmic growth phase during the experiment.[10][11]
Pipetting Errors	Use calibrated pipettes and consider preparing a master mix of reagents (e.g., transfection mix, compound dilutions) to be added to replicate wells.[7]
Uneven Transfection Efficiency	Optimize your transfection protocol. Use a consistent DNA-to-transfection reagent ratio. The use of a dual-luciferase system is crucial to normalize for this variability.[7]
Edge Effects in Multi-well Plates	To minimize evaporation and temperature fluctuations at the edges of the plate, fill the outer wells with sterile PBS or media and do not use them for experimental samples.[11]
Cell Health	Ensure cells are healthy and not overgrown before starting the experiment. Stressed or dying cells will lead to inconsistent results. Monitor cell morphology throughout the experiment.[10][11]

Issue 4: Unexpected Cellular Effects (e.g., Cytotoxicity)

Possible Cause	Recommended Solution
Compound-Induced Cytotoxicity	Perform a cell viability assay (e.g., MTS or CellTiter-Glo) in parallel with your Wnt reporter assay to determine if the observed decrease in signal is due to Wnt inhibition or cell death.
Off-Target Effects	While E722-2648 is reported to be a specific inhibitor of the β-catenin/BCL9 interaction, it also disrupts cholesterol homeostasis, leading to lipid droplet accumulation.[1][4][12] This could potentially affect cell health at high concentrations or with prolonged exposure. Monitor cell morphology for signs of stress.
Solvent Toxicity	Ensure the final concentration of the solvent (e.g., DMSO) in the cell culture media is low (typically ≤ 0.1%) and consistent across all wells, including controls.

Experimental Protocols

Protocol 1: Dual-Luciferase Wnt Reporter Assay

This protocol is a general guideline and should be optimized for your specific cell line and experimental conditions.

Materials:

• Cells with active Wnt signaling (e.g., HCT116)

• Wnt reporter plasmid (e.g., M50 Super 8x TOPFlash)

• Renilla luciferase control plasmid (e.g., pRL-TK)

• Transfection reagent

• E722-2648

• Dual-luciferase reporter assay system

• White, opaque 96-well plates

• Luminometer

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density that will result in 70-80% confluency at the time of transfection.

• Transfection: Co-transfect cells with the Wnt reporter plasmid and the Renilla control plasmid using your optimized transfection protocol. A 10:1 to 20:1 ratio of Wnt reporter to Renilla plasmid is a good starting point.

• Incubation: Incubate for 24 hours post-transfection.

• Treatment: Replace the media with fresh media containing various concentrations of E722-2648 or vehicle control (e.g., DMSO).

• Incubation: Incubate for an additional 16-48 hours.

• Cell Lysis: Wash the cells with PBS and then add passive lysis buffer. Incubate for 15 minutes at room temperature with gentle shaking.

• Luciferase Measurement:

  • Transfer 20 µL of cell lysate to a white, opaque 96-well plate.

  • Add the Firefly luciferase substrate and measure the luminescence (Signal A).

  • Add the Stop & Glo® Reagent (which quenches the Firefly signal and contains the Renilla substrate) and measure the luminescence again (Signal B).

• Data Analysis: Calculate the ratio of Firefly to Renilla luminescence (Signal A / Signal B) for each well. Normalize these ratios to the vehicle control to determine the fold change in Wnt activity.

Visualizations

Caption: Canonical Wnt signaling pathway and the mechanism of inhibition by E722-2648.

Caption: Experimental workflow for a dual-luciferase Wnt reporter assay.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Beta-catenin (inhibitors, antagonists, agonists)-ProbeChem.com [probechem.com]
• 4. E722-2648 | β-catenin/BCL9 inhibitor | Probechem Biochemicals [probechem.com]
• 5. Protocol for a Wnt reporter assay to measure its activity in human neural stem cells derived from induced pluripotent stem cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Wnt Reporter Activity Assay [bio-protocol.org]
• 7. goldbio.com [goldbio.com]
• 8. researchgate.net [researchgate.net]
• 9. A novel β-catenin/BCL9 complex inhibitor blocks oncogenic Wnt signaling and disrupts cholesterol homeostasis in colorectal cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 10. biocompare.com [biocompare.com]
• 11. marinbio.com [marinbio.com]
• 12. A novel β-catenin/BCL9 complex inhibitor blocks oncogenic Wnt signaling and disrupts cholesterol homeostasis in colorectal cancer - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing E722-2648 Dosage in Mouse Models

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to optimizing the dosage of E722-2648 in mouse models. The information is presented in a question-and-answer format to directly address specific issues that may be encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is E722-2648 and what is its mechanism of action?

A1: E722-2648 is a potent and specific small molecule inhibitor of the β-catenin/BCL9 protein-protein interaction. By disrupting this complex, E722-2648 blocks oncogenic Wnt signaling, which is aberrantly activated in many cancers, particularly colorectal cancer (CRC).[1][2][3][4] Additionally, E722-2648 has been shown to disrupt cholesterol homeostasis in cancer cells.[1][2][3] This dual action contributes to its anti-tumor activity.[1][2]

Q2: What is a recommended starting dose for E722-2648 in a mouse xenograft model?

A2: A previously published study in a colorectal cancer xenograft mouse model used a dose of 4 mg/kg administered via intraperitoneal (IP) injection every other day.[1] This can be a good starting point for your efficacy studies. However, it is crucial to determine the optimal dose for your specific mouse strain and cancer model by conducting a dose-ranging study.

Q3: How should I prepare E722-2648 for in vivo administration?

A3: E722-2648 is a poorly water-soluble compound. A common method for preparing a formulation suitable for intraperitoneal injection involves the use of a co-solvent system. One suggested formulation is a mixture of Dimethyl sulfoxide (DMSO), PEG300, Tween 80, and sterile water (ddH₂O). It is recommended to first dissolve E722-2648 in a small amount of DMSO and then sequentially add PEG300, Tween 80, and ddH₂O with thorough mixing at each step to ensure a clear solution.

Q4: What is the signaling pathway targeted by E722-2648?

A4: E722-2648 targets the canonical Wnt signaling pathway. In many cancers, mutations lead to the accumulation of β-catenin in the cytoplasm. This stabilized β-catenin translocates to the nucleus and forms a complex with BCL9 and TCF/LEF transcription factors, leading to the transcription of target genes that promote cell proliferation and survival. E722-2648 directly inhibits the interaction between β-catenin and BCL9, thereby preventing the formation of the active transcriptional complex.

References

• 1. A novel β-catenin/BCL9 complex inhibitor blocks oncogenic Wnt signaling and disrupts cholesterol homeostasis in colorectal cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. E722-2648 | β-catenin/BCL9 inhibitor | Probechem Biochemicals [probechem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Beta-catenin (inhibitors, antagonists, agonists)-ProbeChem.com [probechem.com]

Technical Support Center: E722-2648 & E722-2546

Welcome to the technical support center for E722-2648, a potent β-catenin/BCL9 inhibitor, and its corresponding negative control, E722-2546. This resource is designed to assist researchers, scientists, and drug development professionals in effectively utilizing these compounds in their experiments. Here you will find detailed protocols, troubleshooting guides, and frequently asked questions to ensure the success of your research.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of E722-2648?

A1: E722-2648, also known as C-1, is a small molecule inhibitor that specifically disrupts the protein-protein interaction (PPI) between β-catenin and B-cell lymphoma 9 (BCL9).[1][2][3] This interaction is a critical step in the canonical Wnt signaling pathway, which is often dysregulated in various cancers, particularly colorectal cancer.[4][5] By blocking the β-catenin/BCL9 complex formation, E722-2648 inhibits the transcription of Wnt target genes, leading to anti-tumor activity.[1][4]

Q2: Why should I use E722-2546 as a negative control?

A2: E722-2546 is an inactive analog of E722-2648 from the same chemical series.[4] It has been shown to be ineffective at disrupting the β-catenin/BCL9 interaction.[4] Using E722-2546 as a negative control is crucial for demonstrating that the observed experimental effects are specifically due to the inhibitory activity of E722-2648 on the β-catenin/BCL9 interaction and not due to off-target effects or the chemical scaffold itself.

Q3: What are the key differences between E722-2648 and E722-2546?

A3: The primary difference lies in their biological activity. E722-2648 is a potent inhibitor of the β-catenin/BCL9 interaction, while E722-2546 is inactive. This difference in activity is attributed to a minor structural modification between the two molecules.

Q4: In which cell lines has the activity of E722-2648 been validated?

A4: The inhibitory activity of E722-2648 on the β-catenin/BCL9 interaction and Wnt signaling has been demonstrated in various colorectal cancer (CRC) cell lines, including Colo320 and HCT116.[2][4] Its specificity has been confirmed in DLD-1 cells, where it did not disrupt the interaction between β-catenin and E-cadherin.[4]

Quantitative Data Summary

The following table summarizes the key quantitative data for E722-2648, providing a quick reference for its biochemical and cellular activity.

Parameter	Value	Description	Reference
IC50	9 µM	Half-maximal inhibitory concentration for disrupting the β-catenin/BCL9 interaction in biochemical assays.	[2][6]
ITC KD	1.05 µM	Dissociation constant determined by Isothermal Titration Calorimetry, indicating the binding affinity between E722-2648 and β-catenin.	[2][6]
Effective Cellular Concentration	1 - 20 µM	Concentration range shown to inhibit β-catenin/BCL9 complex formation in cell-based assays (e.g., Co-IP).	[4]

Experimental Protocols

Here we provide detailed methodologies for key experiments involving E722-2648 and E722-2546.

Co-Immunoprecipitation (Co-IP) to Assess β-catenin/BCL9 Interaction

This protocol is designed to qualitatively or semi-quantitatively assess the disruption of the β-catenin/BCL9 interaction in cells treated with E722-2648.

Materials:

• Colo320 or HCT116 cells

• E722-2648 (active compound)

• E722-2546 (negative control)

• DMSO (vehicle control)

• Cell lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• Anti-BCL9 antibody (for immunoprecipitation)

• Anti-β-catenin antibody (for Western blot detection)

• Normal Rabbit/Mouse IgG (isotype control)

• Protein A/G magnetic beads

• SDS-PAGE and Western blotting reagents

Procedure:

• Cell Treatment: Seed Colo320 or HCT116 cells and allow them to adhere overnight. Treat the cells with E722-2648 (e.g., 1, 10, 20 µM), E722-2546 (e.g., 20 µM), or DMSO vehicle for 16-24 hours.

• Cell Lysis: Wash the cells with ice-cold PBS and lyse them in ice-cold lysis buffer.

• Pre-clearing: Centrifuge the lysates to pellet cell debris. Pre-clear the supernatant with Protein A/G beads to reduce non-specific binding.

• Immunoprecipitation: Incubate the pre-cleared lysates with an anti-BCL9 antibody or normal IgG (isotype control) overnight at 4°C with gentle rotation.

• Complex Capture: Add Protein A/G magnetic beads to each sample and incubate for 1-2 hours at 4°C to capture the antibody-protein complexes.

• Washing: Pellet the beads and wash them multiple times with lysis buffer to remove non-specific binders.

• Elution: Elute the immunoprecipitated proteins from the beads by boiling in SDS-PAGE sample buffer.

• Western Blotting: Separate the eluted proteins by SDS-PAGE, transfer to a PVDF membrane, and probe with an anti-β-catenin antibody to detect the amount of β-catenin that co-immunoprecipitated with BCL9. Also, probe for BCL9 to confirm successful immunoprecipitation.

Quantitative PCR (qPCR) for Wnt Target Gene Expression

This protocol measures the effect of E722-2648 on the expression of downstream Wnt target genes.

Materials:

• Treated cells (as described in the Co-IP protocol)

• RNA extraction kit

• cDNA synthesis kit

• qPCR master mix (e.g., SYBR Green)

• Primers for Wnt target genes (e.g., AXIN2, CD44) and a housekeeping gene (e.g., GAPDH, B2M)

Validated Primer Sequences:

Gene	Forward Primer (5' to 3')	Reverse Primer (5' to 3')
AXIN2	CCTCCCCACCTTGAATGAAG	TGGCTGGTGCAAAGACATAG
CD44	CTGCCGCTTTGCAGGTGTA	CATTGTGGGCAAGGTGCTATT
GAPDH	GTCAGTGGTGGACCTGACCT	AGGGGTCTACATGGCAACTG

Procedure:

• RNA Extraction: Extract total RNA from treated and control cells using a commercial kit.

• cDNA Synthesis: Reverse transcribe the RNA into cDNA.

• qPCR: Perform qPCR using the primers listed above.

• Data Analysis: Analyze the qPCR data using the ΔΔCt method to determine the relative fold change in gene expression, normalized to the housekeeping gene and the vehicle control.

Visualizations

Wnt Signaling Pathway and Inhibition by E722-2648

Caption: Canonical Wnt signaling pathway and the inhibitory action of E722-2648.

Experimental Workflow for Validating E722-2648 Activity

Caption: Workflow for validating the specific activity of E722-2648.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
E722-2648 shows no or weak inhibition of the β-catenin/BCL9 interaction in Co-IP.	1. Suboptimal Compound Concentration: The concentration of E722-2648 may be too low for the specific cell line or experimental conditions. 2. Incorrect Incubation Time: The treatment duration may not be sufficient for the compound to exert its effect. 3. Co-IP Not Optimized: The Co-IP protocol may not be sensitive enough to detect the disruption.	1. Perform a dose-response experiment with E722-2648 (e.g., 1, 5, 10, 20, 50 µM). 2. Try a longer incubation time (e.g., 24 or 48 hours). 3. Optimize the Co-IP protocol, including antibody concentrations and washing stringency. Ensure the chosen antibodies are validated for Co-IP.
The negative control, E722-2546, shows inhibitory activity.	1. Compound Contamination or Degradation: The stock solution of E722-2546 may be contaminated or have degraded. 2. Off-Target Effects: At high concentrations, even inactive analogs can sometimes exhibit non-specific effects.	1. Prepare fresh stock solutions of both compounds. Verify the purity and integrity of the compounds if possible. 2. Use the lowest effective concentration of E722-2648 and a corresponding concentration of E722-2546.
High background in Co-IP Western blots.	1. Insufficient Pre-clearing: Inadequate pre-clearing of the cell lysate can lead to non-specific binding to the beads. 2. Non-specific Antibody Binding: The primary or secondary antibodies may be cross-reacting with other proteins. 3. Insufficient Washing: Wash steps may not be stringent enough to remove all non-specific binders.	1. Increase the pre-clearing time or the amount of beads used. 2. Include an isotype control for the immunoprecipitating antibody. Titrate the primary and secondary antibody concentrations. 3. Increase the number of washes or the stringency of the wash buffer (e.g., by slightly increasing the detergent concentration).
Variability in qPCR results.	1. RNA Quality: Poor quality or quantity of the starting RNA can lead to inconsistent results. 2. Primer Inefficiency: The qPCR primers may not be optimal. 3. Cellular State: The activation state of the Wnt pathway can vary between experiments.	1. Ensure high-quality, intact RNA is used for cDNA synthesis. 2. Validate primer efficiency by running a standard curve. 3. Ensure consistent cell culture conditions, including cell density and passage number.

References

• 1. Collection - Analysis of the Interaction of BCL9 with β-Catenin and Development of Fluorescence Polarization and Surface Plasmon Resonance Binding Assays for this Interaction - Biochemistry - Figshare [acs.figshare.com]
• 2. Wnt/β-catenin Signaling Inhibitors suppress the Tumor-initiating properties of a CD44+CD133+ subpopulation of Caco-2 cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. A novel β-catenin/BCL9 complex inhibitor blocks oncogenic Wnt signaling and disrupts cholesterol homeostasis in colorectal cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Pharmacological inhibition of β-catenin/BCL9 interaction overcomes resistance to immune checkpoint blockades by modulating Treg cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Beta-catenin (inhibitors, antagonists, agonists)-ProbeChem.com [probechem.com]

minimizing E722-2648 toxicity in cell culture

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the use of E722-2648 in cell culture, with a focus on minimizing and troubleshooting toxicity.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of E722-2648?

A1: E722-2648 is a potent and specific small molecule inhibitor of the protein-protein interaction between β-catenin and B-cell lymphoma 9 (BCL9).[1][2] By disrupting this complex, E722-2648 blocks oncogenic Wnt signaling, a pathway frequently dysregulated in cancers such as colorectal cancer (CRC).[1][2]

Q2: What is the primary cause of E722-2648-induced toxicity in cell culture?

A2: The primary toxicity associated with E722-2648 treatment is the disruption of cholesterol homeostasis.[1][2] This leads to increased cholesterol esterification and the accumulation of lipid droplets within the cells, which can induce cellular stress and apoptosis.[1][2]

Q3: At what concentrations is E722-2648 effective, and when does toxicity become a concern?

A3: E722-2648 can inhibit the β-catenin/BCL9 complex at concentrations as low as 1 µM in sensitive cell lines.[1] The reported IC50 for the inhibition of the β-catenin/BCL9 interaction is 9 µM.[1][3] While effective concentrations for reducing cell proliferation can be in the low micromolar range, higher concentrations may lead to increased toxicity due to the disruption of cholesterol metabolism. It is recommended to perform a dose-response curve to determine the optimal concentration for your specific cell line and experimental endpoint.

Q4: Is the toxicity of E722-2648 reversible?

A4: The reversibility of toxicity is dependent on the concentration and duration of exposure. Mild, short-term lipid accumulation may be reversible upon removal of the compound. However, prolonged exposure or high concentrations leading to significant apoptosis are generally irreversible.

Troubleshooting Guide

This guide addresses common issues encountered when using E722-2648 in cell culture experiments.

Observed Problem	Potential Cause	Recommended Solution
High levels of cell death even at low concentrations.	Cell line is highly sensitive to disruptions in cholesterol homeostasis.	- Perform a time-course experiment to determine the earliest time point at which the desired effect on Wnt signaling is observed, minimizing the duration of exposure. - Supplement the culture medium with a low concentration of water-soluble cholesterol to potentially mitigate the effects of disrupted cholesterol metabolism. - Use a cell line known to be less sensitive to cholesterol dysregulation as a control.
Variability in IC50 values for cell viability between experiments.	- Inconsistent cell seeding density. - Variations in compound incubation time. - Degradation of the compound.	- Ensure consistent cell seeding density across all experiments. - Standardize the incubation time with E722-2648. - Prepare fresh dilutions of E722-2648 from a stock solution for each experiment and avoid repeated freeze-thaw cycles.
Reduced cell proliferation but no significant increase in apoptosis.	The concentration of E722-2648 may be cytostatic rather than cytotoxic.	- Increase the concentration of E722-2648 in a stepwise manner to determine the cytotoxic threshold. - Extend the duration of the experiment to observe potential delayed apoptosis. - Use a more sensitive apoptosis detection method, such as Annexin V staining.
Morphological changes in cells, such as rounding and detachment, without significant cell death.	- Sub-lethal cellular stress due to lipid accumulation. - Disruption of cell adhesion processes.	- Visualize lipid droplet accumulation using Oil Red O or BODIPY staining to confirm the phenotype. - Investigate markers of cellular stress, such as the unfolded protein response (UPR). - Assess the expression of cell adhesion molecules.
No effect on Wnt signaling target gene expression.	- The cell line may not have a constitutively active Wnt pathway. - The concentration of E722-2648 is too low. - The incubation time is insufficient.	- Confirm the Wnt pathway status of your cell line (e.g., by checking for mutations in APC or β-catenin). - Increase the concentration of E722-2648. - Increase the incubation time (e.g., 24-48 hours).

Quantitative Data Summary

Table 1: In Vitro Activity of E722-2648

Parameter	Value	Cell Lines	Reference
β-catenin/BCL9 Interaction IC50	9 µM	-	[1][3]
Effective Concentration for Proliferation Reduction	≥ 1 µM	Colo320, HCT116	[1]

Experimental Protocols

Protocol 1: Cell Viability Assay (MTT Assay)

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of E722-2648 in complete culture medium. Remove the old medium from the wells and add 100 µL of the compound dilutions. Include a vehicle control (e.g., DMSO) at the same final concentration as in the highest E722-2648 treatment.

• Incubation: Incubate the plate for the desired treatment duration (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 10 µL of 5 mg/mL MTT solution to each well and incubate for 2-4 hours at 37°C until formazan crystals are visible.

• Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Measurement: Read the absorbance at 570 nm using a microplate reader.

• Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot a dose-response curve to determine the IC50 value.

Protocol 2: Apoptosis Assessment by Annexin V Staining and Flow Cytometry

• Cell Treatment: Seed cells in a 6-well plate and treat with the desired concentrations of E722-2648 and controls for the chosen duration.

• Cell Harvesting: Collect both adherent and floating cells. Centrifuge the cell suspension at 300 x g for 5 minutes.

• Washing: Wash the cells once with cold PBS.

• Staining: Resuspend the cell pellet in 1X Annexin V binding buffer. Add Annexin V-FITC and Propidium Iodide (PI) according to the manufacturer's protocol.

• Incubation: Incubate the cells in the dark for 15 minutes at room temperature.

• Analysis: Analyze the stained cells by flow cytometry within one hour. Differentiate between viable (Annexin V-negative, PI-negative), early apoptotic (Annexin V-positive, PI-negative), late apoptotic (Annexin V-positive, PI-positive), and necrotic (Annexin V-negative, PI-positive) cells.

Protocol 3: Visualization of Lipid Droplet Accumulation (Oil Red O Staining)

• Cell Culture and Treatment: Grow cells on glass coverslips in a 24-well plate and treat with E722-2648 and controls.

• Fixation: Wash the cells with PBS and fix with 4% paraformaldehyde for 15-30 minutes.

• Washing: Wash twice with PBS.

• Staining: Prepare a fresh Oil Red O working solution. Incubate the fixed cells with the Oil Red O solution for 15-30 minutes.

• Washing: Wash with 60% isopropanol and then with PBS to remove excess stain.

• Counterstaining (Optional): Stain the nuclei with hematoxylin for 1 minute and wash with water.

• Mounting and Visualization: Mount the coverslips on microscope slides and visualize the red-stained lipid droplets using a light microscope.

Visualizations

Caption: Mechanism of action of E722-2648 in the Wnt signaling pathway.

Caption: General experimental workflow for assessing E722-2648 effects.

References

• 1. E722-2648 | β-catenin/BCL9 inhibitor | Probechem Biochemicals [probechem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Beta-catenin (inhibitors, antagonists, agonists)-ProbeChem.com [probechem.com]

Technical Support Center: Overcoming Resistance to E722-2648 in Cancer Cells

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered during experiments with E722-2648, a potent inhibitor of the β-catenin/BCL9 protein-protein interaction.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of E722-2648?

A1: E722-2648 is a small molecule inhibitor that specifically targets the interaction between β-catenin and B-cell lymphoma 9 (BCL9).[1][2][3][4] This interaction is a critical step in the canonical Wnt signaling pathway, which is frequently hyperactivated in various cancers, particularly colorectal cancer.[1][5][6] By disrupting the β-catenin/BCL9 complex, E722-2648 inhibits the transcription of Wnt target genes, leading to a reduction in cancer cell proliferation.[1][2] Additionally, E722-2648 has been shown to disrupt cholesterol homeostasis in cancer cells by increasing cholesterol esterification and promoting the accumulation of lipid droplets.[1][2][4]

Q2: In which cancer cell lines is E722-2648 expected to be most effective?

A2: E722-2648 is most effective in cancer cell lines that are dependent on the Wnt/β-catenin signaling pathway for their growth and survival. This is particularly true for many colorectal cancer (CRC) cell lines with mutations in components of the Wnt pathway, such as adenomatous polyposis coli (APC).[5] For example, E722-2648 has demonstrated activity in BCL9-dependent CRC cell lines like Colo320 and HCT116.[2]

Q3: What are the known IC50 values for E722-2648?

A3: The half-maximal inhibitory concentration (IC50) of E722-2648 can vary depending on the cell line and the assay conditions. The following table summarizes some reported IC50 values.

Cell Line	Cancer Type	IC50 (µM)	Reference
MDA-MB-231	Triple-Negative Breast Cancer	1.23 ± 0.25	[7]
MDA-MB-436	Triple-Negative Breast Cancer	1.69 ± 1.37	[7]
General Assay	Not specified	9	[2][3]

Q4: What are the potential mechanisms of resistance to Wnt signaling inhibitors like E722-2648?

A4: While specific resistance mechanisms to E722-2648 are still under investigation, resistance to Wnt pathway inhibitors can arise through several general mechanisms:

• On-target mutations: Mutations in the β-catenin or BCL9 proteins could potentially alter the drug binding site, reducing the efficacy of E722-2648.

• Activation of bypass signaling pathways: Cancer cells can develop resistance by activating alternative signaling pathways to circumvent the blocked Wnt pathway.[8] Examples include the PI3K/Akt and MAPK pathways.[8]

• Upregulation of drug efflux pumps: Overexpression of ATP-binding cassette (ABC) transporters, such as P-glycoprotein (P-gp/ABCB1), can actively pump E722-2648 out of the cell, lowering its intracellular concentration and effectiveness.[9][10]

• Alterations in downstream Wnt pathway components: Mutations in genes downstream of the β-catenin/BCL9 complex could reactivate the pathway despite the presence of the inhibitor. For instance, mutations in FBXW7 have been linked to resistance to other Wnt inhibitors.

Troubleshooting Guides

Problem 1: Reduced or complete loss of E722-2648 efficacy in your cancer cell line.

This guide will help you investigate the potential causes for a decrease in the expected activity of E722-2648.

Troubleshooting Workflow

Caption: Troubleshooting workflow for reduced E722-2648 efficacy.

Step 1: Verify Compound Integrity

• Question: Is the E722-2648 compound active?

• Action:

  • Confirm the correct storage of the compound as per the manufacturer's instructions.

  • Test the activity of the current batch of E722-2648 on a sensitive, control cell line.

  • Consider purchasing a new batch of the compound if in doubt.

Step 2: Assess Cell Culture Conditions

• Question: Are the cell culture conditions optimal and consistent?

• Action:

  • Ensure the cell line has not been passaged too many times, which can lead to genetic drift.

  • Regularly test for mycoplasma contamination.

  • Verify the consistency of media, serum, and other supplements.

Step 3: Confirm Acquired Resistance

• Question: Has the cell line developed resistance to E722-2648?

• Action:

  • Generate a dose-response curve: Compare the IC50 value of the suspected resistant cell line to the parental, sensitive cell line. A significant increase in the IC50 value indicates acquired resistance.

  • Protocol for Generating a Dose-Response Curve:

    • Seed both parental and suspected resistant cells in 96-well plates at an appropriate density.

    • Treat the cells with a serial dilution of E722-2648 for 48-72 hours.

    • Perform a cell viability assay (e.g., MTT or CellTiter-Glo).

    • Calculate the IC50 values using appropriate software (e.g., GraphPad Prism).

Step 4: Investigate the Mechanism of Resistance

If acquired resistance is confirmed, the following experiments can help elucidate the underlying mechanism.

A. On-Target Alterations

• Hypothesis: Mutations in β-catenin or BCL9 prevent E722-2648 binding.

• Experiment:

  • Co-Immunoprecipitation (Co-IP) followed by Western Blot:

    • Objective: To determine if E722-2648 can still disrupt the β-catenin/BCL9 interaction in resistant cells.

    • Protocol:

      • Lyse parental and resistant cells treated with DMSO (control) or E722-2648.

      • Incubate cell lysates with an antibody against β-catenin or BCL9.

      • Use protein A/G beads to pull down the antibody-protein complexes.

      • Wash the beads to remove non-specific binding.

      • Elute the proteins and analyze by Western blot using antibodies for both β-catenin and BCL9.

    • Expected Outcome: In sensitive cells, E722-2648 treatment will reduce the amount of BCL9 that co-precipitates with β-catenin (and vice-versa). If this disruption is not observed in resistant cells, it may suggest an on-target alteration.

  • Sanger Sequencing: Sequence the coding regions of CTNNB1 (β-catenin) and BCL9 in resistant cells to identify potential mutations in the drug-binding site.

B. Bypass Pathway Activation

• Hypothesis: Resistant cells have activated alternative pro-survival signaling pathways.

• Experiment:

  • Western Blot Analysis for Key Signaling Proteins:

    • Objective: To assess the activation status of common bypass pathways.

    • Protocol:

      • Prepare lysates from parental and resistant cells.

      • Perform Western blotting for key proteins in pathways such as PI3K/Akt (p-Akt, Akt) and MAPK (p-ERK, ERK).

    • Expected Outcome: Increased phosphorylation of key signaling molecules (e.g., p-Akt, p-ERK) in resistant cells compared to parental cells would suggest bypass pathway activation.

C. Increased Drug Efflux

• Hypothesis: Resistant cells are actively pumping E722-2648 out of the cell.

• Experiment:

  • Western Blot for ABC Transporters:

    • Objective: To determine if the expression of drug efflux pumps is upregulated.

    • Protocol:

      • Prepare lysates from parental and resistant cells.

      • Perform Western blotting for common ABC transporters like P-gp (ABCB1).

    • Expected Outcome: Increased expression of ABC transporters in resistant cells.

  • Efflux Pump Inhibition Assay:

    • Objective: To see if inhibiting efflux pumps restores sensitivity to E722-2648.

    • Protocol:

      • Treat resistant cells with E722-2648 in the presence or absence of a known efflux pump inhibitor (e.g., verapamil for P-gp).

      • Perform a cell viability assay.

    • Expected Outcome: A decrease in the IC50 of E722-2648 in the presence of the efflux pump inhibitor would indicate that drug efflux contributes to resistance.

D. Alterations in Downstream Wnt Pathway Activity

• Hypothesis: The Wnt signaling pathway is reactivated downstream of the β-catenin/BCL9 complex.

• Experiment:

  • Wnt Signaling Reporter Assay (e.g., TOP/FOP-Flash):

    • Objective: To measure the transcriptional activity of the Wnt pathway.

    • Protocol:

      • Transfect parental and resistant cells with a TCF/LEF-responsive luciferase reporter plasmid (TOP-Flash) and a control plasmid (FOP-Flash).

      • Treat the cells with E722-2648.

      • Measure luciferase activity.

    • Expected Outcome: In sensitive cells, E722-2648 will significantly reduce TOP-Flash activity. If resistant cells maintain high TOP-Flash activity in the presence of the drug, it suggests downstream reactivation of the pathway.

Problem 2: Difficulty in Generating an E722-2648 Resistant Cell Line.

This guide provides a general protocol and troubleshooting tips for developing a resistant cell line.

Protocol for Generating a Resistant Cell Line

Caption: Workflow for generating a drug-resistant cell line.

• Determine Initial IC50: Perform a dose-response experiment to determine the IC50 of E722-2648 in the parental cancer cell line.

• Initial Low-Dose Exposure: Culture the parental cells in media containing E722-2648 at a concentration below the IC50 (e.g., IC20).

• Monitor and Gradually Increase Concentration: As the cells adapt and resume proliferation, gradually increase the concentration of E722-2648 in the culture medium. This can be done in a stepwise manner.

• Stabilize and Expand: Once the cells can proliferate in a significantly higher concentration of E722-2648 (e.g., 5-10 times the initial IC50), maintain them at this concentration for several passages to ensure the resistance is stable.

• Characterize the Resistant Line: Perform a new dose-response experiment to determine the new, stable IC50 of the resistant cell line.

Troubleshooting Tips:

• Problem: High levels of cell death.

  • Solution: Start with a lower initial concentration of E722-2648 and increase the concentration more gradually.

• Problem: Slow or no recovery of cell proliferation.

  • Solution: Be patient, as developing resistance can take several months. Ensure optimal cell culture conditions.

• Problem: Loss of resistance after removing the drug.

  • Solution: This indicates that the resistance may be due to transient adaptation rather than stable genetic or epigenetic changes. Maintain a low concentration of E722-2648 in the culture medium to preserve the resistant phenotype.

Problem 3: Unexpected Changes in Cellular Phenotype Upon E722-2648 Treatment.

Given that E722-2648 affects cholesterol homeostasis, you may observe changes in cellular morphology related to lipid storage.

Investigating Altered Cholesterol Homeostasis

• Observation: Increased number of intracellular vesicles or droplets.

• Hypothesis: E722-2648 is causing an accumulation of lipid droplets and/or free cholesterol.

• Experiments:

  • BODIPY Staining for Neutral Lipid Droplets:

    • Objective: To visualize and quantify neutral lipid droplets.

    • Protocol:

      • Treat cells with E722-2648.

      • Incubate the cells with a BODIPY 493/503 staining solution.[11][12]

      • Visualize the lipid droplets using fluorescence microscopy.

  • Filipin Staining for Free Cholesterol:

    • Objective: To visualize and quantify unesterified cholesterol.

    • Protocol:

      • Treat and fix the cells.

      • Stain the cells with a filipin solution.[13][14]

      • Visualize the free cholesterol using fluorescence microscopy.

Signaling Pathway Diagrams

Canonical Wnt Signaling Pathway and the Action of E722-2648

Caption: The canonical Wnt signaling pathway and the inhibitory action of E722-2648.

Potential Mechanisms of Resistance to E722-2648

References

• 1. A novel β-catenin/BCL9 complex inhibitor blocks oncogenic Wnt signaling and disrupts cholesterol homeostasis in colorectal cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. E722-2648 | β-catenin/BCL9 inhibitor | Probechem Biochemicals [probechem.com]
• 3. Beta-catenin (inhibitors, antagonists, agonists)-ProbeChem.com [probechem.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Pharmacological inhibition of β-catenin/BCL9 interaction overcomes resistance to immune checkpoint blockades by modulating Treg cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. What are BCL9 inhibitors and how do they work? [synapse.patsnap.com]
• 7. moffitt.org [moffitt.org]
• 8. Research progress on the role of bypass activation mechanisms in resistance to tyrosine kinase inhibitors in non-small cell lung cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Tackling drug resistance with efflux pump inhibitors: from bacteria to cancerous cells. - National Genomics Data Center (CNCB-NGDC) [ngdc.cncb.ac.cn]
• 10. Frontiers | Function and Inhibitory Mechanisms of Multidrug Efflux Pumps [frontiersin.org]
• 11. BODIPY 493/503 Staining of Neutral Lipid Droplets for Microscopy and Quantification by Flow Cytometry - PMC [pmc.ncbi.nlm.nih.gov]
• 12. file.medchemexpress.com [file.medchemexpress.com]
• 13. tabaslab.com [tabaslab.com]
• 14. abcam.cn [abcam.cn]

interpreting unexpected results from E722-2648 experiments

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers utilizing E722-2648 in their experiments. The information is tailored for scientists and drug development professionals to help interpret unexpected results and refine experimental protocols.

Frequently Asked Questions (FAQs)

Q1: What is E722-2648 and what is its primary mechanism of action?

E722-2648 is a potent and specific small molecule inhibitor of the β-catenin/BCL9 protein-protein interaction. Its primary function is to disrupt the formation of the β-catenin/BCL9 complex, which is a critical step in the canonical Wnt signaling pathway. By inhibiting this interaction, E722-2648 blocks oncogenic Wnt signaling. Additionally, E722-2648 has been shown to disrupt cholesterol homeostasis by increasing cholesterol esterification and promoting the accumulation of lipid droplets.

Q2: What are the expected outcomes of treating cancer cells with E722-2648?

Based on its mechanism of action, treatment of Wnt-dependent cancer cells, particularly colorectal cancer (CRC) cell lines, with E722-2648 is expected to lead to:

• Inhibition of the β-catenin/BCL9 interaction.

• Downregulation of Wnt target genes such as AXIN2 and CD44.

• Reduced cancer cell proliferation and survival.

• Increased intracellular lipid droplet accumulation.

• In vivo, a reduction in tumor growth in xenograft models.

Q3: Are there any known off-target effects of E722-2648?

The initial characterization of E722-2648 (referred to as C-1) demonstrated a high degree of specificity. It was shown to specifically inhibit the β-catenin/BCL9 interaction without disrupting the interaction of β-catenin with E-cadherin. A structurally similar but inactive compound, E722-2546, serves as a useful negative control to distinguish on-target from potential off-target effects. However, as with any small molecule inhibitor, the possibility of off-target effects in different cellular contexts cannot be entirely ruled out.

Troubleshooting Guides

Unexpected Result 1: No or weak inhibition of Wnt signaling reporter activity.

Potential Cause	Recommended Solution
Cell line is not Wnt-dependent.	Confirm that your cell line has an active canonical Wnt signaling pathway (e.g., due to APC or β-catenin mutations). Use a known Wnt-responsive cell line (e.g., HCT116, Colo320) as a positive control.
Suboptimal concentration of E722-2648.	Perform a dose-response experiment to determine the optimal concentration for your cell line. The IC50 for inhibition of the β-catenin/BCL9 interaction is approximately 9 µM.
Issues with the reporter assay.	Ensure the reporter plasmid is correctly transfected and that the cells are healthy. High variability between replicates can be caused by inconsistent pipetting or reagent quality. Use a positive control for Wnt pathway activation (e.g., Wnt3a conditioned media or a GSK3β inhibitor like LiCl) to validate the assay.
Degradation of E722-2648.	Ensure proper storage of the compound as per the manufacturer's instructions. Prepare fresh stock solutions and avoid repeated freeze-thaw cycles.

Unexpected Result 2: Inconsistent results in co-immunoprecipitation (Co-IP) experiments to show disruption of the β-catenin/BCL9 interaction.

Potential Cause	Recommended Solution
Lysis buffer is too stringent.	Harsh detergents can disrupt the protein-protein interaction you are trying to study. Use a milder lysis buffer (e.g., one containing NP-40 or Triton X-100 instead of SDS).
Weak or transient protein-protein interaction.	The β-catenin/BCL9 interaction may be transient. Consider using a cross-linking agent before cell lysis to stabilize the interaction.
Antibody issues.	Ensure your antibodies for β-catenin and BCL9 are validated for Co-IP. Use a high-quality antibody and titrate the concentration to minimize non-specific binding.
Insufficient protein expression.	Confirm that both β-catenin and BCL9 are expressed at detectable levels in your cell lysate (use an input control).

Unexpected Result 3: No significant change in cell viability or proliferation after treatment.

Potential Cause	Recommended Solution
Cell line is resistant to Wnt inhibition.	Some cancer cells may have alternative survival pathways that compensate for Wnt signaling inhibition.
Insufficient treatment duration.	The effects of E722-2648 on cell viability may not be apparent at early time points. Conduct a time-course experiment (e.g., 24, 48, 72 hours).
Cell confluence is too high.	High cell density can sometimes mask the anti-proliferative effects of a compound. Seed cells at a lower density.

Unexpected Result 4: Artifacts or high background in lipid droplet staining (BODIPY staining).

Potential Cause	Recommended Solution
Suboptimal dye concentration.	Titrate the concentration of the BODIPY dye to find the optimal balance between signal and background. High concentrations can lead to excessive background.
Inadequate washing.	Insufficient washing after staining can leave residual dye, contributing to high background. Increase the number and duration of wash steps.
Dye aggregation.	Ensure the BODIPY stock solution is fully dissolved and vortexed before diluting to the working concentration. Aggregates can appear as bright, non-specific puncta.
Fixation issues.	If using fixed cells, ensure the fixation protocol does not extract lipids. Paraformaldehyde is generally a suitable fixative.

Data Presentation

Table 1: In Vitro Potency of E722-2648

Parameter	Value	Assay	Reference
IC50 (β-catenin/BCL9)	9 µM	AlphaScreen
KD (β-catenin)	1.05 µM	Isothermal Titration Calorimetry (ITC)

Experimental Protocols

1. Co-Immunoprecipitation (Co-IP) to Detect β-catenin/BCL9 Interaction Disruption

• Cell Lysis:

  • Culture cells to 80-90% confluency.

  • Treat cells with E722-2648 or vehicle control for the desired time.

  • Wash cells with ice-cold PBS.

  • Lyse cells in a non-denaturing lysis buffer (e.g., 50 mM Tris-HCl pH 7.4, 150 mM NaCl, 1 mM EDTA, 1% NP-40) supplemented with protease inhibitors.

  • Incubate on ice for 30 minutes with periodic vortexing.

  • Centrifuge at 14,000 x g for 15 minutes at 4°C to pellet cell debris.

  • Collect the supernatant (lysate).

• Immunoprecipitation:

  • Pre-clear the lysate by incubating with protein A/G beads for 1 hour at 4°C.

  • Incubate the pre-cleared lysate with an anti-β-catenin antibody or an isotype control IgG overnight at 4°C with gentle rotation.

  • Add fresh protein A/G beads and incubate for another 2-4 hours at 4°C.

  • Wash the beads 3-5 times with lysis buffer.

• Western Blotting:

  • Elute the protein complexes from the beads by boiling in SDS-PAGE sample buffer.

  • Resolve the proteins by SDS-PAGE.

  • Transfer the proteins to a PVDF membrane.

  • Probe the membrane with an anti-BCL9 antibody to detect the co-immunoprecipitated protein.

  • Also, probe for β-catenin to confirm the immunoprecipitation of the target protein.

2. Lipid Droplet Staining with BODIPY 493/503

• Cell Culture and Treatment:

  • Seed cells on glass coverslips in a multi-well plate.

  • Allow cells to adhere overnight.

  • Treat cells with E722-2648, vehicle control, or a positive control for lipid droplet induction (e.g., oleic acid).

• Staining:

  • Wash the cells twice with PBS.

  • Fix the cells with 4% paraformaldehyde in PBS for 15 minutes at room temperature.

  • Wash the cells three times with PBS.

  • Prepare a 1 µg/mL working solution of BODIPY 493/503 in PBS.

  • Incubate the cells with the BODIPY working solution for 15-30 minutes at room temperature, protected from light.

• Mounting and Imaging:

  • Wash the cells three times with PBS.

  • (Optional) Counterstain the nuclei with DAPI.

  • Mount the coverslips on microscope slides using an aqueous mounting medium.

  • Image the cells using a fluorescence microscope with appropriate filter sets for FITC/GFP (for BODIPY) and DAPI.

Mandatory Visualizations

Caption: Canonical Wnt signaling pathway and the point of inhibition by E722-2648.

Caption: A typical experimental workflow for characterizing the effects of E722-2648.

Caption: A troubleshooting decision tree for unexpected Wnt signaling assay results.

quality control measures for E722-2648 compound

Welcome to the technical support center for the E722-2648 compound. This guide is designed to assist researchers, scientists, and drug development professionals in utilizing E722-2648 effectively in their experiments. Here you will find frequently asked questions and troubleshooting guides to address common issues.

Frequently Asked Questions (FAQs)

1. What is the mechanism of action of E722-2648?

E722-2648 is a novel and specific small-molecule inhibitor of the β-catenin/BCL9 protein-protein interaction.[1][2][3][4] By binding to β-catenin, it competitively blocks its association with BCL9, which is a crucial step in the canonical Wnt signaling pathway. This inhibition leads to a reduction in the transcription of Wnt target genes.[1][4][5]

2. What are the primary applications of E722-2648 in research?

E722-2648 is primarily used for studying the Wnt/β-catenin signaling pathway and its role in cancer, particularly in colorectal cancer (CRC).[1][4][5] It can be used as a tool to investigate the downstream effects of Wnt pathway inhibition, including impacts on cell proliferation, gene expression, and cholesterol metabolism.[1][3][4][5]

3. What is the recommended solvent for dissolving E722-2648?

For in vitro experiments, E722-2648 should be dissolved in dimethyl sulfoxide (DMSO).

4. What are the recommended storage conditions for E722-2648?

Proper storage is critical to maintain the stability and activity of the compound.

Formulation	Storage Temperature	Duration
Powder	-20°C	Up to 2 years[6]
In DMSO	4°C	Up to 2 weeks[6]
In DMSO	-80°C	Up to 6 months[6]

Note: It is highly recommended to prepare fresh solutions for each experiment. If stock solutions are prepared in advance, they should be stored as single-use aliquots at -20°C for up to one month to minimize freeze-thaw cycles.[6] Before use, allow the vial to equilibrate to room temperature for at least one hour.[6]

5. What are the key quantitative parameters for E722-2648 activity?

The following table summarizes the reported binding affinity and inhibitory concentration of E722-2648.

Parameter	Value	Method
Dissociation Constant (KD)	1.05 µM	Isothermal Titration Calorimetry (ITC)[2][4]
IC50	9 µM	AlphaScreen Assay[2][4]
Purity	>98%

Troubleshooting Guide

This section addresses potential issues that may arise during experiments with E722-2648.

Issue 1: Lower than expected or no inhibition of Wnt signaling.

• Possible Cause 1: Compound Degradation.

  • Troubleshooting Step: Ensure that the compound has been stored correctly according to the recommended conditions. If the compound has been stored for an extended period or subjected to multiple freeze-thaw cycles, consider using a fresh vial.

• Possible Cause 2: Incorrect Compound Concentration.

  • Troubleshooting Step: Verify the calculations for your stock solution and final working concentrations. It is advisable to perform a dose-response experiment to determine the optimal concentration for your specific cell line and assay.

• Possible Cause 3: Cell Line Insensitivity.

  • Troubleshooting Step: Confirm that your cell line is dependent on the β-catenin/BCL9 interaction for Wnt signaling. Some cell lines may have mutations downstream of this interaction, rendering them insensitive to E722-2648. Consider using a positive control cell line known to be sensitive, such as Colo320 or HCT116.[4]

• Possible Cause 4: Issues with Assay Protocol.

  • Troubleshooting Step: Review your experimental protocol. For target engagement verification, consider using techniques like co-immunoprecipitation to directly assess the disruption of the β-catenin/BCL9 complex.[1]

Issue 2: Inconsistent results between experiments.

• Possible Cause 1: Variability in Compound Aliquots.

  • Troubleshooting Step: Ensure that stock solutions are thoroughly mixed before making aliquots. When preparing working solutions, allow the stock solution to completely thaw and come to room temperature.

• Possible Cause 2: Cell Culture Conditions.

  • Troubleshooting Step: Maintain consistent cell culture conditions, including cell passage number, confluency, and media composition, as these can influence Wnt signaling activity.

• Possible Cause 3: Edge Effects in Plate-Based Assays.

  • Troubleshooting Step: In plate-based assays, be mindful of potential "edge effects." To mitigate this, avoid using the outer wells of the plate for critical measurements or ensure proper plate sealing and incubation conditions.

Experimental Protocols

1. Co-Immunoprecipitation (Co-IP) to Verify Inhibition of β-catenin/BCL9 Interaction

This protocol provides a general framework for assessing the ability of E722-2648 to disrupt the interaction between β-catenin and BCL9 in a cellular context.

• Cell Treatment: Plate a β-catenin/BCL9 dependent cell line (e.g., Colo320) and treat with E722-2648 at various concentrations (e.g., 1 µM, 5 µM, 10 µM) and a vehicle control (DMSO) for a predetermined time.

• Cell Lysis: Wash cells with cold PBS and lyse with a non-denaturing lysis buffer containing protease inhibitors.

• Immunoprecipitation: Incubate the cell lysates with an antibody against either β-catenin or BCL9 overnight at 4°C.

• Immune Complex Capture: Add protein A/G beads to capture the antibody-protein complexes.

• Washing: Wash the beads several times with lysis buffer to remove non-specific binding.

• Elution and Western Blotting: Elute the proteins from the beads and analyze the eluates by Western blotting using antibodies against both β-catenin and BCL9 to detect the co-immunoprecipitated protein. A reduction in the co-precipitated protein in the E722-2648 treated samples indicates inhibition of the interaction.

Visualizations

Caption: Workflow for verifying E722-2648's inhibition of the β-catenin/BCL9 interaction.

Caption: Decision-making flowchart for troubleshooting inconsistent experimental outcomes.

References

• 1. A novel β-catenin/BCL9 complex inhibitor blocks oncogenic Wnt signaling and disrupts cholesterol homeostasis in colorectal cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Beta-catenin (inhibitors, antagonists, agonists)-ProbeChem.com [probechem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. E722-2648|CAS 931963-55-2|DC Chemicals [dcchemicals.com]
• 5. researchgate.net [researchgate.net]
• 6. E722-2648|931963-55-2|COA [dcchemicals.com]

Reference Data & Comparative Studies

A Head-to-Head Comparison of E722-2648 and PRI-724 for Advancing Cancer Research

In the landscape of targeted cancer therapies, the Wnt/β-catenin signaling pathway presents a critical and compelling target. Two small molecule inhibitors, E722-2648 and PRI-724, have emerged as promising tools for researchers, each with a distinct mechanism for disrupting this oncogenic pathway. This guide provides an objective comparison of their performance, supported by available experimental data, to aid researchers, scientists, and drug development professionals in selecting the appropriate tool for their specific research needs.

Executive Summary

E722-2648 and PRI-724 are both potent inhibitors of the Wnt/β-catenin signaling pathway, a cascade frequently dysregulated in various cancers. While both molecules ultimately aim to suppress tumor growth by inhibiting this pathway, they do so by targeting different protein-protein interactions. E722-2648 is a novel, specific inhibitor of the β-catenin/BCL9 interaction, whereas PRI-724, a prodrug of the active metabolite C-82, selectively disrupts the interaction between β-catenin and CREB-binding protein (CBP). This fundamental difference in their mechanism of action can lead to varied downstream effects and potential therapeutic applications. PRI-724 has a broader history of investigation across multiple cancer types and has entered Phase I clinical trials, while E722-2648 is a more recent discovery with compelling preclinical data, particularly in colorectal cancer.

Mechanism of Action and Signaling Pathway

Both compounds target the final step of the canonical Wnt signaling pathway, where β-catenin acts as a transcriptional co-activator in the nucleus. However, they interact with different binding partners of β-catenin.

E722-2648 directly inhibits the formation of the β-catenin/B-cell lymphoma 9 (BCL9) complex.[1][2] BCL9 is a crucial co-activator that links β-catenin to other components of the transcriptional machinery. By blocking this interaction, E722-2648 prevents the transcription of Wnt target genes.

E722-2648 Signaling Pathway

PRI-724 is a prodrug that is rapidly hydrolyzed in vivo to its active form, C-82. C-82 selectively inhibits the interaction between β-catenin and the transcriptional co-activator CBP (CREB-binding protein).[3][4] This inhibition is specific, as it does not affect the binding of β-catenin to the related co-activator p300. This differential binding may have implications for downstream gene regulation and cellular fate.

PRI-724 Signaling Pathway

Comparative Performance Data

In Vitro Efficacy:

Compound	Cell Line	Cancer Type	IC50	Reference
E722-2648	HCT116	Colorectal Cancer	~20 µM (estimated from proliferation assays)	[5]
Colo320	Colorectal Cancer	~20 µM (estimated from proliferation assays)	[5]
PRI-724 (C-82)	HCT116	Colorectal Cancer	Not explicitly stated, but reduces Wnt target gene expression	[6]
NTERA-2	Germ Cell Tumor	8.63 µM	[7]
NTERA-2 CisR	Germ Cell Tumor (Cisplatin-Resistant)	4.97 µM	[7]
HepG2	Hepatocellular Carcinoma	Concentration-dependent inhibition of proliferation	[8]
Huh6	Hepatocellular Carcinoma	Concentration-dependent inhibition of proliferation	[8]

Note: IC50 values can vary depending on the assay conditions and duration of treatment. The data presented here is for comparative purposes.

In Vivo Efficacy:

Both compounds have demonstrated anti-tumor activity in xenograft models.

• E722-2648: In a colorectal cancer xenograft model using HCT116 cells, E722-2648 treatment significantly reduced tumor growth.[5]

• PRI-724: Has shown efficacy in various xenograft models, including colon cancer.[6]

Additional Biological Effects

Beyond direct inhibition of Wnt signaling, E722-2648 has been shown to disrupt cholesterol homeostasis in colorectal cancer cells by increasing cholesterol esterification and lipid droplet accumulation.[1][2][5] This novel mechanism may contribute to its anti-tumor activity.

E722-2648 Experimental Workflow

Experimental Protocols

Detailed methodologies are crucial for reproducing and building upon existing research. Below are summaries of key experimental protocols used to evaluate E722-2648 and PRI-724.

Cell Viability Assay (General Protocol)

• Cell Seeding: Plate cancer cells (e.g., HCT116, Colo320) in 96-well plates at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Compound Treatment: Treat cells with a serial dilution of E722-2648 or C-82 (the active form of PRI-724) for 48-72 hours.

• Viability Assessment: Use a commercial cell viability reagent such as CellTiter-Glo® (Promega) or perform an MTS assay according to the manufacturer's instructions.

• Data Analysis: Measure luminescence or absorbance and normalize the data to vehicle-treated control cells to determine the half-maximal inhibitory concentration (IC50).

Apoptosis Assay (Annexin V Staining)

• Cell Treatment: Treat cells with the desired concentration of E722-2648 or C-82 for 24-48 hours.

• Cell Harvesting: Collect both adherent and floating cells.

• Staining: Resuspend cells in Annexin V binding buffer and stain with FITC-conjugated Annexin V and propidium iodide (PI) for 15 minutes at room temperature in the dark.

• Flow Cytometry: Analyze the stained cells by flow cytometry. Annexin V-positive/PI-negative cells are considered early apoptotic, while Annexin V-positive/PI-positive cells are in late apoptosis or necrosis.

Xenograft Mouse Model (Colorectal Cancer - E722-2648)

• Cell Implantation: Subcutaneously inject HCT116 cells (5 x 10^6 cells) into the flank of immunodeficient mice (e.g., NOD-scid gamma mice).

• Tumor Growth: Allow tumors to reach a palpable size (e.g., 100-150 mm³).

• Treatment: Administer E722-2648 (e.g., 20 mg/kg) or vehicle control via intraperitoneal injection daily or on a specified schedule.

• Monitoring: Measure tumor volume and body weight regularly.

• Endpoint: At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., weight, immunohistochemistry).

Conclusion

Both E722-2648 and PRI-724 represent valuable tools for investigating the Wnt/β-catenin pathway in cancer. The choice between them will likely depend on the specific research question and cancer type being studied.

• E722-2648 is a highly specific inhibitor of the β-catenin/BCL9 interaction with demonstrated preclinical efficacy in colorectal cancer and a unique secondary mechanism involving cholesterol homeostasis. It is an excellent choice for studies focused on this specific protein-protein interaction and its downstream consequences.

• PRI-724 offers the advantage of being further along in development, with data available from Phase I clinical trials. Its targeting of the β-catenin/CBP interaction has been explored in a wider array of cancer types, making it a suitable tool for broader investigations into Wnt signaling inhibition.

As research in this field progresses, head-to-head comparative studies will be invaluable in further delineating the nuanced differences in the biological effects of these two important inhibitors.

References

• 1. E722-2648 | β-catenin/BCL9 inhibitor | Probechem Biochemicals [probechem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. abmole.com [abmole.com]
• 5. A novel β-catenin/BCL9 complex inhibitor blocks oncogenic Wnt signaling and disrupts cholesterol homeostasis in colorectal cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. PRI-724 | Wnt inhibitor | CAS 1422253-38-0 | Buy PRI-724 from Supplier InvivoChem [invivochem.com]
• 7. Targeting of Deregulated Wnt/β-Catenin Signaling by PRI-724 and LGK974 Inhibitors in Germ Cell Tumor Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The novel inhibitor PRI-724 for Wnt/β-catenin/CBP signaling ameliorates bleomycin-induced pulmonary fibrosis in mice - PubMed [pubmed.ncbi.nlm.nih.gov]

A Head-to-Head Comparison of β-catenin/BCL9 Inhibitors: E722-2648 vs. SAH-BCL9 Peptides

For Researchers, Scientists, and Drug Development Professionals: An Objective Analysis of Two Key Wnt Pathway Inhibitors.

The Wnt signaling pathway, a critical regulator of cell proliferation and differentiation, is frequently dysregulated in various cancers, particularly colorectal cancer. A key interaction in this pathway involves the binding of β-catenin to B-cell lymphoma 9 (BCL9), a transcriptional coactivator that enhances the oncogenic activity of β-catenin. The disruption of this protein-protein interaction (PPI) has emerged as a promising therapeutic strategy. This guide provides a detailed comparison of two prominent inhibitors targeting the β-catenin/BCL9 complex: the small molecule E722-2648 and the hydrocarbon-stapled peptide SAH-BCL9.

Mechanism of Action: Targeting the β-catenin/BCL9 Interaction

Both E722-2648 and SAH-BCL9 peptides are designed to competitively inhibit the binding of BCL9 to β-catenin. This blockade prevents the recruitment of the transcriptional machinery necessary for the expression of Wnt target genes, thereby suppressing tumor growth and proliferation.

E722-2648 , also known as C-1, is a small molecule inhibitor identified through a high-throughput AlphaScreen assay. It binds to β-catenin, physically occluding the BCL9 binding site. Beyond its primary mechanism, E722-2648 has also been shown to disrupt cholesterol homeostasis in colorectal cancer cells.

SAH-BCL9 (Stabilized Alpha-Helix of BCL9) peptides are synthetic peptides that mimic the α-helical domain of BCL9 responsible for binding to β-catenin. These peptides are "stapled" with hydrocarbon linkers to enhance their helical structure, cell permeability, and stability. This structural reinforcement allows them to effectively compete with endogenous BCL9 for β-catenin binding within the cell. An optimized version, hsBCL9CT-24 , has been developed with improved binding affinity.

Quantitative Efficacy: A Comparative Overview

Direct comparative studies of E722-2648 and SAH-BCL9 peptides under identical experimental conditions are limited. The following tables summarize the available quantitative data from various studies to facilitate an objective comparison.

Inhibitor	Assay Type	Metric	Value	Cell Lines/System	Reference
E722-2648 (C-1)	Isothermal Titration Calorimetry (ITC)	Binding Affinity (Kd)	1.05 µM	Recombinant proteins
E722-2648 (C-1)	AlphaScreen	Inhibition (IC50)	9 µM	Recombinant proteins
SAH-BCL9B	GST-pull-down	Dissociation (IC50)	135 nM	Recombinant proteins
hsBCL9CT-24	Homogeneous Time-Resolved Fluorescence (HTRF)	Binding Affinity (Kd)	4.21 nM	Recombinant proteins
SAH-BCL9B	AlphaScreen	Binding Affinity (Kd)	141.6 nM	Recombinant proteins

Table 1: In Vitro Binding and Inhibition

Inhibitor	Assay Type	Metric	Value	Cell Lines	Reference
E722-2648 (C-1)	Co-immunoprecipitation	Inhibition of β-catenin/BCL9 complex	Effective at 1 µM	Colo320, HCT116
hsBCL9CT-24	LEF/TCF Reporter Assay	Inhibition (IC50)	191 nM	HCT116
hsBCL9CT-24	Cell Viability Assay	Inhibition (IC50)	1.45 µM	Colo320DM

Table 2: Cellular Activity

Inhibitor	Model	Dosing	Effect	Reference
E722-2648 (C-1)	Xenograft mouse model (CRC)	Not specified	Significantly reduced tumor growth
SAH-BCL9B	Xenograft mouse model (Colo320 CRC)	20 mg/kg/day	Suppressed tumor growth and metastasis
Bcl9@TP (a peptide prodrug)	Subcutaneous xenograft model (MC38 CRC)	2 mg/kg	~62% tumor growth inhibition

Table 3: In Vivo Efficacy

Experimental Methodologies

Detailed protocols for the key experiments cited are provided below. These are synthesized from multiple sources to provide a comprehensive overview.

AlphaScreen Assay for β-catenin/BCL9 Interaction

This assay is a high-throughput method to screen for inhibitors of protein-protein interactions.

• Principle: The assay utilizes donor and acceptor beads that are brought into proximity when β-catenin and a biotinylated BCL9 peptide interact. Excitation of the donor bead results in the generation of singlet oxygen, which diffuses to the acceptor bead, leading to a chemiluminescent signal. Inhibitors of the interaction will disrupt this proximity, leading to a decrease in the signal.

• Protocol Outline:

  • Recombinant full-length β-catenin is incubated with an anti-β-catenin antibody conjugated to an acceptor bead.

  • A biotinylated BCL9-HD2 peptide is incubated with streptavidin-coated donor beads.

  • The β-catenin-acceptor bead complex and the BCL9-donor bead complex are mixed in a microplate well.

  • Test compounds (like E722-2648) are added to the wells.

  • After an incubation period, the plate is read in an AlphaScreen-compatible reader.

  • The percentage of inhibition is calculated relative to controls (no inhibitor and a known inhibitor).

Isothermal Titration Calorimetry (ITC)

ITC directly measures the heat changes that occur during a binding event, allowing for the determination of binding affinity (Kd), stoichiometry (n), and enthalpy (ΔH).

• Principle: A solution of the ligand (e.g., E722-2648) is titrated into a solution of the protein (β-catenin) in the sample cell of a calorimeter. The heat released or absorbed upon binding is measured.

• Protocol Outline:

  • Recombinant β-catenin is loaded into the sample cell of the ITC instrument.

  • The inhibitor (e.g., E722-2648) is loaded into the injection syringe.

  • A series of small injections of the inhibitor into the protein solution is performed.

  • The heat change after each injection is measured and integrated.

  • The resulting data are fitted to a binding model to determine the thermodynamic parameters of the interaction.

Co-immunoprecipitation (Co-IP)

Co-IP is used to study protein-protein interactions in a cellular context.

• Principle: An antibody against a "bait" protein (e.g., BCL9) is used to pull down this protein from a cell lysate. If a "prey" protein (β-catenin) is bound to the bait, it will also be pulled down. The presence of the prey protein is then detected by Western blotting.

• Protocol Outline:

  • Colorectal cancer cells (e.g., Colo320, HCT116) are treated with the inhibitor (e.g., E722-2648) or vehicle control.

  • Cells are lysed under non-denaturing conditions to preserve protein complexes.

  • The cell lysate is incubated with an antibody specific for BCL9.

  • Protein A/G beads are added to capture the antibody-protein complexes.

  • The beads are washed to remove non-specifically bound proteins.

  • The bound proteins are eluted from the beads and separated by SDS-PAGE.

  • Western blotting is performed using an antibody against β-catenin to detect its presence in the immunoprecipitated complex.

Cell Viability Assay (e.g., CCK-8 or MTS)

These assays measure the metabolic activity of cells as an indicator of cell viability and proliferation.

• Principle: A tetrazolium salt (like WST-8 in CCK-8) is reduced by cellular dehydrogenases to a colored formazan product. The amount of formazan is directly proportional to the number of living cells.

• Protocol Outline:

  • Colorectal cancer cells are seeded in a 96-well plate.

  • After cell attachment, they are treated with various concentrations of the inhibitor for a specified period (e.g., 24, 48, 72 hours).

  • The CCK-8 or MTS reagent is added to each well and incubated.

  • The absorbance of the colored product is measured using a microplate reader.

  • Cell viability is calculated as a percentage of the vehicle-treated control, and the IC50 value is determined.

Xenograft Mouse Model of Colorectal Cancer

This in vivo model is used to assess the anti-tumor efficacy of compounds.

• Principle: Human colorectal cancer cells are implanted into immunodeficient mice. Once tumors are established, the mice are treated with the test compound, and tumor growth is monitored.

• Protocol Outline:

  • Human colorectal cancer cells (e.g., Colo320) are injected subcutaneously or intraperitoneally into immunodeficient mice (e.g., NOD/SCID).

  • Once tumors reach a palpable size, mice are randomized into treatment and control groups.

  • Mice are treated with the inhibitor (e.g., SAH-BCL9B at 20 mg/kg/day) or vehicle via a specified route (e.g., intraperitoneal injection).

  • Tumor volume is measured regularly using calipers.

  • At the end of the study, mice are euthanized, and tumors are excised, weighed, and may be used for further analysis (e.g., immunohistochemistry).

Visualizing the Pathways and Processes

Caption: Wnt signaling pathway and the mechanism of action of E722-2648 and SAH-BCL9.

Caption: General experimental workflow for inhibitor evaluation.

Summary and Future Perspectives

Both E722-2648 and SAH-BCL9 peptides have demonstrated efficacy in inhibiting the β-catenin/BCL9 interaction and suppressing Wnt-driven cancer cell growth.

• E722-2648 represents a promising small molecule inhibitor with the advantages of oral bioavailability and ease of manufacturing. Its discovery was motivated by the poor pharmacokinetic properties of early peptide inhibitors.

• SAH-BCL9 peptides , particularly the optimized hsBCL9CT-24, exhibit very high binding affinity in the nanomolar range, showcasing the potential of peptide-based therapeutics when appropriately engineered for stability and cell penetration. However, challenges related to pharmacokinetics and manufacturing costs for stapled peptides remain a consideration for clinical development.

The choice between a small molecule and a peptide-based inhibitor will depend on various factors, including the specific therapeutic application, desired pharmacokinetic profile, and manufacturing feasibility. Further head-to-head studies are warranted to provide a more definitive comparison of their therapeutic potential. The continued development of both classes of inhibitors offers hope for more effective targeted therapies for Wnt-dependent cancers.

A Comparative Guide to β-Catenin Inhibitors: E722-2648 and Other Key Molecules

For Researchers, Scientists, and Drug Development Professionals

The Wnt/β-catenin signaling pathway is a critical regulator of cellular processes, and its aberrant activation is a hallmark of numerous cancers, particularly colorectal cancer. This has spurred the development of various inhibitors targeting key nodes in this pathway. This guide provides a detailed comparison of E722-2648, a potent β-catenin/BCL9 complex inhibitor, with other notable β-catenin inhibitors, supported by available experimental data.

Mechanism of Action: Targeting Key β-Catenin Interactions

β-catenin exerts its oncogenic effects by forming complexes with various transcriptional coactivators in the nucleus. The inhibitors discussed here target two distinct critical interactions: the β-catenin/BCL9 complex and the β-catenin/CBP complex.

• E722-2648 and ST316: These inhibitors specifically disrupt the interaction between β-catenin and B-cell lymphoma 9 (BCL9). This interaction is crucial for the recruitment of other components of the transcriptional machinery and subsequent activation of Wnt target genes. By blocking this complex formation, these inhibitors prevent the downstream signaling cascade that drives cancer cell proliferation.[1]

• ICG-001 and PRI-724: These molecules target the interaction between β-catenin and CREB-binding protein (CBP). CBP is a histone acetyltransferase that plays a vital role in chromatin remodeling and transcriptional activation. By preventing the binding of β-catenin to CBP, these inhibitors block the transcription of Wnt target genes.

Quantitative Performance Comparison

The following tables summarize the available quantitative data for E722-2648 and other β-catenin inhibitors. It is important to note that this data is compiled from various studies and direct head-to-head comparisons under identical experimental conditions are limited.

Inhibitor	Target	IC50	Kd	Assay Method	Reference
E722-2648	β-catenin/BCL9	9 µM	1.05 µM	Isothermal Titration Calorimetry (ITC)	[2]
ICG-001	β-catenin/CBP	3 µM	-	TCF/β-catenin mediated transcription assay	[3]
PRI-724	β-catenin/CBP	-	-	-
ST316	β-catenin/BCL9	-	-	-
ZW4864	β-catenin/BCL9	-	-	AlphaScreen	[4]

Cellular Activity

Inhibitor	Cell Line	EC50	Effect	Reference
ST316	-	2.7 µM	Inhibition of β-catenin transcriptional activity	[5]

Signaling Pathway and Experimental Workflow Diagrams

To visualize the points of intervention of these inhibitors and the experimental approaches used to characterize them, the following diagrams are provided.

Caption: Wnt/β-catenin signaling pathway and points of inhibitor intervention.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. E722-2648 | β-catenin/BCL9 inhibitor | Probechem Biochemicals [probechem.com]
• 3. Beta-catenin (inhibitors, antagonists, agonists)-ProbeChem.com [probechem.com]
• 4. Discovery of an Orally Bioavailable Small-Molecule Inhibitor for the β-Catenin/B-Cell Lymphoma 9 Protein–Protein Interaction - PMC [pmc.ncbi.nlm.nih.gov]
• 5. RePORT ⟩ RePORTER [reporter.nih.gov]

Validating the On-Target Effects of E722-2648: A Comparative Guide to β-catenin/BCL9 Inhibition

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of E722-2648, a potent inhibitor of the β-catenin/BCL9 protein-protein interaction, with other molecules targeting the Wnt signaling pathway. The on-target effects of E722-2648 are validated through a series of biophysical and cellular assays, with supporting data presented for objective comparison.

Executive Summary

E722-2648 is a specific and competitive small-molecule inhibitor that disrupts the interaction between β-catenin and its coactivator BCL9, a critical step in the canonical Wnt signaling pathway.[1][2] Dysregulation of this pathway is a known driver in various cancers, particularly colorectal cancer (CRC). E722-2648 demonstrates potent inhibition of the β-catenin/BCL9 complex, leading to the suppression of Wnt target gene expression and anti-tumorigenic activity.[1] This guide compares the biochemical and cellular activity of E722-2648 with other known inhibitors, providing a clear overview of its performance based on available experimental data.

Comparative Performance of Wnt Pathway Inhibitors

The following tables summarize the quantitative data from key experiments used to validate and compare the on-target effects of E722-2648 and its alternatives.

Table 1: Biochemical Inhibition of β-catenin Interactions

Compound	Target Interaction	Assay	IC50 (µM)	Kd (µM)	Ki (µM)
E722-2648 (C-1)	β-catenin/BCL9	AlphaScreen	9	---	---
ITC	---	1.05	---
L814-1428 (C-2)	β-catenin/BCL9	ITC	---	0.27	---
SYN22094413 (C-3)	β-catenin/BCL9	ITC	---	2.22	---
L859-1770 (C-4)	β-catenin/BCL9	ITC	---	1.15	---
F838-0143 (C-5)	β-catenin/BCL9	ITC	---	1.35	---
ICG-001	β-catenin/CBP	Reporter Assay	3	---	---
ZW4864	β-catenin/BCL9	AlphaScreen	0.87	---	0.76

IC50: Half-maximal inhibitory concentration. Kd: Dissociation constant. Ki: Inhibition constant. Data for C-1 to C-5 are from Tanton H, et al. (2022). Data for ICG-001 and ZW4864 are from commercially available sources.

Table 2: Cellular Activity of Wnt Pathway Inhibitors

Compound	Cell Line(s)	Effect
E722-2648 (C-1)	Colo320, HCT116 (CRC)	Inhibition of β-catenin/BCL9 complex formation at ≥ 1 µM.[1] Downregulation of Wnt target genes (AXIN2, CD44).[1]
ICG-001	SW480, HCT-116 (CRC)	Inhibition of TCF/β-catenin-mediated transcription.
ZW4864	SW480, MDA-MB-231	Downregulation of Axin2 and cyclin D1 expression.

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below.

AlphaScreen Assay for β-catenin/BCL9 Interaction

This assay quantifies the disruption of the β-catenin/BCL9 interaction by a test compound.

Principle: The assay utilizes donor and acceptor beads that are brought into proximity when β-catenin and a biotinylated BCL9-HD2 peptide interact. Excitation of the donor bead results in a luminescent signal from the acceptor bead. An inhibitor of this interaction will reduce the signal.

Protocol:

• Reagents: Full-length recombinant β-catenin, biotinylated BCL9-HD2 peptide, Protein A-conjugated acceptor beads, Streptavidin-conjugated donor beads, anti-β-catenin antibody, and test compounds.

• Procedure:

  • Full-length β-catenin is incubated with an anti-β-catenin antibody and Protein A-conjugated acceptor beads.

  • Biotinylated BCL9-HD2 peptide is incubated with Streptavidin-conjugated donor beads.

  • The two bead suspensions are mixed in a microplate well with varying concentrations of the test compound.

  • The plate is incubated to allow for the interaction to occur.

  • The luminescence signal is read using a plate reader.

• Data Analysis: The IC50 value is calculated by plotting the percentage of inhibition against the compound concentration.

Isothermal Titration Calorimetry (ITC)

ITC directly measures the heat change upon the binding of a ligand (inhibitor) to a macromolecule (β-catenin), allowing for the determination of the binding affinity (Kd), stoichiometry, and thermodynamic parameters.

Protocol:

• Reagents: Purified recombinant β-catenin protein and the test compound, both in the same dialysis buffer.

• Procedure:

  • The sample cell of the calorimeter is filled with the β-catenin solution.

  • The injection syringe is filled with the test compound solution.

  • A series of small injections of the test compound are made into the sample cell.

  • The heat released or absorbed during each injection is measured.

• Data Analysis: The binding isotherm is generated by plotting the heat change per injection against the molar ratio of the ligand to the protein. The Kd and other thermodynamic parameters are determined by fitting the data to a suitable binding model.

Co-immunoprecipitation (Co-IP)

Co-IP is used to verify the inhibition of the endogenous β-catenin/BCL9 interaction within a cellular context.

Protocol:

• Cell Culture and Lysis:

  • Cells (e.g., Colo320, HCT116) are treated with the test compound or vehicle control.

  • Cells are harvested and lysed to release cellular proteins.

• Immunoprecipitation:

  • The cell lysate is incubated with an antibody specific for either β-catenin or BCL9.

  • Protein A/G-conjugated beads are added to capture the antibody-protein complexes.

• Washing and Elution:

  • The beads are washed to remove non-specifically bound proteins.

  • The bound protein complexes are eluted from the beads.

• Western Blotting:

  • The eluted proteins are separated by SDS-PAGE and transferred to a membrane.

  • The membrane is probed with antibodies against β-catenin and BCL9 to detect the presence of the co-immunoprecipitated protein.

Visualizing On-Target Effects and Workflows

The following diagrams, generated using the DOT language, illustrate the key pathways and experimental processes discussed in this guide.

Caption: Wnt signaling pathway and the inhibitory action of E722-2648.

Caption: Experimental workflow for inhibitor validation.

Caption: Logical relationship of E722-2648's effects.

References

• 1. E722-2648 | β-catenin/BCL9 inhibitor | Probechem Biochemicals [probechem.com]
• 2. medchemexpress.com [medchemexpress.com]

Counter-Screening E722-2648 Against BRD9: A Comparative Guide to Specificity

For researchers, scientists, and drug development professionals, ensuring the specificity of a chemical probe is paramount. This guide provides a comparative analysis of the counter-screening of E722-2648, a potent β-catenin/BCL9 inhibitor, against the bromodomain-containing protein 9 (BRD9). The data presented herein demonstrates the selectivity of E722-2648 and contrasts its performance with established BRD9 inhibitors.

E722-2648 was identified as a specific inhibitor of the β-catenin/BCL9 protein-protein interaction, a critical node in the oncogenic Wnt signaling pathway.[1][2] To validate its specificity, a counter-screening assay against BRD9 was performed. This is a crucial step to eliminate compounds that exhibit non-specific binding to unrelated proteins, a common challenge in drug discovery. The lack of activity against BRD9 confirms that E722-2648's mode of action is not due to general promiscuous binding.

Comparative Performance Data

The following table summarizes the quantitative data from the counter-screening of E722-2648 and its analogs against BRD9, alongside the binding affinities of well-characterized, selective BRD9 inhibitors for comparison.

Compound	Target	Assay Type	IC50 / Kd	Reference
E722-2648 (C-1)	β-catenin/BCL9	AlphaScreen	IC50 = 9 µM	[3]
BRD9	AlphaScreen Counter-Screen	No significant inhibition	[4]
L814-1428 (C-2)	β-catenin/BCL9	AlphaScreen	-	[4]
BRD9	AlphaScreen Counter-Screen	No significant inhibition	[4]
SYN22094413 (C-3)	β-catenin/BCL9	AlphaScreen	-	[4]
BRD9	AlphaScreen Counter-Screen	No significant inhibition	[4]
L859-1770 (C-4)	β-catenin/BCL9	AlphaScreen	-	[4]
BRD9	AlphaScreen Counter-Screen	No significant inhibition	[4]
F838-0143 (C-5)	β-catenin/BCL9	AlphaScreen	-	[4]
BRD9	AlphaScreen Counter-Screen	No significant inhibition	[4]
I-BRD9	BRD9	BROMOscan	pKd = 8.7
BRD7	BROMOscan	pKd = 6.4
BET family	BROMOscan	>700-fold selectivity over BETs
BI-9564	BRD9	Isothermal Titration Calorimetry (ITC)	Kd = 14 nM
BRD7	Isothermal Titration Calorimetry (ITC)	Kd = 239 nM
BET family	AlphaScreen	IC50 > 100 µM

Signaling Pathway and Experimental Workflow

To visually represent the context of this counter-screening, the following diagrams illustrate the targeted Wnt/β-catenin signaling pathway and the experimental workflow for specificity testing.

Caption: Wnt/β-catenin signaling pathway and the inhibitory action of E722-2648.

Caption: Workflow for identifying specific β-catenin/BCL9 inhibitors.

Experimental Protocols

AlphaScreen Assay for BRD9 Counter-Screening

This protocol is a generalized representation based on established methods for BRD9 inhibitor screening.

• Reagents and Materials:

  • Recombinant GST-tagged BRD9 bromodomain protein.

  • Biotinylated histone peptide substrate (e.g., H4K5acK8acK12acK16ac).

  • Streptavidin-coated Donor beads.

  • Anti-GST Acceptor beads.

  • Assay Buffer (e.g., 50 mM HEPES pH 7.5, 100 mM NaCl, 0.1% BSA, 0.05% Tween-20).

  • Test compounds (E722-2648 and analogs) dissolved in DMSO.

  • 384-well white opaque microplates.

  • AlphaScreen-compatible microplate reader.

• Assay Procedure:

  • A master mix of GST-BRD9 and biotinylated histone peptide in assay buffer is prepared.

  • Test compounds at various concentrations (typically a 10-point dose response) are added to the microplate wells.

  • The GST-BRD9 and biotinylated histone peptide master mix is dispensed into the wells containing the test compounds and incubated for a defined period (e.g., 30 minutes) at room temperature to allow for binding.

  • A suspension of anti-GST Acceptor beads is added to the wells and incubated in the dark.

  • A suspension of Streptavidin-coated Donor beads is then added to the wells, followed by a final incubation in the dark.

  • The plate is read on an AlphaScreen-compatible microplate reader, and the resulting signal is proportional to the extent of the BRD9-histone peptide interaction.

• Data Analysis:

  • The percentage of inhibition is calculated relative to positive (no inhibitor) and negative (no BRD9) controls.

  • IC50 values are determined by fitting the dose-response data to a four-parameter logistic equation. For E722-2648 and its analogs, no significant inhibition was observed, indicating high IC50 values.

BROMOscan® Assay for I-BRD9

The BROMOscan® technology (DiscoverX) employs a competition binding assay. A test compound is competed against an immobilized ligand for binding to the bromodomain of interest. The amount of bromodomain bound to the solid support is measured via quantitative PCR of a DNA tag fused to the bromodomain. The results are reported as pKd, the negative logarithm of the dissociation constant.

Isothermal Titration Calorimetry (ITC) for BI-9564

ITC directly measures the heat released or absorbed during a binding event. A solution of the ligand (e.g., BI-9564) is titrated into a solution of the protein (BRD9). The heat change upon each injection is measured, and the data is fit to a binding model to determine the dissociation constant (Kd), stoichiometry (n), and enthalpy (ΔH) of the interaction.

Conclusion

The counter-screening of E722-2648 against BRD9 is a critical validation of its specificity as a β-catenin/BCL9 inhibitor. The lack of significant activity against BRD9, especially when compared to potent and selective BRD9 inhibitors like I-BRD9 and BI-9564, provides strong evidence that E722-2648's biological effects are mediated through its intended target. This rigorous approach to specificity testing is essential for the development of reliable chemical probes and potential therapeutic agents.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Beta-catenin (inhibitors, antagonists, agonists)-ProbeChem.com [probechem.com]
• 3. E722-2648 | β-catenin/BCL9 inhibitor | Probechem Biochemicals [probechem.com]
• 4. A novel β-catenin/BCL9 complex inhibitor blocks oncogenic Wnt signaling and disrupts cholesterol homeostasis in colorectal cancer - PMC [pmc.ncbi.nlm.nih.gov]

E722-2648: A Comparative Analysis of its Impact on Gene Expression in Wnt Signaling

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of E722-2648, a novel inhibitor of the β-catenin/BCL9 protein-protein interaction, and its effects on gene expression within the Wnt signaling pathway. E722-2648 has emerged as a potent and specific inhibitor with significant anti-tumor activity, particularly in colorectal cancer models.[1][2][3] This document presents supporting experimental data, detailed methodologies, and visual representations of the key pathways and workflows to facilitate an objective evaluation of E722-2648 against other alternative Wnt signaling inhibitors.

Mechanism of Action: Targeting the Wnt Signaling Pathway

The Wnt signaling pathway plays a crucial role in cell proliferation, differentiation, and tumorigenesis. In many cancers, aberrant activation of this pathway leads to the accumulation of β-catenin in the nucleus. Nuclear β-catenin then interacts with coactivators, such as B-cell lymphoma 9 (BCL9), to drive the expression of oncogenes. E722-2648 functions by specifically disrupting the interaction between β-catenin and BCL9, thereby inhibiting the transcription of Wnt target genes.[1][2] This targeted approach is designed to minimize off-target effects associated with other Wnt pathway inhibitors.

// Edges Wnt -> FZD [label=" Binds"]; FZD -> DVL [label=" Activates"]; DVL -> DestructionComplex [label=" Inhibits", style=dashed, arrowhead=tee]; DestructionComplex -> BCAT [label=" Phosphorylates for degradation", style=dashed, arrowhead=tee]; BCAT -> BCAT_N [label=" Translocates"]; BCAT_N -> TCF_LEF [label=" Binds"]; BCL9 -> TCF_LEF [label=" Co-activates"]; TCF_LEF -> TargetGenes [label=" Promotes Transcription"]; E722_2648 -> BCL9 [label=" Inhibits Interaction with β-catenin", style=dashed, arrowhead=tee, color="#EA4335"];

// Grouping nodes in destruction complex GSK3B -> DestructionComplex [style=invis]; AXIN -> DestructionComplex [style=invis]; APC -> DestructionComplex [style=invis];

} caption: "Mechanism of action of E722-2648 in the Wnt signaling pathway."

Comparative Analysis of Gene Expression

The efficacy of E722-2648 in modulating Wnt target gene expression has been benchmarked against other compounds, including L814-1428 (a structurally similar compound) and ICG-001 (a known inhibitor of the β-catenin/CBP interaction). The primary experimental model for this comparison was the HCT116 colorectal cancer cell line.

Quantitative Gene Expression Data

Gene expression changes were quantified using reverse transcription-quantitative polymerase chain reaction (RT-qPCR) for key Wnt target genes, AXIN2 and CD44. The data demonstrates a dose-dependent inhibition of these genes by E722-2648.

Compound	Target Gene	Cell Line	Concentration (µM)	Time (hours)	Fold Change in Expression (relative to vehicle)
E722-2648 (C-1)	AXIN2	HCT116	10	48	~0.4
20	48	~0.2
CD44	HCT116	10	48	~0.6
20	48	~0.4
L814-1428 (C-2)	AXIN2	HCT116	10	48	~0.5
20	48	~0.3
CD44	HCT116	10	48	~0.7
20	48	~0.5
ICG-001	AXIN2	SW480	25	24	Significant Down-regulation
Survivin	SW480	25	24	Significant Down-regulation[4]
MEIS1	HCT116	2.5	72	Significant Reduction[5]

Note: The data for E722-2648 and L814-1428 is approximated from graphical representations in Tanton et al., 2022. The data for ICG-001 is from separate studies and is presented for comparative context.

A broader gene expression profiling study using microarrays on HCT116 cells treated with 20 µM E722-2648 for 48 hours identified 1483 differentially expressed genes (FDR < 0.01).[1] Gene set enrichment analysis (GSEA) revealed a significant down-regulation of β-catenin/TCF target gene signatures.[1] This indicates a comprehensive inhibitory effect of E722-2648 on the Wnt transcriptional program.

Experimental Protocols

The following are detailed methodologies for the key experiments cited in this guide.

Cell Culture and Drug Treatment

HCT116 colorectal cancer cells were cultured in McCoy's 5A medium supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin at 37°C in a humidified atmosphere with 5% CO2. For drug treatment, cells were seeded and allowed to adhere overnight. The following day, the medium was replaced with fresh medium containing either E722-2648, L814-1428, ICG-001, or vehicle (DMSO) at the indicated concentrations and for the specified durations.

RNA Extraction and RT-qPCR

Total RNA was isolated from treated and control cells using the RNeasy Mini Kit (Qiagen) according to the manufacturer's instructions. The concentration and purity of the RNA were determined using a NanoDrop spectrophotometer. First-strand cDNA synthesis was performed using the iScript cDNA Synthesis Kit (Bio-Rad).

RT-qPCR was performed using the SYBR Green PCR Master Mix (Applied Biosystems) on a 7500 Fast Real-Time PCR System (Applied Biosystems). The thermal cycling conditions were as follows: 95°C for 10 minutes, followed by 40 cycles of 95°C for 15 seconds and 60°C for 1 minute. The relative expression of target genes was calculated using the 2-ΔΔCt method, with normalization to the housekeeping gene GAPDH.

Gene Expression Microarray Analysis

HCT116 cells were treated with 20 µM E722-2648 or vehicle for 48 hours. Total RNA was extracted and quality was assessed using the Agilent Bioanalyzer. Labeled cRNA was prepared and hybridized to a human genome microarray chip (e.g., Affymetrix Human Genome U133 Plus 2.0 Array). The arrays were washed, stained, and scanned according to the manufacturer's protocol. The raw data was normalized, and statistical analysis was performed to identify differentially expressed genes between the E722-2648-treated and vehicle-treated groups. A false discovery rate (FDR) of less than 0.01 was used to identify significantly modulated genes.

Conclusion

E722-2648 demonstrates potent and specific inhibition of the Wnt signaling pathway by disrupting the β-catenin/BCL9 interaction. This leads to a significant and broad down-regulation of Wnt target gene expression, as evidenced by both RT-qPCR and microarray analyses. Comparative data suggests that E722-2648 is a highly effective inhibitor of Wnt-driven gene expression, with a performance comparable or superior to other novel inhibitors and established compounds like ICG-001. The detailed experimental protocols provided herein should enable researchers to independently validate and further explore the therapeutic potential of E722-2648.

References

• 1. A novel β-catenin/BCL9 complex inhibitor blocks oncogenic Wnt signaling and disrupts cholesterol homeostasis in colorectal cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. A novel β-catenin/BCL9 complex inhibitor blocks oncogenic Wnt signaling and disrupts cholesterol homeostasis in colorectal cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pnas.org [pnas.org]
• 5. The Small-Molecule Wnt Inhibitor ICG-001 Efficiently Inhibits Colorectal Cancer Stemness and Metastasis by Suppressing MEIS1 Expression [mdpi.com]

E722-2648: A Comparative Analysis of a Novel β-catenin/BCL9 Inhibitor

For Researchers, Scientists, and Drug Development Professionals

E722-2648, also known as Compound C-1, is a novel, specific, and competitive small molecule inhibitor targeting the protein-protein interaction between β-catenin and B-cell lymphoma 9 (BCL9).[1][2] This interaction is a critical downstream step in the oncogenic Wnt signaling pathway, which is frequently dysregulated in various cancers, most notably colorectal cancer.[3] E722-2648 competitively inhibits the β-catenin/BCL9 complex with a dissociation constant (KD) of 1.05 µM and an IC50 of 9 µM, leading to the blockage of Wnt signaling and disruption of cholesterol homeostasis in cancer cells.[1][2][4][5] This guide provides a comparative analysis of E722-2648, summarizing its cross-reactivity profile and comparing it with other inhibitors of the Wnt/β-catenin pathway.

Comparative Analysis of Inhibitor Specificity

To assess the specificity of E722-2648, a series of cross-reactivity and selectivity studies were conducted. The primary findings indicate a high degree of selectivity for the β-catenin/BCL9 interaction over other related and unrelated protein interactions.

Compound	Target	Assay Type	Binding Affinity (KD)	IC50	Cross-Reactivity Notes
E722-2648 (C-1)	β-catenin/BCL9	Isothermal Titration Calorimetry (ITC)	1.05 µM	9 µM	Specific for β-catenin/BCL9 interaction. [1][2][4][5]
E722-2648 (C-1)	BRD9	AlphaScreen	-	>100 µM (inactive)	Used as a counter-screen to filter out non-specific compounds.[3][6]
E722-2648 (C-1)	β-catenin/E-cadherin	Co-Immunoprecipitation	-	-	Did not disrupt the β-catenin/E-cadherin complex, indicating specificity for the BCL9 interaction.[3]
E722-2546 (C-1 negative control)	β-catenin/BCL9	AlphaScreen / ITC	-	Inactive	An inactive analog from the same chemical series used as a negative control.[3]
ICG-001	TCF/β-catenin	-	-	3 µM	A specific inhibitor of TCF/β-catenin-mediated transcription.[1]
LF3	β-catenin/TCF4	-	-	< 2 µM	A specific inhibitor that disrupts the interaction between β-catenin and TCF4.[4]
ZW4864	BCL9/β-catenin	-	-	-	Selectively disrupts the PPI between BCL9 and β-catenin while sparing the β-catenin/E-cadherin PPI.[1]

Signaling Pathway and Experimental Workflow

The Wnt signaling pathway is a crucial regulator of cell fate, proliferation, and differentiation. In cancer, its aberrant activation often leads to the accumulation of β-catenin in the nucleus, where it interacts with transcription factors like TCF/LEF and coactivators like BCL9 to drive the expression of oncogenes. E722-2648 acts by specifically disrupting the interaction between β-catenin and BCL9, thereby inhibiting the transcription of Wnt target genes.

Caption: Wnt signaling pathway and the inhibitory action of E722-2648.

The cross-reactivity of E722-2648 was primarily assessed using a high-throughput AlphaScreen assay as an initial screen, followed by biophysical validation with Isothermal Titration Calorimetry (ITC) and cellular confirmation via Co-Immunoprecipitation (Co-IP).

Caption: Experimental workflow for identifying and validating specific inhibitors.

Experimental Protocols

1. AlphaScreen (Amplified Luminescent Proximity Homogeneous Assay)

This assay was employed for the initial high-throughput screening to identify inhibitors of the β-catenin/BCL9 interaction.

• Principle: The assay utilizes donor and acceptor beads that are brought into proximity when β-catenin and a biotinylated BCL9 peptide interact. Excitation of the donor bead results in the generation of singlet oxygen, which diffuses to the acceptor bead, leading to a chemiluminescent signal. Compounds that disrupt the interaction will reduce the signal.

• Protocol Outline:

  • Recombinant full-length β-catenin is bound to a protein A-tagged acceptor bead via a specific anti-β-catenin antibody.

  • A biotinylated BCL9-HD2 peptide is bound to a streptavidin-tagged donor bead.

  • The beads are incubated with the test compounds (e.g., E722-2648) at varying concentrations.

  • The mixture is excited at 680 nm, and the emission at 615 nm is measured.

  • A counter-screen is performed using an unrelated protein (e.g., BRD9) to eliminate non-specific inhibitors.[3][6]

2. Isothermal Titration Calorimetry (ITC)

ITC was used to confirm the binding of hit compounds to β-catenin and to determine the thermodynamic parameters of the interaction.

• Principle: ITC directly measures the heat released or absorbed during a binding event. This allows for the determination of the binding affinity (KD), stoichiometry (n), and enthalpy (ΔH) of the interaction.

• Protocol Outline:

  • A solution of β-catenin is placed in the sample cell of the calorimeter.

  • The test compound (e.g., E722-2648) is loaded into the injection syringe.

  • The compound is titrated into the β-catenin solution in small aliquots.

  • The heat change associated with each injection is measured.

  • The resulting data is fitted to a binding model to determine the thermodynamic parameters.

3. Co-Immunoprecipitation (Co-IP)

Co-IP was performed to confirm the specificity of E722-2648 in a cellular context by assessing its effect on the interaction of β-catenin with BCL9 and E-cadherin.

• Principle: This technique is used to identify protein-protein interactions by using an antibody to precipitate a specific protein (the "bait") from a cell lysate, along with any proteins that are bound to it (the "prey").

• Protocol Outline:

  • Colorectal cancer cell lines (e.g., DLD-1) are treated with E722-2648 or a vehicle control.

  • Cells are lysed to release proteins while maintaining protein-protein interactions.

  • An antibody specific to β-catenin is added to the lysate and incubated to form an antibody-protein complex.

  • Protein A/G beads are added to precipitate the antibody-protein complex.

  • The beads are washed to remove non-specifically bound proteins.

  • The precipitated proteins are eluted and analyzed by Western blotting using antibodies against BCL9 and E-cadherin to determine if these proteins were co-precipitated with β-catenin.[3]

References

• 1. Beta-catenin (inhibitors, antagonists, agonists)-ProbeChem.com [probechem.com]
• 2. E722-2648 | β-catenin/BCL9 inhibitor | Probechem Biochemicals [probechem.com]
• 3. A novel β-catenin/BCL9 complex inhibitor blocks oncogenic Wnt signaling and disrupts cholesterol homeostasis in colorectal cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Beta-catenin | DC Chemicals [dcchemicals.com]
• 5. E722-2648|CAS 931963-55-2|DC Chemicals [dcchemicals.com]
• 6. E722-2648 | β-catenin | 931963-55-2 | Invivochem [invivochem.com]

Safety & Regulatory Compliance

Essential Guidance for the Proper Disposal of E722-2648

For Immediate Reference by Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the recommended procedures for the safe and compliant disposal of the small molecule inhibitor E722-2648. Adherence to these guidelines is critical for ensuring laboratory safety, protecting the environment, and maintaining regulatory compliance. The information presented is based on established best practices for chemical waste management in a laboratory setting.

Crucial Safety Note: A specific Safety Data Sheet (SDS) for E722-2648 is not publicly available. However, vendors such as MedChemExpress can provide an SDS upon request.[1] It is imperative to obtain and thoroughly review the SDS for E722-2648 from your supplier before handling or disposing of this compound. This document should be used as a guide and is not a substitute for the manufacturer's SDS or your institution's specific safety protocols.

Summary of Disposal Procedures

The proper disposal of E722-2648, as with most laboratory research chemicals, is governed by federal, state, and local regulations. The fundamental principle is to manage it as hazardous chemical waste.

Parameter	Guideline	Rationale
Waste Classification	Hazardous Chemical Waste	The toxicological properties of E722-2648 have not been thoroughly investigated. Therefore, it must be handled as hazardous waste to mitigate unknown risks.
Sink/Sewer Disposal	Strictly Prohibited	Disposal of hazardous chemicals down the drain is not permitted as it can contaminate waterways and damage plumbing infrastructure.[2][3]
Trash Disposal	Strictly Prohibited	Unused or residual E722-2648 should never be disposed of in the regular trash to prevent environmental contamination and accidental exposure.[3]
Containerization	Use a designated, leak-proof, and chemically compatible waste container. Plastic is often preferred over glass to minimize breakage risk. The container must have a secure lid and be kept closed except when adding waste.[2][3][4]	Prevents spills, leaks, and evaporation of potentially hazardous materials into the laboratory environment.
Labeling	Clearly label the waste container with "Hazardous Waste" and the full chemical name: "E722-2648". List all contents if it is a mixed waste stream. Include the date of waste generation and the Principal Investigator's name.[3][4]	Ensures proper identification for safe handling, storage, and disposal by environmental health and safety personnel.
Segregation	Store the E722-2648 waste container separately from incompatible chemicals. Follow your institution's chemical compatibility guidelines.[3][4]	Prevents dangerous chemical reactions that could result in fire, explosion, or the release of toxic gases.
Storage	Accumulate waste in a designated Satellite Accumulation Area within the laboratory, at or near the point of generation.[5]	Centralizes hazardous waste in a controlled and known location, facilitating safe management and efficient collection.
Disposal Request	Contact your institution's Environmental Health and Safety (EHS) department to request a pickup for your hazardous waste.[3]	EHS professionals are trained in the proper handling, transportation, and ultimate disposal of chemical waste in accordance with regulatory requirements.
Empty Containers	Empty containers that held E722-2648 should be triple-rinsed with a suitable solvent. The first rinseate must be collected and disposed of as hazardous waste. After rinsing and air-drying, deface or remove the original label before disposing of the container as regular trash or according to your institution's policy.[4]	Ensures that residual chemical is properly managed and that empty containers do not pose a hazard.

Disposal Workflow

The following diagram illustrates the decision-making process and procedural steps for the proper disposal of E722-2648.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]
• 3. How to Dispose of Chemical Waste | Environmental Health and Safety | Case Western Reserve University [case.edu]
• 4. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 5. ehrs.upenn.edu [ehrs.upenn.edu]

Personal protective equipment for handling E722-2648

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal of E722-2648, a potent β-catenin/BCL9 inhibitor used in research. Adherence to these guidelines is essential to ensure personal safety and maintain a secure laboratory environment.

Personal Protective Equipment (PPE)

When handling E722-2648, especially in its powdered form, a comprehensive suite of personal protective equipment is mandatory to prevent exposure through inhalation, skin contact, or eye contact.

PPE Category	Item	Specifications and Use
Eye and Face Protection	Safety Goggles or Face Shield	Wear at all times in areas where E722-2648 is handled to protect against splashes or airborne particles.
Hand Protection	Chemical-Resistant Gloves	Use powder-free nitrile or vinyl gloves. It is recommended to wear double gloves, especially during procedures with a higher risk of contamination. Gloves should be changed regularly, approximately every 30-60 minutes, or immediately if they are damaged or known to be contaminated.
Body Protection	Laboratory Coat or Gown	A long-sleeved lab coat or gown should be worn to protect the skin and personal clothing.
Respiratory Protection	Respirator Mask	An N95 or higher-rated respirator is recommended, particularly when handling the powdered form of the compound, to prevent inhalation of fine particles.

Operational Plan: Step-by-Step Handling Protocol

• Preparation and Area Setup :

  • Before handling E722-2648, ensure that the designated workspace, preferably a chemical fume hood, is clean and uncluttered.

  • Verify that all necessary PPE is readily available and in good condition.

  • Locate the nearest emergency eyewash station and safety shower.

• Compound Handling :

  • When working with the solid, powdered form of E722-2648, perform all weighing and transfers within a chemical fume hood to control airborne particles.

  • Use appropriate tools, such as spatulas and weighing paper, to handle the powder.

  • Avoid direct